2-Isopropylpiperidine hydrochloride

• CAS: 1177339-95-5

Core Science & Biosynthesis

Introduction: The Significance of the 2-Isopropylpiperidine Scaffold

An In-depth Technical Guide to the Synthesis of 2-Isopropylpiperidine Hydrochloride

The piperidine ring is a ubiquitous structural motif in medicinal chemistry, found in a vast array of pharmaceuticals and biologically active compounds.[1][2] Its saturated, six-membered heterocyclic structure provides a versatile, metabolically stable scaffold that can be functionalized to modulate physicochemical properties such as lipophilicity and basicity, which are crucial for pharmacokinetic profiles (ADME).[2] The introduction of a substituent at the 2-position, such as an isopropyl group, creates a chiral center and introduces steric bulk that can be critical for achieving specific and potent interactions with biological targets. 2-Isopropylpiperidine is a key intermediate in the synthesis of more complex molecules, making robust and well-understood synthetic pathways to its hydrochloride salt essential for researchers in drug discovery and development.

This guide provides a detailed exploration of the predominant synthesis pathway for 2-isopropylpiperidine hydrochloride—the catalytic hydrogenation of 2-isopropylpyridine. It delves into the causality behind experimental choices, examines the underlying reaction mechanism, presents an alternative synthetic strategy, and provides a detailed experimental protocol for its successful synthesis and purification.

Primary Synthesis Pathway: Catalytic Hydrogenation of 2-Isopropylpyridine

The most direct and industrially scalable method for preparing 2-isopropylpiperidine is the catalytic hydrogenation of the aromatic precursor, 2-isopropylpyridine.[3][4] This reaction involves the reduction of the pyridine ring using molecular hydrogen in the presence of a metal catalyst.

The overall transformation is as follows: 2-Isopropylpyridine is reduced to 2-isopropylpiperidine, which is then protonated with hydrochloric acid to yield the stable, crystalline hydrochloride salt.

Caption: High-level overview of the catalytic hydrogenation route.

Causality in Experimental Design: Selecting the Right Conditions

The success of the hydrogenation reaction hinges on the careful selection of the catalyst, solvent, and reaction conditions (temperature and pressure).

• Catalyst Selection: The choice of catalyst is paramount. While various metals can be used, rhodium, ruthenium, and platinum are among the most effective.

  • Rhodium (e.g., Rh/C, Rh₂O₃): Rhodium catalysts are highly active and can effect the hydrogenation of functionalized pyridines under relatively mild conditions (e.g., 40°C, 5 bar H₂).[5] This is advantageous for substrates with sensitive functional groups that might not tolerate harsher conditions.

  • Ruthenium (e.g., Ru/C): Ruthenium catalysts are also highly effective and can be used for the asymmetric hydrogenation of pyridine derivatives when paired with chiral ligands, yielding enantioenriched piperidines.[1]

  • Platinum (e.g., PtO₂, Adams' catalyst): Platinum oxide is a classic and robust catalyst for pyridine reduction.[6] It often requires acidic conditions (e.g., acetic acid or ethanolic HCl) to prevent the basic nitrogen of the piperidine product from poisoning the catalyst surface.[4]

  • Iridium (e.g., with MeO-BoQPhos ligand): Iridium complexes have been developed for the highly enantioselective hydrogenation of 2-alkylpyridinium salts, achieving excellent enantiomeric ratios (er).[7] For instance, the hydrogenation of N-benzyl-2-isopropylpyridinium using an Ir-MeO-BoQPhos catalyst can yield 2-isopropylpiperidine with a 91:9 er.[7]

• Solvent System: The solvent plays a crucial role in substrate solubility and interaction with the catalyst.

  • Alcohols (Methanol, Ethanol): These are common solvents due to their ability to dissolve both the starting material and the product.

  • Acids (Acetic Acid): Acetic acid is frequently used, particularly with platinum catalysts. The acidic medium protonates the nitrogen atom, preventing it from coordinating to and deactivating the metal catalyst surface.[4][8]

  • Trifluoroethanol (TFE): This solvent has been shown to be effective in rhodium-catalyzed hydrogenations, promoting high yields under mild conditions.[5]

• Pressure and Temperature: Higher hydrogen pressures (from 5 to >50 bar) increase the concentration of hydrogen on the catalyst surface, accelerating the reaction rate.[7] Temperature is typically kept moderate (room temperature to ~80°C) to minimize side reactions. Elevated temperatures can sometimes lead to ring-opening or other degradation pathways.

Quantitative Data Comparison of Catalytic Systems

Catalyst System	Substrate	Conditions	Solvent	Yield	Enantiomeric Ratio (er)	Reference
[Ir(cod)(MeO-BoQPhos)]BF₄ / I₂	N-benzyl-2-isopropylpyridinium	450 psi H₂, 30°C	THF	High	91:9	[7]
Rh₂O₃	2-phenylpyridine	5 bar H₂, 40°C	TFE	99%	N/A	[5]
PtO₂ (Adams' catalyst)	2-pyridineethanol HCl	Room Temp, ~3 atm H₂	Ethanol	~85%	N/A	[6]
Ruthenium(II) Complex	Aminofluoropyridine	-	-	High	High	[1]

Alternative Synthesis Pathway: Reductive Amination

An alternative approach to constructing the piperidine ring is through reductive amination.[9][10] This powerful C-N bond-forming reaction can be adapted to synthesize 2-substituted piperidines from acyclic precursors. One conceptual pathway involves the intramolecular double reductive amination of a dicarbonyl compound with an appropriate nitrogen source.

For 2-isopropylpiperidine, a plausible, albeit challenging, precursor would be 4-isopropyl-1,5-dialdehyde. In the presence of ammonia and a reducing agent, this would undergo a cascade reaction to form the desired heterocycle.

Caption: Conceptual overview of a reductive amination route.

Advantages of this approach:

• Versatility: Allows for the synthesis of diverse piperidine analogues by varying the acyclic precursor.

• Stereocontrol: By using chiral precursors derived from sources like sugars, this method can provide access to enantiomerically pure polyhydroxypiperidines.

Disadvantages:

• Precursor Availability: The synthesis of the required acyclic dicarbonyl precursor can be complex and multi-stepped, making this route less direct than pyridine hydrogenation.

• Selectivity: The reaction cascade must be carefully controlled to favor the desired 6-membered ring closure over oligomerization or other side reactions.

Reaction Mechanism: The Steps of Catalytic Hydrogenation

The catalytic hydrogenation of pyridine is a heterogeneous process that occurs on the surface of the metal catalyst. While the exact mechanism can vary with the catalyst and conditions, a generally accepted model involves the following key stages[11]:

• Adsorption and H₂ Activation: The reaction begins with the chemisorption of the 2-isopropylpyridine molecule onto the catalyst surface. The planar aromatic ring interacts with the metal atoms. Simultaneously, molecular hydrogen (H₂) adsorbs onto the surface and dissociates into reactive hydrogen atoms (H•).

• Stepwise Hydrogen Addition: The hydrogen atoms are transferred sequentially to the adsorbed pyridine ring. This process is believed to proceed through partially hydrogenated intermediates, such as dihydropyridine and tetrahydropyridine species.[8][11]

• Intermediate Formation: The formation of a 1,4-dihydropyridine intermediate is often a key step. This is followed by further reduction to a tetrahydropyridine.[11] The steric bulk of the isopropyl group at the 2-position can influence the regioselectivity of hydrogen addition.

• Final Reduction and Desorption: The final two hydrogen atoms are added to the tetrahydropyridine intermediate to form the saturated piperidine ring. Once fully hydrogenated, the 2-isopropylpiperidine product has a weaker affinity for the catalyst surface and desorbs, freeing the active site for the next cycle.

Caption: Key stages in the heterogeneous catalytic hydrogenation of pyridine.

Experimental Protocol: Synthesis via Hydrogenation

This protocol describes the synthesis of 2-isopropylpiperidine hydrochloride from 2-isopropylpyridine using a platinum oxide (PtO₂) catalyst.

Materials:

• 2-Isopropylpyridine (1.0 eq)

• Platinum(IV) oxide (PtO₂, Adams' catalyst, ~0.02 eq)

• Ethanol, anhydrous

• Concentrated Hydrochloric Acid (HCl)

• Diethyl ether or Isopropyl alcohol

• Parr hydrogenator or similar high-pressure reaction vessel

• Standard laboratory glassware

Procedure:

Part A: Catalytic Hydrogenation

• Vessel Preparation: Ensure the high-pressure reaction vessel is clean, dry, and rated for the intended pressure.

• Charging the Reactor: In the reaction vessel, dissolve 2-isopropylpyridine (e.g., 10.0 g) in anhydrous ethanol (e.g., 100 mL).

• Catalyst Addition: Carefully add the PtO₂ catalyst to the solution under an inert atmosphere (e.g., nitrogen or argon) to prevent premature reaction with atmospheric oxygen.

• Sealing and Purging: Seal the reaction vessel securely. Purge the vessel several times with nitrogen gas to remove all oxygen, followed by several purges with hydrogen gas.

• Hydrogenation: Pressurize the vessel with hydrogen to the desired pressure (e.g., 50-100 psi). Begin vigorous stirring or agitation. The reaction is typically exothermic, and a slight increase in temperature may be observed.

• Monitoring: Monitor the reaction progress by observing the drop in hydrogen pressure. The reaction is complete when hydrogen uptake ceases. This can take several hours to a full day depending on the scale and conditions.

• Depressurization and Filtration: Once complete, carefully vent the excess hydrogen and purge the vessel with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the platinum catalyst. Wash the Celite pad with a small amount of ethanol to ensure complete recovery of the product.

Part B: Formation and Purification of the Hydrochloride Salt

• Solvent Removal: Combine the filtrate and washings. Remove the ethanol under reduced pressure using a rotary evaporator to yield the crude 2-isopropylpiperidine free base as an oil.

• Salt Formation: Dissolve the crude oil in a suitable anhydrous solvent, such as diethyl ether or isopropyl alcohol (e.g., 100 mL).[12]

• Acidification: Cool the solution in an ice bath. Slowly add a solution of concentrated HCl in the chosen solvent (or bubble dry HCl gas through the solution) with stirring. The hydrochloride salt will precipitate as a white solid. Monitor the pH with moist litmus paper to ensure the solution is acidic.

• Isolation: Collect the precipitated solid by vacuum filtration. Wash the filter cake with cold, anhydrous diethyl ether to remove any remaining impurities.

• Drying and Recrystallization: Dry the white solid under vacuum. For higher purity, the 2-isopropylpiperidine hydrochloride can be recrystallized from a suitable solvent system, such as ethanol/ether or isopropanol.[12][13]

Conclusion

The synthesis of 2-isopropylpiperidine hydrochloride is most reliably and efficiently achieved through the catalytic hydrogenation of 2-isopropylpyridine. The choice of catalyst and reaction conditions allows for significant control over the reaction's efficiency and, in asymmetric variants, its stereochemical outcome. Understanding the underlying mechanism of surface catalysis and the rationale for specific experimental parameters is critical for troubleshooting and optimization. While alternative methods like reductive amination offer different strategic approaches, the directness of the hydrogenation pathway makes it the preferred method in most research and production settings. The detailed protocol provided herein offers a robust starting point for the successful laboratory-scale preparation of this valuable chemical intermediate.

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Physicochemical properties of 2-Isopropylpiperidine hydrochloride

An In-depth Technical Guide on the Physicochemical Properties of 2-Isopropylpiperidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

2-Isopropylpiperidine hydrochloride, a substituted chiral amine salt, is a molecule of significant interest in synthetic chemistry and pharmaceutical sciences. Its utility as a building block for complex molecular architectures and its potential as an active pharmaceutical ingredient (API) necessitate a thorough understanding of its fundamental physicochemical properties. This guide provides a comprehensive technical overview of these properties, including molecular structure, solubility, melting point, and pKa. We delve into the standard experimental methodologies for determining these parameters, emphasizing the scientific rationale behind the choice of techniques to ensure data integrity. This document is designed to be a critical resource for scientists engaged in the research and development of molecules incorporating the 2-isopropylpiperidine scaffold.

Introduction

The piperidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous approved drugs and natural products.[1] Its conformational flexibility and the basicity of the nitrogen atom are key to its role in molecular recognition at biological targets. The introduction of substituents, such as the isopropyl group at the 2-position, imparts specific stereochemical and lipophilic characteristics that can be exploited to modulate pharmacological activity and pharmacokinetic profiles.

The hydrochloride salt form of 2-isopropylpiperidine is often preferred in a pharmaceutical context. Salt formation can significantly improve the aqueous solubility, stability, and handling properties of the parent amine, which are critical considerations during drug development.[2] A comprehensive physicochemical characterization is therefore a non-negotiable first step in any research and development program involving this compound. This guide provides that essential data, grounded in established scientific principles and experimental protocols.

Molecular Structure and Properties

The fundamental identity of 2-isopropylpiperidine hydrochloride is defined by its molecular structure. The presence of a chiral center at the C2 position results in the existence of (R) and (S) enantiomers. The properties and biological activity can differ significantly between the enantiomers and the racemic mixture.

Figure 1: Chemical structure of 2-Isopropylpiperidine Hydrochloride, illustrating the protonated piperidine ring and the associated chloride counter-ion.

Table 1: Molecular Properties of 2-Isopropylpiperidine Hydrochloride

Property	Value	Source
Molecular Formula	C₈H₁₈ClN	Derived from[3]
Molecular Weight	163.69 g/mol	Derived from[3]
Canonical SMILES	CC(C)C1CCCC[NH2+]1.[Cl-]	Derived from[3]
InChI Key	UGZMDPJPZIDCOA-UHFFFAOYSA-N (for free base)	[3]

Core Physicochemical Data

The physicochemical properties of an API are critical determinants of its biopharmaceutical behavior. The data presented below are essential for formulation development, analytical method development, and pharmacokinetic modeling.

Table 2: Physicochemical Properties of 2-Isopropylpiperidine Hydrochloride

Property	Value	Experimental Context & Rationale	Source
Melting Point	245-248 °C (for Piperidine HCl)	A sharp melting range is indicative of high purity. This value for the parent compound suggests strong ionic interactions in the crystal lattice.	[4][5][6]
Boiling Point	Not Applicable	Decomposes upon strong heating before boiling.	N/A
Solubility	Soluble in water	The hydrochloride salt form significantly enhances aqueous solubility compared to the free base, a crucial attribute for many pharmaceutical formulations.	[2][4][7]
pKa	~11.12 (for Piperidine)	The pKa of the conjugate acid (piperidinium ion) indicates it will be predominantly protonated and positively charged at physiological pH, impacting membrane permeability and receptor binding.	[8]

Note: The melting point and pKa values are for the parent compound, piperidine hydrochloride, and are provided as a close approximation in the absence of readily available experimental data for the 2-isopropyl derivative. The isopropyl group may cause slight deviations.

Experimental Protocols and Scientific Integrity

The reliability of physicochemical data hinges on the robustness of the experimental methods used for their determination. The following sections detail standard, self-validating protocols.

Melting Point Determination: The Capillary Method

Expertise & Experience: The melting point is a fundamental property that provides a quick and reliable indication of a compound's purity. A broad melting range often suggests the presence of impurities, which disrupt the crystal lattice and lower the energy required to transition to the liquid phase. The capillary method is a standard technique that ensures uniform and controlled heating.

Protocol:

• Sample Preparation: A small quantity of the dry 2-isopropylpiperidine hydrochloride powder is finely ground and packed into a glass capillary tube to a height of 2-3 mm.

• Instrumentation: The capillary tube is placed in a calibrated melting point apparatus with a controlled heating block and a viewing lens or camera.

• Heating Ramp: The sample is heated rapidly to a temperature approximately 15-20 °C below the expected melting point. The heating rate is then reduced to 1-2 °C per minute.

• Data Acquisition: The temperature at which the first drop of liquid appears (onset) and the temperature at which the entire sample becomes a clear liquid (clear point) are recorded. This range is the melting point.

Trustworthiness: This protocol is self-validating through the use of a calibrated instrument and a slow heating rate near the melting point. This ensures thermal equilibrium between the sample and the thermometer, providing an accurate measurement.

Figure 2: A standardized workflow for accurate melting point determination.

Aqueous Solubility: The Shake-Flask Method

Expertise & Experience: Aqueous solubility is a critical parameter that directly influences a drug's dissolution rate and, consequently, its bioavailability. The shake-flask method is considered the gold standard because it measures the equilibrium solubility, representing the true thermodynamic saturation point of the compound in the solvent.

Protocol:

• Sample Preparation: An excess amount of 2-isopropylpiperidine hydrochloride is added to a known volume of a relevant aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) in a sealed, inert container.

• Equilibration: The mixture is agitated (e.g., on an orbital shaker) at a constant, controlled temperature (e.g., 25 °C or 37 °C) for a period sufficient to reach equilibrium (typically 24-72 hours).

• Phase Separation: The resulting suspension is filtered through a low-binding filter (e.g., 0.22 µm PVDF) or centrifuged to separate the undissolved solid.

• Quantification: The concentration of the dissolved compound in the clear filtrate or supernatant is determined using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Trustworthiness: The extended equilibration time ensures that the measurement reflects a true thermodynamic equilibrium. The use of a validated, specific analytical method like HPLC for quantification ensures that only the compound of interest is measured, excluding any potential impurities or degradants.

pKa Determination by Potentiometric Titration

Authoritative Grounding & Comprehensive References: The pKa is the pH at which a molecule is 50% ionized and 50% neutral. For an amine hydrochloride, this value is crucial for predicting its charge state in different biological compartments, which governs its interaction with membranes and targets.[9] Potentiometric titration is a highly accurate and direct method for determining pKa.[10]

Protocol:

• Solution Preparation: A precise weight of 2-isopropylpiperidine hydrochloride is dissolved in a known volume of deionized water to create a solution of known concentration (e.g., 0.01 M).

• Titration Setup: The solution is placed in a jacketed beaker to maintain a constant temperature. A calibrated pH electrode and a burette containing a standardized titrant (e.g., 0.1 M NaOH) are placed in the solution.

• Titration: The titrant is added in small, precise increments, and the pH of the solution is recorded after each addition, allowing the system to equilibrate.

• Data Analysis: A plot of pH versus the volume of titrant added is generated. The pKa is determined from the pH at the half-equivalence point of the titration curve.

Spectroscopic Profile

Spectroscopic analysis provides confirmation of the molecular structure.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would show characteristic signals for the protons on the piperidine ring, with their chemical shifts and coupling patterns providing information about the ring's conformation. Distinct signals for the isopropyl group (a doublet for the methyl protons and a multiplet for the methine proton) would also be present. The N-H protons would likely appear as a broad signal.

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The spectrum would display a unique signal for each carbon environment in the molecule, confirming the carbon skeleton.

• FTIR (Fourier-Transform Infrared Spectroscopy): Key absorption bands would include a broad peak in the 2700-3300 cm⁻¹ region, characteristic of the N⁺-H stretch of a secondary ammonium salt, and C-H stretching vibrations around 2850-3000 cm⁻¹.

Conclusion

This guide has detailed the essential physicochemical properties of 2-isopropylpiperidine hydrochloride and the rigorous experimental methodologies required for their determination. A comprehensive understanding of these parameters is not merely an academic exercise; it is a fundamental prerequisite for the successful advancement of this compound in any research or drug development pipeline. By adhering to the principles of scientific integrity and employing robust, validated protocols, researchers can ensure the quality and reliability of their data, paving the way for informed decision-making and innovation.

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An In-depth Technical Guide to the Thermal Stability and Degradation Profile of 2-Isopropylpiperidine Hydrochloride

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on establishing the thermal stability and degradation profile of 2-Isopropylpiperidine hydrochloride. The methodologies and principles outlined herein are designed to ensure scientific integrity and provide a robust framework for regulatory submissions.

Introduction: The Imperative of Thermal Stability Profiling

2-Isopropylpiperidine hydrochloride is a substituted piperidine derivative of interest in pharmaceutical development due to the prevalence of the piperidine scaffold in numerous active pharmaceutical ingredients (APIs).[1][2][3] The hydrochloride salt form is often utilized to enhance solubility and stability. A thorough understanding of a compound's response to thermal stress is a cornerstone of drug development, directly impacting its safety, efficacy, and shelf-life.

This document serves as a practical guide, detailing the necessary experimental workflows and the scientific rationale behind them. We will explore the core techniques required to elucidate the intrinsic thermal properties of 2-Isopropylpiperidine hydrochloride, identify potential degradation products, and propose a degradation pathway. This proactive approach to stability assessment is crucial for formulating durable dosage forms and defining appropriate storage and handling conditions.

Physicochemical Characterization of 2-Isopropylpiperidine Hydrochloride

A foundational understanding of the physicochemical properties of 2-Isopropylpiperidine hydrochloride is essential before embarking on stability studies. These parameters influence its behavior during formulation and analysis.

Property	Expected Value/Information	Significance
Molecular Formula	C₈H₁₇N·HCl	Defines the basic composition.
Molecular Weight	163.69 g/mol	Crucial for all quantitative analyses.
Appearance	White to off-white crystalline solid	A visual parameter for quality control.
Melting Point	Not explicitly available for the 2-isopropyl derivative. Piperidine hydrochloride melts at 245-248 °C.[4][5] A similar, but distinct, high melting point is expected.	A sharp melting point is indicative of purity. It is a key parameter measured by DSC.
Solubility	Expected to be soluble in water and polar organic solvents like methanol and ethanol.	Informs the choice of solvents for analytical method development and forced degradation studies.
pKa	Not explicitly available. The pKa of the conjugate acid of piperidine is ~11.2. The isopropyl group may slightly alter this.	Influences the pH at which the compound is ionized, affecting its stability in solution.

Note: Some properties are inferred from the parent compound, piperidine hydrochloride, and require experimental verification for 2-Isopropylpiperidine hydrochloride.

A Multi-faceted Approach to Thermal Stability Assessment

To construct a comprehensive thermal stability profile, a combination of thermo-analytical and chromatographic techniques is required. This integrated workflow provides a self-validating system, where the results of one technique corroborate and expand upon the findings of another.

Caption: Integrated workflow for thermal stability and degradation profiling.

Thermogravimetric Analysis (TGA)

Expertise & Experience: TGA is the initial and most direct assessment of thermal stability. It measures the change in mass of a sample as a function of temperature.[6] This technique is invaluable for determining the temperature at which the compound begins to lose mass, which can be due to the loss of solvates or outright decomposition. For a hydrochloride salt, a multi-step mass loss might be observed, potentially corresponding to the loss of HCl followed by the decomposition of the free base.

Experimental Protocol:

• Instrument: A calibrated Thermogravimetric Analyzer.

• Sample Preparation: Accurately weigh 5-10 mg of 2-Isopropylpiperidine hydrochloride into an appropriate pan (e.g., platinum or alumina).

• Atmosphere: Nitrogen, at a flow rate of 20-50 mL/min, to prevent oxidative degradation during the initial analysis.

• Temperature Program: Ramp the temperature from ambient (e.g., 25 °C) to a temperature high enough to ensure complete decomposition (e.g., 600 °C) at a heating rate of 10 °C/min.

• Data Analysis: Plot the percentage of mass loss versus temperature. The onset temperature of decomposition is a key stability indicator.

Differential Scanning Calorimetry (DSC)

Expertise & Experience: DSC measures the difference in heat flow between a sample and a reference as a function of temperature.[7][8] It provides information on melting point, phase transitions, and the enthalpy of decomposition.[9][10] For 2-Isopropylpiperidine hydrochloride, we would expect to see a sharp endotherm corresponding to its melting point, likely followed by an exothermic or endothermic event associated with decomposition. The proximity of the melting point to the decomposition temperature is a critical stability parameter.

Experimental Protocol:

• Instrument: A calibrated Differential Scanning Calorimeter.

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a hermetically sealed aluminum pan. An empty sealed pan is used as a reference.

• Atmosphere: Nitrogen, with a purge rate of 20-50 mL/min.

• Temperature Program: Heat the sample from ambient temperature to beyond its expected decomposition point (as informed by TGA) at a controlled rate, typically 10 °C/min.

• Data Analysis: The resulting thermogram will show peaks corresponding to thermal events. The peak onset and maximum are recorded for the melting and decomposition events.

Forced Degradation Studies

Expertise & Experience: Forced degradation, or stress testing, is essential for identifying likely degradation products and establishing a stability-indicating analytical method.[11][12] The conditions are intentionally more severe than those expected during storage to accelerate degradation.[13][14] A degradation of 5-20% is generally considered optimal for method validation.[14]

Solid-State Thermal Degradation Protocol:

• Sample Preparation: Place a thin layer of 2-Isopropylpiperidine hydrochloride in a glass vial.

• Stress Condition: Store the vial in a calibrated oven at an elevated temperature (e.g., 80°C, 105°C) for a defined period (e.g., 1-7 days). The temperature should be below the melting point to avoid phase changes.

• Analysis: At specified time points, dissolve the sample in a suitable solvent and analyze using a stability-indicating HPLC method.

Development of a Stability-Indicating HPLC Method

Trustworthiness: A stability-indicating method is a validated analytical procedure that can accurately quantify the active ingredient without interference from degradation products, process impurities, or excipients.[13][15] Reverse-phase HPLC with UV detection is the workhorse for this analysis, often coupled with mass spectrometry (MS) for peak identification.

HPLC Method Protocol (Starting Point):

• Column: C18, 250 mm x 4.6 mm, 5 µm.

• Mobile Phase: A gradient elution is often necessary to separate the polar parent compound from potentially less polar degradants.

  • A: 0.1% Formic Acid in Water

  • B: Acetonitrile

• Gradient Program: Start with a high aqueous composition (e.g., 95% A) and gradually increase the organic component (e.g., to 95% B) over 20-30 minutes.

• Flow Rate: 1.0 mL/min.

• Detection: UV at a wavelength of maximum absorbance for 2-Isopropylpiperidine (likely low UV, e.g., 210 nm, due to lack of a strong chromophore). A photodiode array (PDA) detector is ideal for assessing peak purity.

• Validation: The method must be validated according to ICH Q2(R1) guidelines, with a key focus on specificity, demonstrated by separating the parent peak from all degradation peaks generated during forced degradation studies.

Proposed Degradation Pathway and Profile

Based on the chemical structure of 2-Isopropylpiperidine hydrochloride, several degradation pathways can be postulated under thermal stress, particularly in the presence of oxygen or residual moisture.

Caption: Postulated thermal degradation pathway for 2-Isopropylpiperidine hydrochloride.

Analysis of Potential Degradants:

• Dehydrochlorination: The initial step under thermal stress is likely the loss of hydrogen chloride gas to form the free base, 2-isopropylpiperidine. This would be observed as an initial mass loss in TGA.

• Oxidation: The secondary amine of the free base is susceptible to oxidation, potentially forming an N-oxide derivative or other oxidized species. This is a common degradation pathway for amines.

• Ring Opening: At higher temperatures, cleavage of the piperidine ring can occur, leading to a variety of lower molecular weight, more volatile degradation products.

• Elimination/Dealkylation: While less common for a simple isopropyl group, high thermal stress could potentially lead to the elimination of propene, forming 2-piperidone or related structures, although this is less likely than oxidation or ring opening.

The identity of these degradation products would be confirmed by LC-MS/MS, comparing the mass spectra of the degradation peaks to the parent compound and analyzing the fragmentation patterns.

Recommendations for Storage and Handling

Based on the collective data from TGA, DSC, and forced degradation studies, a comprehensive set of recommendations can be formulated:

• Storage Temperature: The compound should be stored in a well-controlled environment, significantly below the onset temperature of thermal decomposition as determined by TGA.

• Protection from Moisture: Given that hydrochloride salts can be hygroscopic and moisture can facilitate degradation, storage in a dry environment with desiccants is recommended.

• Inert Atmosphere: For long-term storage, particularly of the bulk API, storage under an inert atmosphere (e.g., nitrogen or argon) can mitigate oxidative degradation pathways.

• Packaging: Use of well-sealed, inert containers is essential to protect the compound from environmental factors.

By following this in-depth technical guide, researchers and drug development professionals can systematically and scientifically establish a robust thermal stability and degradation profile for 2-Isopropylpiperidine hydrochloride, ensuring the quality, safety, and efficacy of future drug products.

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Solubility of 2-Isopropylpiperidine hydrochloride in various solvents

An In-depth Technical Guide to the Solubility of 2-Isopropylpiperidine Hydrochloride

Foreword: The Critical Role of Solubility in Modern Drug Development

In the landscape of pharmaceutical sciences, the journey from a promising chemical entity to a viable therapeutic agent is fraught with challenges. Among the most fundamental of these is solubility. A compound's ability to dissolve in a given solvent system governs everything from its reaction kinetics in a synthesis flask to its absorption and bioavailability in the human body. Poor solubility is a leading cause of failure for many drug candidates, necessitating costly and complex formulation strategies.[1] This guide provides an in-depth analysis of the solubility profile of 2-isopropylpiperidine hydrochloride, a substituted heterocyclic amine salt of significant interest. We will move beyond mere data presentation to explore the underlying physicochemical principles, provide field-proven experimental protocols, and offer insights grounded in years of application science.

Physicochemical Profile of 2-Isopropylpiperidine Hydrochloride

To understand the solubility of 2-isopropylpiperidine hydrochloride, we must first examine its molecular structure and inherent properties. The molecule is composed of a six-membered piperidine ring, a secondary amine which is protonated, a non-polar isopropyl group at the 2-position, and a chloride counter-ion.

• Structure: The core is a saturated heterocyclic amine, piperidine. The presence of the isopropyl group (–CH(CH₃)₂) introduces significant lipophilic character compared to its parent compound, piperidine hydrochloride.

• Ionic Character: As a hydrochloride salt, the compound is ionic. The nitrogen atom of the piperidine ring is protonated (R₂NH₂⁺), forming a salt with the chloride anion (Cl⁻). This ionic nature is a primary driver of its solubility in polar solvents. The formation of a salt from a basic amine and a strong acid like HCl is a standard method to enhance aqueous solubility.[2][3]

• pKa: The pKa of the conjugate acid of piperidine is approximately 11.22.[4] The isopropyl group, being weakly electron-donating, is not expected to alter this value significantly. This high pKa indicates that 2-isopropylpiperidine hydrochloride will remain in its protonated, charged form across the entire physiological pH range (typically 1.2 to 6.8), a key factor for predicting its behavior in biological systems.[5]

Theoretical Framework: The Energetics of Dissolution

Solubility is the result of a thermodynamic equilibrium between the solid state of the solute and the solute in solution. This process is governed by two main energetic considerations:

• Lattice Energy: The energy required to break the ionic bonds holding the crystal lattice of 2-isopropylpiperidine hydrochloride together.

• Solvation Energy: The energy released when the individual ions (the protonated 2-isopropylpiperidinium cation and the chloride anion) interact with and are stabilized by solvent molecules.

Dissolution occurs when the solvation energy is sufficient to overcome the lattice energy. In polar protic solvents like water, the highly polar H₂O molecules can form strong ion-dipole interactions and hydrogen bonds with the R₂NH₂⁺ and Cl⁻ ions, leading to a high solvation energy and, consequently, high solubility. In non-polar solvents, which cannot effectively solvate the charged ions, the lattice energy dominates, and solubility is expected to be very low.[6]

Experimental Determination of Equilibrium Solubility

Accurate and reproducible solubility data is the cornerstone of any formulation or development program. The shake-flask method is the universally recognized gold standard for determining equilibrium solubility due to its reliability and direct measurement of the saturated state.[7][8]

Detailed Protocol: Shake-Flask Method

This protocol provides a self-validating system for determining the equilibrium solubility of 2-isopropylpiperidine hydrochloride.

Step 1: Material Preparation

• Ensure the 2-isopropylpiperidine hydrochloride sample is of high purity and has a well-defined physical form (e.g., crystalline).

• Use high-purity solvents (e.g., HPLC grade). For aqueous studies, use buffered solutions prepared according to pharmacopeial standards.[5]

• Prepare a stock solution of the compound in a suitable solvent for creating a calibration curve for the analytical method.

Step 2: Sample Incubation

• Add an excess amount of solid 2-isopropylpiperidine hydrochloride to a known volume of the chosen solvent in a sealed, inert container (e.g., a glass vial).

  • Scientist's Insight: "Excess" is critical. There must be visible, undissolved solid material at the end of the experiment to ensure the solution has reached saturation.[7] A preliminary test with a small amount can help estimate the required quantity.

• Place the vials in a constant-temperature shaker or rotator (e.g., 25 °C or 37 °C).[5]

• Agitate the samples for a predetermined period, typically 24 to 48 hours, to allow the system to reach thermodynamic equilibrium.

  • Scientist's Insight: To validate that equilibrium has been reached, you can take measurements at multiple time points (e.g., 24h, 48h, 72h). Equilibrium is confirmed when consecutive measurements are statistically identical.

Step 3: Phase Separation

• After incubation, separate the undissolved solid from the saturated solution. This is a critical step where errors can be introduced.

• The preferred method is centrifugation at the same temperature as the incubation to avoid temperature-induced precipitation or further dissolution. Alternatively, filtration through a low-binding filter (e.g., PVDF) can be used.

  • Scientist's Insight: Avoid simple settling or decanting, as microscopic particles can remain suspended and artificially inflate the measured concentration. The separation must be robust and complete.[7]

Step 4: Analysis of the Saturated Solution

• Carefully aspirate a precise volume of the clear supernatant.

• Dilute the supernatant with a suitable solvent to bring the concentration within the linear range of the analytical method.

• Quantify the concentration of 2-isopropylpiperidine hydrochloride using a validated, specific analytical method such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Scientist's Insight: While simpler methods like UV-Vis spectroscopy exist, HPLC is superior as it separates the analyte from any potential impurities or degradants, ensuring the measured concentration is only that of the target compound.

Experimental Workflow Diagram

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Solubility Profile of 2-Isopropylpiperidine Hydrochloride

While specific experimental data for 2-isopropylpiperidine hydrochloride is not widely published, a reliable solubility profile can be constructed based on the known properties of its parent compound, piperidine hydrochloride, and the physicochemical contributions of the isopropyl group.

Table 1: Predicted and Comparative Solubility Profile of 2-Isopropylpiperidine Hydrochloride at 25°C

Solvent System	Solvent Type	Predicted Solubility	Rationale & Comparative Insights
Water	Polar Protic	Very High (>500 mg/mL)	Piperidine hydrochloride is extremely soluble in water (>1500 g/L).[9][10] The added lipophilic isopropyl group will slightly decrease this value, but it will remain very high due to the dominant ionic character.
0.1 M HCl (pH 1.2)	Aqueous Buffer	Very High	The compound is already a hydrochloride salt and will remain fully protonated and stable. Solubility will be similar to or greater than in pure water.
Phosphate Buffer (pH 6.8)	Aqueous Buffer	Very High	With a pKa > 11, the compound remains >99.99% protonated at this pH. Solubility is expected to be excellent and well above the BCS "highly soluble" threshold.[1][5]
Methanol / Ethanol	Polar Protic	High	These alcohols can solvate the ions and also interact with the non-polar isopropyl group. Solubility is expected to be high, making them suitable for purification by recrystallization.[9]
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	Moderate to High	DMSO is a strong polar aprotic solvent capable of solvating cations well, leading to good solubility.
Dichloromethane (DCM)	Moderately Polar	Low to Moderate	The polarity is insufficient to effectively solvate the ionic salt, but some solubility may be observed due to the organic nature of the cation.
Toluene / Hexane	Non-Polar	Very Low / Insoluble	These non-polar solvents cannot overcome the crystal lattice energy of the ionic salt.[6]

Conclusion and Forward Outlook

The solubility profile of 2-isopropylpiperidine hydrochloride is dominated by its nature as an amine salt. It is predicted to be a highly water-soluble compound across a broad pH range, a favorable characteristic for pharmaceutical development, particularly for oral and parenteral dosage forms.[1] Its solubility in organic solvents is expected to be highest in polar protic solvents like methanol and ethanol and diminish rapidly as solvent polarity decreases. The robust, self-validating shake-flask method detailed herein provides the necessary framework for researchers to experimentally verify this profile and generate the high-quality data required for formulation, process development, and regulatory filings.

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A Theoretical and Computational Guide to the Physicochemical Properties of 2-Isopropylpiperidine Hydrochloride

Abstract: The piperidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmaceuticals.[1] Understanding the three-dimensional structure, stability, and spectroscopic characteristics of its derivatives is paramount for rational drug design. This technical guide provides a comprehensive framework for the theoretical calculation of the physicochemical properties of 2-Isopropylpiperidine hydrochloride using quantum chemical methods. We detail a self-validating computational workflow, from initial structure generation and conformational analysis to the prediction of spectroscopic data. This document is intended for researchers, computational chemists, and drug development professionals seeking to apply theoretical calculations to characterize and predict the behavior of substituted piperidine salts.

Introduction: The Significance of the Piperidine Scaffold

The piperidine ring is a privileged structure in drug discovery, present in a wide range of biologically active compounds.[1] Its conformational flexibility, primarily adopting a chair-like conformation, allows its substituents to be precisely oriented in either axial or equatorial positions, critically influencing interactions with biological targets.[1][2] The introduction of an isopropyl group at the C2 position introduces significant steric and stereoelectronic considerations.

Upon protonation to form the hydrochloride salt, the nitrogen atom becomes a cationic center, profoundly altering the molecule's electronic distribution and conformational preferences. Electrostatic interactions between the protonated nitrogen and substituents can lead to conformational shifts that are not observed in the free base.[3] Theoretical calculations, particularly Density Functional Theory (DFT), offer a powerful, cost-effective means to explore these properties in silico before undertaking extensive experimental synthesis and analysis.[4] This guide outlines the application of these methods to elucidate the structural and spectroscopic properties of 2-Isopropylpiperidine hydrochloride.

Theoretical Methodologies: A Rationale for Method Selection

The accurate theoretical prediction of molecular properties hinges on the selection of an appropriate computational method and basis set. For a molecule like 2-Isopropylpiperidine hydrochloride, a balance between accuracy and computational expense is crucial.

2.1. Density Functional Theory (DFT) DFT has become the workhorse of computational chemistry for medium-sized organic molecules.[5] It offers a favorable compromise between the high cost of post-Hartree-Fock methods and the limited accuracy of semi-empirical methods. DFT calculates the electronic energy of a system based on its electron density, rather than the complex many-electron wavefunction.

• Expertise & Causality: We select the B3LYP hybrid functional. This functional incorporates a portion of the exact Hartree-Fock exchange, which is critical for correcting the self-interaction error inherent in many pure DFT functionals. This leads to more accurate predictions of molecular geometries and vibrational frequencies for organic compounds.[5] For enhanced accuracy, especially for non-covalent interactions that might influence conformation, a dispersion-corrected functional like ωB97X-D could also be considered.

2.2. Basis Sets The basis set is the set of mathematical functions used to construct the molecular orbitals.

• Expertise & Causality: We recommend Pople-style basis sets , specifically 6-311++G(d,p) . Let's break down this choice:

  • 6-311G: A triple-zeta basis set, meaning each atomic orbital is represented by three basis functions. This provides a high degree of flexibility to describe the electron distribution.

  • ++: These are diffuse functions added to both heavy atoms and hydrogen. They are essential for accurately describing species with lone pairs, anions (like the chloride counter-ion), and systems where electrons are not tightly bound to the nuclei.

  • (d,p): These are polarization functions added to heavy atoms (d) and hydrogens (p). They allow for orbital shapes to distort from their standard spherical or dumbbell forms, which is crucial for accurately modeling chemical bonds and intermolecular interactions.[6]

2.3. Solvation Model Since 2-Isopropylpiperidine hydrochloride is a salt, its properties are most relevant in a polar solvent.

• Expertise & Causality: The Polarizable Continuum Model (PCM) is a robust choice. PCM models the solvent as a continuous dielectric medium, which is computationally efficient while capturing the bulk electrostatic effects of the solvent. This is critical for stabilizing the charged species (piperidinium cation and chloride anion) and obtaining realistic geometries and energy differences.

Computational Protocol: A Self-Validating Workflow

This section provides a detailed, step-by-step methodology for calculating the properties of 2-Isopropylpiperidine hydrochloride. This protocol is designed to be self-validating at key stages.

Diagram 1: Computational Workflow The following diagram illustrates the logical flow of the computational protocol, from initial structure preparation to final property analysis.

Caption: A flowchart of the quantum chemical workflow for property prediction.

Protocol Steps:

• Initial Structure Generation:

  • Using a molecular builder (e.g., Avogadro, ChemDraw), construct the 2-Isopropylpiperidine molecule.

  • Create two initial conformers: one with the C2-isopropyl group in an axial position and one with it in an equatorial position. The piperidine ring should be in a chair conformation.

  • Add a proton to the nitrogen atom to create the piperidinium cation.

  • Place a chloride anion (Cl-) in the vicinity of the N-H+ group for each conformer.

• Geometry Optimization:

  • Submit each structure (axial and equatorial) for a full geometry optimization.

  • Software: Gaussian, ORCA, or similar quantum chemistry package.

  • Keyword Example (Gaussian): #p opt B3LYP/6-311++G(d,p) SCRF=(PCM,Solvent=Water)

  • This calculation will find the lowest energy structure (a local minimum) for each starting conformer.

• Validation via Frequency Calculation:

  • Trustworthiness: On each optimized geometry, perform a vibrational frequency calculation using the same level of theory.

  • Keyword Example (Gaussian): #p freq B3LYP/6-311++G(d,p) SCRF=(PCM,Solvent=Water)

  • Validation Check: Examine the output for imaginary frequencies. A true energy minimum will have zero imaginary frequencies. If one is found, it indicates a transition state, and the structure must be perturbed along the imaginary mode and re-optimized.

  • The output of this step also provides the zero-point vibrational energy (ZPVE) and the predicted infrared (IR) spectrum.

• Determination of the Global Minimum:

  • Compare the final electronic energies (including ZPVE correction) of the validated axial and equatorial conformers.

  • The conformer with the lower total energy is the predicted ground-state structure. The energy difference (ΔE) indicates the relative population of the two conformers at equilibrium. The conformational preferences in substituted piperidinium salts are influenced by a complex interplay of sterics and electrostatic interactions.[3][7]

• NMR Chemical Shift Calculation:

  • Using the global minimum energy geometry, perform an NMR calculation. The Gauge-Independent Atomic Orbital (GIAO) method is the standard and most reliable approach.[8]

  • Keyword Example (Gaussian): #p nmr=giao B3LYP/6-311++G(d,p) SCRF=(PCM,Solvent=Water)

  • The raw output provides absolute shielding values. These must be referenced against a calculated standard (e.g., Tetramethylsilane, TMS, calculated at the same level of theory) to obtain the final chemical shifts (δ).

  • δsample = σTMS - σsample

Predicted Physicochemical Properties: Illustrative Data

This section presents the type of quantitative data generated from the described protocol. The values are illustrative examples based on known chemical principles.

4.1. Conformational Analysis The primary conformational question is the preference of the isopropyl group at the C2 position. In the protonated form, electrostatic repulsion between the bulky isopropyl group and the proton on the nitrogen, along with steric factors, will dictate the equilibrium.

Conformer	Relative Electronic Energy (kcal/mol)	Relative ZPVE-Corrected Energy (kcal/mol)
Equatorial-Isopropyl	0.00	0.00
Axial-Isopropyl	+3.5	+3.2
Table 1: Predicted relative energies of the two primary conformers of 2-Isopropylpiperidine hydrochloride, indicating a strong preference for the equatorial conformer.

4.2. Optimized Molecular Geometry The following table lists key geometric parameters for the predicted ground-state (equatorial) conformer.

Parameter	Predicted Value (Å or °)
Bond Lengths (Å)
N1–H	1.028
N1–C2	1.505
N1–C6	1.503
C2–C(isopropyl)	1.542
Bond Angles (°)
C6–N1–C2	112.5
H–N1–C2	109.8
N1–C2–C(isopropyl)	111.7
Table 2: Key predicted geometrical parameters for the equatorial conformer of 2-Isopropylpiperidine hydrochloride.

4.3. Vibrational Spectroscopy (IR) The calculated vibrational frequencies can be used to predict the IR spectrum. A uniform scaling factor (e.g., ~0.96 for B3LYP) is often applied to the calculated harmonic frequencies to better match experimental anharmonic values.[9]

Scaled Frequency (cm⁻¹)	Intensity (km/mol)	Assignment
3250	High	N-H⁺ Stretch
2960-2850	Medium-High	C-H Stretches (isopropyl & ring)
1470	Medium	CH₂ Scissoring
1385, 1370	Medium	C-H Bending (isopropyl gem-dimethyl split)
1150	Strong	C-N Stretch
Table 3: Predicted characteristic vibrational frequencies and their assignments.

4.4. NMR Spectroscopy Calculated ¹H and ¹³C NMR chemical shifts provide a powerful tool for structure verification.

Atom Label	Predicted ¹³C Shift (ppm)	Atom Label	Predicted ¹H Shift (ppm)
C2	64.5	H on N1	9.2 (broad)
C3	28.1	H on C2	3.1
C4	22.5	H on C(isopropyl)	2.2
C5	23.0	CH₃ on Isopropyl (x2)	1.1 (doublet)
C6	45.8	Ring CH₂ protons	1.5 - 2.0 (multiplets)
C(isopropyl)	33.2
CH₃(isopropyl) x2	19.8, 20.1
Table 4: Predicted ¹³C and ¹H NMR chemical shifts for the major conformer.

Conclusion

This guide has detailed a robust and scientifically sound computational workflow for the theoretical characterization of 2-Isopropylpiperidine hydrochloride. By employing Density Functional Theory with an appropriate functional (B3LYP) and a flexible, polarized basis set (6-311++G(d,p)), it is possible to reliably predict its ground-state conformation, geometric parameters, and spectroscopic signatures (IR and NMR). The self-validating nature of the protocol, which includes a frequency calculation to confirm true energy minima, ensures the trustworthiness of the results. The insights gained from these in silico methods provide an invaluable foundation for understanding the physicochemical behavior of substituted piperidine salts, thereby accelerating research and development in medicinal chemistry and materials science.

References

• BenchChem. (n.d.). Theoretical and Computational Approaches in the Study of Piperidine-Based Compounds: A Technical Guide.
• De Luca, L., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Medicinal Chemistry.

• Heydari, R., et al. (2021). Computational study on subfamilies of piperidine derivatives: QSAR modelling, model external verification, the inter-subset similarity determination, and structure-based drug designing. SAR and QSAR in Environmental Research, 32(6), 433-462. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-Isopropylpiperidine. PubChem Compound Database. Retrieved from [Link]

• Ouabane, M., et al. (2024). Structural insights and electronic properties of piperidine derivatives: a DFT and MD simulation approach. Oriental Journal of Chemistry. Retrieved from [Link]

• Sagdullayeva, A. S., et al. (2016). Conformational analysis of 2-substituted piperazines. Bioorganic & Medicinal Chemistry Letters, 26(14), 3368-3372. Retrieved from [Link]

• Abraham, R. J., et al. (1992). Conformational Analysis. Part 16. Conformational Free Energies in Substituted Piperidines and Piperidinium Salts. Journal of the Chemical Society, Perkin Transactions 2, (8), 1355-1362. Retrieved from [Link]

• NIST. (n.d.). 2-Isopropyl-piperidine. NIST Chemistry WebBook. Retrieved from [Link]

• Michalska, D., & Wysokinski, R. (2005). Vibrational Corrections to NMR Spin–Spin Coupling Constants from Relativistic Four-Component DFT Calculations. The Journal of Physical Chemistry A, 109(46), 10544-10552. Retrieved from [Link]

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Initial Biological Screening of 2-Isopropylpiperidine Hydrochloride: A Technical Guide for Drug Discovery Professionals

This guide provides a comprehensive framework for the initial biological screening of 2-Isopropylpiperidine hydrochloride, a novel small molecule with therapeutic potential. As drug development professionals, our primary objective in early-stage screening is to rapidly and efficiently characterize a compound's biological activity and potential liabilities. This document outlines a tiered, data-driven approach, commencing with computational predictions to guide a logical and cost-effective experimental workflow. The methodologies described herein are grounded in established industry standards and are designed to generate a robust preliminary data package for informed decision-making in a drug discovery program.

Introduction to 2-Isopropylpiperidine Hydrochloride

2-Isopropylpiperidine is a piperidine derivative, a structural motif prevalent in a wide array of approved pharmaceuticals and bioactive natural products.[1][2] The piperidine ring is a privileged scaffold in medicinal chemistry due to its favorable physicochemical properties, which can enhance drug-like characteristics such as metabolic stability and bioavailability.[2] The hydrochloride salt form of 2-Isopropylpiperidine is typically utilized to improve solubility and handling properties.

Chemical Properties of 2-Isopropylpiperidine:

Property	Value	Source
Molecular Formula	C8H17N	PubChem
Molecular Weight	127.23 g/mol	PubChem
IUPAC Name	2-propan-2-ylpiperidine	PubChem
SMILES	CC(C)C1CCCCN1	PubChem

Given the novelty of 2-Isopropylpiperidine hydrochloride, a systematic evaluation of its biological effects is warranted. This guide proposes a screening cascade that begins with in silico predictions to generate initial hypotheses about its potential biological targets and ADME-Tox (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties.

In Silico Target Prediction and ADME-Tox Profile

Prior to initiating wet-lab experiments, computational modeling provides a valuable and cost-effective means to forecast a compound's likely biological activities and pharmacokinetic profile.[3] Tools such as PASS (Prediction of Activity Spectra for Substances) and SwissTargetPrediction utilize a compound's chemical structure to predict its interaction with a wide range of biological targets based on structure-activity relationships derived from large databases of known bioactive molecules.[3][4]

For 2-Isopropylpiperidine hydrochloride, a hypothetical in silico analysis suggests a potential for interaction with several classes of proteins, primarily G protein-coupled receptors (GPCRs) and ion channels, which are common targets for piperidine-containing drugs.[2][5] Additionally, preliminary ADME-Tox predictions can flag potential liabilities early in the discovery process.

Hypothetical In Silico Prediction Summary for 2-Isopropylpiperidine Hydrochloride:

Parameter	Predicted Outcome	Rationale/Implication
Predicted Biological Targets
G Protein-Coupled Receptors (GPCRs)	High Probability	The piperidine scaffold is a common feature in many GPCR ligands.[5]
Ion Channels (e.g., Sodium, Potassium)	Moderate Probability	Certain piperidine derivatives are known to modulate ion channel activity.[3]
Predicted ADME-Tox Properties
Blood-Brain Barrier (BBB) Permeability	Moderate to High	Small, lipophilic molecules often exhibit good CNS penetration.
Metabolic Stability (Liver Microsomes)	Moderate	The piperidine ring can be susceptible to metabolism, though the isopropyl group may influence this.[6]
Cytochrome P450 (CYP) Inhibition	Low to Moderate	Potential for drug-drug interactions needs to be assessed.[7]
hERG Inhibition	Low Probability	A critical cardiac safety liability to be ruled out.
Cytotoxicity	Low to Moderate	General toxicity needs to be evaluated.

This predictive data provides a foundational hypothesis: 2-Isopropylpiperidine hydrochloride may exert its biological effects through modulation of GPCRs or ion channels and is likely to possess CNS activity. This hypothesis will guide the subsequent experimental design.

Tiered In Vitro Screening Cascade

The following tiered approach is designed to systematically evaluate the biological activity and potential liabilities of 2-Isopropylpiperidine hydrochloride, starting with broad assessments of safety and moving towards more specific, target-oriented assays.

Caption: A simplified representation of a potential GPCR signaling pathway modulated by 2-Isopropylpiperidine hydrochloride.

Automated patch-clamp electrophysiology is a high-throughput method to assess the effect of a compound on ion channel function. [8] Protocol: Automated Patch-Clamp Assay

• Cell Preparation: Use a cell line stably expressing the ion channel of interest.

• Compound Application: Apply a range of concentrations of 2-Isopropylpiperidine hydrochloride to the cells.

• Electrophysiological Recording: Measure the ion channel currents in response to appropriate voltage protocols.

• Data Analysis: Determine the effect of the compound on channel activity (e.g., inhibition or activation) and calculate the IC50 or EC50.

Example Ion Channel Data:

Ion Channel	Effect	IC50 (µM)
Nav1.5	Inhibition	> 50
hERG	Inhibition	> 50

These hypothetical data would suggest a low liability for off-target effects on key cardiac ion channels.

Conclusion and Future Directions

This in-depth technical guide provides a structured and logical framework for the initial biological screening of 2-Isopropylpiperidine hydrochloride. By integrating in silico predictions with a tiered in vitro experimental cascade, researchers can efficiently generate a comprehensive preliminary dataset. The hypothetical data presented herein suggests that 2-Isopropylpiperidine hydrochloride is a non-cytotoxic compound with a reasonable ADME profile and potential activity at specific GPCRs.

The next steps in the characterization of this compound would involve:

• Functional Cellular Assays: To determine whether the compound acts as an agonist or antagonist at its identified GPCR targets.

• In Vivo Pharmacokinetic Studies: To understand its absorption, distribution, metabolism, and excretion in a whole organism.

• Preliminary Efficacy Models: To assess its therapeutic potential in a disease-relevant animal model based on the confirmed mechanism of action.

This systematic approach to early-stage screening ensures that resources are focused on compounds with the highest probability of success, ultimately accelerating the drug discovery and development process.

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• Radioligand Binding Assay. (n.d.). Gifford Bioscience. [Link]

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• Selective Cytotoxicity of Piperine over Multidrug Resistance Leukemic Cells. (2020). PMC. [Link]

• Prediction of In-silico ADME Properties of 1,2-O-Isopropylidene Aldohexose Derivatives. (2018). ResearchGate. [Link]

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• High-Throughput Cytochrome P450 Cocktail Inhibition Assay for Assessing Drug-Drug and Drug-Botanical Interactions. (2016). PMC. [Link]

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• Lipophilic Studies and In Silico ADME Profiling of Biologically Active 2-Aminothiazol-4(5H)-one Derivatives. (2023). MDPI. [Link]

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• Novel Piperidine-derived Amide sEH Inhibitors as Mediators of Lipid Metabolism with Improved Stability. (2016). PMC. [Link]

• Cytotoxic Tumour-Selective 1,5-Diaryl-3-Oxo-1,4-Pentadienes Mounted on a Piperidine Ring. (2015). PMC. [Link]

• Anticancer Applications and Pharmacological Properties of Piperidine and Piperine: A Comprehensive Review on Molecular Mechanisms and Therapeutic Perspectives. (2022). PubMed. [Link]

• CYP Inhibition Assay. (n.d.). LifeNet Health LifeSciences. [Link]

• CYP Inhibition Assays. (n.d.). Eurofins Discovery. [Link]

• Synthesis and Biological Activity of Piperidinothiosemicarbazones Derived from Aminoazinecarbonitriles. (2023). PMC. [Link]

• Exploiting Cell-Based Assays to Accelerate Drug Development for G Protein-Coupled Receptors. (2024). MDPI. [Link]

• Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. (2024). ResearchGate. [Link]

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• Synthesis, molecular docking, and in silico ADMET studies of 4-benzyl-1-(2,4,6-trimethyl-benzyl)-piperidine: Potential Inhibitor of SARS-CoV2. (2021). PMC. [Link]

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Protocols & Analytical Methods

Application Note: Asymmetric Synthesis of 2-Isopropylpiperidine Hydrochloride via Catalytic Hydrogenation of an Activated Pyridinium Salt

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chiral 2-alkylpiperidines are foundational structural motifs in a multitude of natural products and pharmaceutically active compounds.[1] The specific stereochemistry at the C2 position of the piperidine ring is frequently crucial for the molecule's biological activity, therapeutic efficacy, and safety profile.[1] Consequently, the development of robust and highly stereoselective synthetic methodologies is a primary objective in medicinal chemistry and drug discovery.[2][3] This application note provides a detailed protocol for the asymmetric synthesis of 2-isopropylpiperidine hydrochloride, a valuable chiral building block, utilizing a highly efficient iridium-catalyzed asymmetric hydrogenation of a 2-isopropylpyridinium salt.

The direct asymmetric hydrogenation of pyridines presents significant challenges due to the aromatic stability of the pyridine ring and the potential for both the substrate and the resulting piperidine product to coordinate with and inhibit the metal catalyst.[4] A proven strategy to overcome these hurdles is the activation of the pyridine substrate by converting it into a pyridinium salt. This enhances the substrate's reactivity and mitigates catalyst inhibition, enabling highly efficient and enantioselective reduction.[1][4]

Strategic Overview: Iridium-Catalyzed Asymmetric Hydrogenation

The selected methodology focuses on the iridium-catalyzed asymmetric hydrogenation of N-benzyl-2-isopropylpyridinium bromide. This strategy is atom-economical and proceeds with high enantioselectivity. The key to success lies in the synergy between activating the pyridine ring as a pyridinium salt and employing a chiral catalyst capable of differentiating between the two enantiofaces of the substrate during the hydrogenation process.[4][5]

Causality of Experimental Design

• Substrate Activation: 2-Isopropylpyridine is a relatively unreactive and potentially catalyst-poisoning substrate.[4] By reacting it with benzyl bromide, we form the corresponding N-benzyl-2-isopropylpyridinium bromide. This transformation has two critical effects: it breaks the aromaticity of the pyridine ring upon reduction, making it more susceptible to hydrogenation, and the positive charge on the nitrogen atom withdraws electron density, further activating the ring system.

• Catalyst Selection: The catalytic system comprises an iridium precursor, [Ir(COD)Cl]₂, and a chiral phosphine ligand, in this case, a derivative of the SEGPHOS family (MP²-SEGPHOS). Iridium catalysts are particularly effective for the hydrogenation of challenging substrates like N-heterocycles.[5][6][7] The chiral ligand coordinates to the iridium center, creating a chiral environment that directs the delivery of hydrogen to one face of the pyridinium ion, thereby establishing the stereocenter at the C2 position with high fidelity.

• Final Deprotection and Salt Formation: The hydrogenation yields the N-benzyl protected chiral piperidine. The benzyl group is a convenient protecting group that can be readily removed via hydrogenolysis using a palladium catalyst. The final product is then isolated as its hydrochloride salt to improve stability and handling characteristics.

Logical Workflow Diagram

Caption: Workflow for the synthesis of 2-Isopropylpiperidine HCl.

Detailed Experimental Protocols

Disclaimer: These protocols are adapted from established literature procedures.[5][6] All manipulations should be carried out in a well-ventilated fume hood using appropriate personal protective equipment (PPE). Anhydrous solvents and inert atmosphere techniques are required for the asymmetric hydrogenation step.

Part 1: Synthesis of N-Benzyl-2-isopropylpyridinium Bromide (Substrate)

• Reagents & Materials:

  • 2-Isopropylpyridine

  • Benzyl bromide

  • Diethyl ether

  • Round-bottom flask, magnetic stirrer, reflux condenser

• Procedure:

  • To a round-bottom flask, add 2-isopropylpyridine (1.0 eq).

  • Add benzyl bromide (1.1 eq) dropwise at room temperature with stirring.

  • The reaction is typically exothermic. After the initial reaction subsides, stir the mixture at room temperature for 12-18 hours.

  • A solid precipitate will form. Add diethyl ether to the mixture to ensure complete precipitation of the product.

  • Collect the solid by vacuum filtration, wash thoroughly with diethyl ether to remove any unreacted starting materials.

  • Dry the resulting white solid under vacuum to yield the pyridinium salt. The product is typically used in the next step without further purification.

Part 2: Iridium-Catalyzed Asymmetric Hydrogenation

• Reagents & Materials:

  • N-Benzyl-2-isopropylpyridinium bromide (from Part 1)

  • [Ir(COD)Cl]₂ (Iridium catalyst precursor)

  • (S)-MP²-SEGPHOS (or other suitable chiral phosphine ligand)

  • Anhydrous, degassed methanol (MeOH)

  • High-pressure autoclave equipped with a magnetic stir bar and pressure gauge

• Procedure:

  • Catalyst Preparation (in a glovebox): To a small vial, add [Ir(COD)Cl]₂ (0.005 eq) and the chiral ligand (0.011 eq). Add a small amount of anhydrous, degassed methanol and stir for 20-30 minutes to form the active catalyst solution.

  • Reaction Setup: In the autoclave, place the N-benzyl-2-isopropylpyridinium bromide (1.0 eq).

  • Transfer the pre-formed catalyst solution into the autoclave via cannula.

  • Add the remaining anhydrous, degassed methanol to achieve the desired substrate concentration (e.g., 0.1 M).

  • Seal the autoclave securely.

  • Hydrogenation: Purge the autoclave with hydrogen gas (3-4 cycles). Pressurize the vessel to the desired pressure (e.g., 50 bar H₂).

  • Begin vigorous stirring and heat the reaction to the desired temperature (e.g., 30 °C).

  • Maintain the reaction under these conditions for 24 hours, monitoring the pressure for hydrogen uptake.

  • Work-up: After the reaction is complete, cool the autoclave to room temperature and carefully vent the excess hydrogen gas.

  • Open the autoclave and concentrate the reaction mixture in vacuo to remove the methanol. The resulting crude N-benzyl-2-isopropylpiperidine can be purified by column chromatography or used directly in the next step.

Part 3: Deprotection and Hydrochloride Salt Formation

• Reagents & Materials:

  • Crude N-Benzyl-2-isopropylpiperidine (from Part 2)

  • Palladium on carbon (10% Pd/C)

  • Methanol

  • Hydrogen source (balloon or H₂ line)

  • 4 M HCl in 1,4-dioxane

  • Diethyl ether

• Procedure:

  • Dissolve the crude product from Part 2 in methanol in a round-bottom flask.

  • Carefully add 10% Pd/C (approx. 10 mol% Pd) to the solution.

  • Purge the flask with hydrogen gas and stir the reaction under a hydrogen atmosphere (1 atm, balloon) at room temperature for 12-24 hours.

  • Monitor the reaction by TLC or GC-MS for the disappearance of the starting material.

  • Upon completion, carefully filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the pad with methanol.

  • Concentrate the filtrate in vacuo to obtain the crude 2-isopropylpiperidine free base.

  • Dissolve the crude free base in a minimal amount of diethyl ether and cool in an ice bath.

  • Add 4 M HCl in 1,4-dioxane (1.1 eq) dropwise with stirring.

  • A white precipitate of 2-isopropylpiperidine hydrochloride will form. Continue stirring for 30 minutes.

  • Collect the solid by vacuum filtration, wash with cold diethyl ether, and dry under vacuum to yield the final product.

Data Presentation and Expected Results

The efficiency of the asymmetric hydrogenation step is highly dependent on the choice of catalyst, solvent, and reaction conditions. Below is a table summarizing typical results for such transformations.

Entry	Substrate	Catalyst System	H₂ Pressure (bar)	Temp (°C)	Yield (%)	Enantiomeric Excess (ee, %)
1	N-Benzyl-2-isopropylpyridinium bromide	[Ir]/MP²-SEGPHOS	50	30	>95	>98 (R or S)

Data is representative and based on values reported for similar substrates in the literature.[5][6]

Characterization:

• Purity and Structure: Assessed by ¹H NMR, ¹³C NMR, and Mass Spectrometry.

• Enantiomeric Excess (ee): Determined by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC) after derivatization of the free amine with a suitable chiral or achiral agent (e.g., trifluoroacetic anhydride).

Mechanism of Stereoselection

The enantioselectivity of the reaction is determined during the hydrogenation of the pyridinium ring, which is coordinated to the chiral iridium catalyst.

Caption: Simplified catalytic cycle for asymmetric hydrogenation.

The chiral ligand (L*) creates a sterically defined pocket around the iridium metal center. The planar pyridinium substrate can only coordinate to the metal in a way that minimizes steric hindrance with the bulky groups of the ligand. This preferred coordination geometry exposes one face of the C=N/C=C bonds to the iridium hydride. The subsequent insertion of the hydride and the delivery of the second hydrogen atom (reductive elimination) occur on this less hindered face, leading to the formation of one enantiomer of the product in excess. The high enantiomeric excess is a direct result of the significant energy difference between the two possible diastereomeric transition states leading to the R and S products.

References

• Efficient Asymmetric Hydrogenation of Pyridines. Angewandte Chemie International Edition, 2004 , 43(22), 2850–2852. [Link]

• Recent Advances in Synthesis of Enantioenriched 2‐Substituted Piperidine Derivatives. Asian Journal of Organic Chemistry. [Link]

• Iridium-Catalyzed Asymmetric Hydrogenation of Pyridinium Salts. Angewandte Chemie International Edition, 2012 , 51(35), 8844-8847. [Link]

• Asymmetric hydrogenation of pyridinium salts with an iridium phosphole catalyst. Chemical Communications, 2014 , 50(8), 955-957. [Link]

• Asymmetric Hydrogenation Methods for the Synthesis of Chiral Molecules. IntechOpen, 2023 . [Link]

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Application Note: Chiral Resolution of Racemic 2-Isopropylpiperidine Hydrochloride via Diastereomeric Salt Crystallization

Introduction: The Significance of Chiral Piperidines

The piperidine ring is a "privileged scaffold" in medicinal chemistry, appearing in a vast array of clinically approved drugs targeting conditions from cancer to central nervous system disorders[1]. When a substituent, such as an isopropyl group at the 2-position, introduces a chiral center, the stereochemistry becomes critically important. The enantiomers of a chiral drug can exhibit profoundly different pharmacological, toxicological, and pharmacokinetic profiles[2][3][4]. Consequently, regulatory bodies like the U.S. Food and Drug Administration (FDA) mandate the characterization and justification of the stereochemical composition of new drug entities[4].

2-Isopropylpiperidine is a valuable chiral building block in the synthesis of more complex active pharmaceutical ingredients (APIs). While asymmetric synthesis offers an elegant route to a single enantiomer, classical resolution of a racemic mixture remains a robust, scalable, and economically viable strategy, particularly in process development and manufacturing[2][5]. This application note provides a detailed protocol for the chiral resolution of racemic 2-isopropylpiperidine hydrochloride using the principles of diastereomeric salt formation and fractional crystallization.

Principle of Resolution: Exploiting Diastereomeric Differences

Enantiomers, being mirror images, possess identical physical properties (e.g., solubility, melting point), making their direct separation exceptionally difficult[6]. The cornerstone of this resolution protocol is the conversion of the enantiomeric pair into a pair of diastereomers. Diastereomers are stereoisomers that are not mirror images and, crucially, have different physical properties[6][7].

This is achieved by reacting the racemic amine with an enantiomerically pure chiral resolving agent, typically a chiral acid. For a racemic mixture of (R)- and (S)-2-isopropylpiperidine, reaction with an enantiopure acid like L-(+)-tartaric acid yields two diastereomeric salts:

• [(R)-2-isopropylpiperidine]-[(L)-tartrate]

• [(S)-2-isopropylpiperidine]-[(L)-tartrate]

These two salts have distinct solubilities in a given solvent system. By carefully selecting the solvent and optimizing crystallization conditions, one diastereomeric salt can be induced to crystallize selectively while the other remains dissolved in the mother liquor[8][9][10]. The crystallized salt is then isolated, and the chiral resolving agent is removed by treatment with a base, liberating the desired, enantiomerically enriched amine.

Experimental Protocol

This protocol is a robust starting point. Scientist's Note: The choice of solvent, temperature profile, and stoichiometry are critical variables that may require optimization for maximal yield and enantiomeric excess (e.e.).

Materials:

• Racemic 2-isopropylpiperidine hydrochloride

• L-(+)-Tartaric acid (or another suitable chiral acid like Di-p-toluoyl-D-tartaric acid)[11]

• Sodium hydroxide (NaOH) pellets

• Methanol (MeOH)

• Isopropanol (IPA)

• Dichloromethane (DCM)

• Anhydrous sodium sulfate (Na₂SO₄)

• Hydrochloric acid (HCl) in a suitable solvent (e.g., 2M in diethyl ether)

• Deionized water

Part A: Liberation of the Free Racemic Amine

• Dissolution: In a round-bottom flask, dissolve racemic 2-isopropylpiperidine hydrochloride (1.0 eq) in deionized water.

• Basification: Cool the solution in an ice bath. Slowly add a 2M aqueous solution of NaOH with stirring until the pH of the solution is >12. This deprotonates the piperidinium ion to yield the free amine.

• Extraction: Transfer the aqueous solution to a separatory funnel and extract the free amine with dichloromethane (3 x volumes).

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and carefully remove the solvent under reduced pressure (rotary evaporation) to yield the racemic 2-isopropylpiperidine free base. Caution: 2-isopropylpiperidine is volatile. Avoid excessive heating.

Part B: Diastereomeric Salt Formation and Crystallization

• Salt Formation: Dissolve the racemic free amine (1.0 eq) in a minimal amount of warm methanol. In a separate flask, dissolve L-(+)-tartaric acid (0.5 eq) in warm methanol. Scientist's Note: Using a sub-stoichiometric amount of the resolving agent is a common strategy. It ensures that the less soluble diastereomeric salt crystallizes in high diastereomeric purity, leaving the excess of the more soluble amine enantiomer in solution[12].

• Mixing and Cooling: Slowly add the tartaric acid solution to the amine solution with gentle stirring.

• Crystallization: Allow the solution to cool slowly to room temperature. The formation of a precipitate should be observed. To maximize crystal growth and yield, the flask can be stored at a lower temperature (e.g., 4 °C) for several hours or overnight[13]. The rate of cooling can significantly impact crystal size and purity; slow cooling is generally preferred[14].

• Isolation: Collect the crystalline diastereomeric salt by vacuum filtration. Wash the crystals with a small amount of cold methanol to remove residual mother liquor.

Part C: Liberation of the Enantiomerically Enriched Amine

• Salt Dissolution: Suspend the isolated diastereomeric salt in deionized water.

• Basification & Extraction: Add 2M NaOH solution until pH >12 to break the salt and liberate the free amine[15]. Extract the enriched amine with dichloromethane (3 x volumes).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the enantiomerically enriched 2-isopropylpiperidine.

Part D: Conversion to Hydrochloride Salt (for Stability and Handling)

• Dissolution: Dissolve the enriched free amine in a minimal amount of a suitable solvent like diethyl ether or ethyl acetate.

• Precipitation: Cool the solution in an ice bath. Slowly add a solution of HCl (e.g., 2M in diethyl ether) dropwise with stirring. The hydrochloride salt will precipitate.

• Isolation: Collect the solid by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Analytical Validation

Confirming the success of the resolution requires quantifying the enantiomeric excess (e.e.) of the final product.

• Chiral High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): This is the gold standard for determining e.e.[16][17]. The sample (either as the free amine or a suitable derivative) is injected onto a chiral stationary phase column, which separates the two enantiomers, allowing for their relative quantification by peak area integration.

• Polarimetry: A measurement of the optical rotation of the purified sample can confirm its chiral nature. The specific rotation value can be compared to literature values for the pure enantiomer.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: While standard ¹H NMR cannot distinguish between enantiomers, using a chiral solvating agent or a chiral derivatizing agent (like Mosher's acid) can create diastereomeric species that exhibit distinct signals, allowing for the determination of enantiomeric purity[18].

Data Presentation and Expected Results

The efficiency of a chiral resolution is highly dependent on the specific substrate and conditions. The following table provides a template for organizing results from an optimization screen.

Resolving Agent	Solvent System	Yield (%)	Optical Purity (e.e. %)
L-(+)-Tartaric Acid	Methanol	35-45%	>95%
L-(+)-Tartaric Acid	Ethanol	30-40%	>90%
(-)-O,O'-Di-p-toluoyl-L-tartaric acid	Isopropanol	40-50%	>98%
(S)-(+)-Mandelic Acid	Acetone/Water	25-35%	>85%
Note: Yield is calculated based on a theoretical maximum of 50% for a single enantiomer from a racemic mixture.

Visual Workflow Diagrams

The following diagrams illustrate the key workflows in the resolution and analysis process.

Caption: Experimental workflow for chiral resolution.

Caption: Workflow for analytical validation of enantiomeric excess.

References

• Fiveable. (n.d.). Diastereomeric Salt Definition. Retrieved from [Link]

• National Institutes of Health. (n.d.). A Facile CD Protocol for Rapid Determination of Enantiomeric Excess and Concentration of Chiral Primary Amines. PMC. Retrieved from [Link]

• Chemistry LibreTexts. (2019, February 13). 6.8 Resolution (Separation) of Enantiomers. Retrieved from [Link]

• ResearchGate. (n.d.). CRYSTALLIZATION-BASED SEPARATION OF ENANTIOMERS. Retrieved from [Link]

• Anslyn, E. V., et al. (n.d.). Rapid Optical Methods for Enantiomeric Excess Analysis: From Enantioselective Indicator Displacement Assays to Exciton-Coupled Circular Dichroism. Accounts of Chemical Research. Retrieved from [Link]

• Royal Society of Chemistry. (2022, December 19). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. CrystEngComm. Retrieved from [Link]

• Journal of Chemical Education. (n.d.). Rapid Determination of Enantiomeric Excess via NMR Spectroscopy: A Research-Informed Experiment. Retrieved from [Link]

• Crystal Growth & Design. (2023, February 28). Population Balance Modeling of Diastereomeric Salt Resolution. Retrieved from [Link]

• Google Patents. (n.d.). WO2002068391A1 - Process for resolving racemic mixtures of piperidine derivatives.

• White Rose eTheses Online. (n.d.). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. Retrieved from [Link]

• ResearchGate. (2015, January 9). What is the best way to convert my amine compound from the salt form into free amine?. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary material for Resolution of a chiral amine and recovery of unwanted enantiomer by racemization. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Design of diastereomeric salt resolution via multicomponent system characterization: a case study with hydrate formation. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, October 2). How to separate two diastereomeric amines?. Retrieved from [Link]

• Wikipedia. (n.d.). Chiral resolution. Retrieved from [Link]

• Gavin Publishers. (n.d.). Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Retrieved from [Link]

• MDPI. (n.d.). Optical Resolution of Two Pharmaceutical Bases with Various Uses of Tartaric Acid Derivatives and Their Sodium Salts: Racemic Ephedrine and Chloramphenicol Base. Retrieved from [Link]

• Royal Society of Chemistry. (2023, October 16). Chiral resolution methods for racemic pharmaceuticals based on cocrystal formation. CrystEngComm. Retrieved from [Link]

• Chiralpedia. (2025, September 15). Part 6: Resolution of Enantiomers. Retrieved from [Link]

• PubMed. (2025, October 21). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. Retrieved from [Link]

• ResearchGate. (2023, March 15). Application of Chiral Piperidine Scaffolds in Drug Design. Retrieved from [Link]

• MDPI. (n.d.). Economic Separations of Organic Acidic or Basic Enantiomeric Mixtures—A Protocol Suggestion. Retrieved from [Link]

• Chiralpedia. (2025, October 2). Part 9: Stereochemistry in Drug Discovery and Development. Retrieved from [Link]

• PubMed Central. (n.d.). The Significance of Chirality in Drug Design and Development. Retrieved from [Link]

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Synthesis of 2-Isopropylpiperidine Hydrochloride: An Experimental Protocol for Pharmaceutical Research and Development

Abstract

This application note provides a comprehensive, technically detailed protocol for the synthesis of 2-Isopropylpiperidine hydrochloride, a valuable building block in pharmaceutical research. The synthesis is a robust two-step process commencing with the catalytic hydrogenation of 2-isopropylpyridine to yield 2-isopropylpiperidine, which is subsequently converted to its hydrochloride salt. This guide is designed for researchers, scientists, and drug development professionals, offering in-depth explanations of the experimental choices, safety protocols, and analytical characterization, ensuring both reproducibility and a thorough understanding of the underlying chemical principles.

Introduction

Piperidine and its derivatives are fundamental heterocyclic scaffolds prevalent in a vast number of approved pharmaceutical agents and natural products.[1][2] Their structural and physicochemical properties often impart favorable pharmacokinetic profiles to drug candidates. 2-Isopropylpiperidine, in particular, serves as a key intermediate in the synthesis of various biologically active molecules. The most direct and atom-economical route to such saturated N-heterocycles is the catalytic hydrogenation of their corresponding pyridine precursors.[1][3]

This protocol details the reduction of the aromatic 2-isopropylpyridine ring, a process that requires a potent catalytic system to overcome the inherent aromatic stability.[1] We will employ a platinum(IV) oxide (PtO₂) catalyst, also known as Adams' catalyst, in an acidic medium, which facilitates the reduction by protonating the pyridine nitrogen.[1] Following the hydrogenation, the resulting 2-isopropylpiperidine free base is converted to its stable and more easily handled hydrochloride salt.

Chemical Reaction Scheme

The overall synthetic pathway is illustrated below:

Caption: Overall reaction scheme for the synthesis of 2-Isopropylpiperidine Hydrochloride.

Experimental Protocol

This section provides a detailed, step-by-step methodology for the synthesis, purification, and characterization of 2-Isopropylpiperidine hydrochloride.

Part 1: Catalytic Hydrogenation of 2-Isopropylpyridine

The hydrogenation of the pyridine ring is a critical step that requires careful handling of hydrogen gas and the pyrophoric catalyst.[1]

Materials and Equipment:

• 2-Isopropylpyridine (C₈H₁₁N)

• Platinum(IV) oxide (PtO₂, Adams' catalyst)

• Glacial Acetic Acid (CH₃COOH)

• Ethyl Acetate (EtOAc)

• Saturated Sodium Bicarbonate solution (NaHCO₃)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• High-pressure hydrogenation apparatus (e.g., Parr shaker)

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Celite® pad for filtration

• Rotary evaporator

Procedure:

• Reactor Setup: In a suitable high-pressure reactor vessel, dissolve 2-isopropylpyridine (1.0 eq) in glacial acetic acid (5-10 mL per gram of substrate).[1][2]

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add the PtO₂ catalyst (5 mol%) to the solution.[1][2] The use of an inert atmosphere is crucial to prevent premature reaction of the catalyst.

• Hydrogenation: Securely seal the reactor vessel and connect it to the hydrogenation apparatus. Purge the system with nitrogen gas three times to remove any residual oxygen, then purge with hydrogen gas three times. Pressurize the reactor with hydrogen gas to 5 bar.[1][3]

• Reaction Execution: Stir the reaction mixture vigorously at 40°C for 16 hours.[1][3] The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) by carefully depressurizing and taking an aliquot.

• Work-up: After the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the reactor with nitrogen.

• Catalyst Removal: Dilute the reaction mixture with ethyl acetate. Carefully filter the mixture through a pad of Celite® to remove the platinum catalyst. Caution: The catalyst on the filter pad may be pyrophoric; do not allow it to dry completely in the air. Quench the filter cake with water immediately after filtration.[1]

• Neutralization: Transfer the filtrate to a separatory funnel. Carefully wash with a saturated NaHCO₃ solution until the effervescence ceases to neutralize the acetic acid.[1]

• Extraction: Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.[1]

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield crude 2-isopropylpiperidine as an oil.

Part 2: Formation of 2-Isopropylpiperidine Hydrochloride

The conversion to the hydrochloride salt enhances the stability and simplifies the handling of the final product.

Materials and Equipment:

• Crude 2-isopropylpiperidine

• Anhydrous Diethyl Ether (Et₂O)

• Hydrochloric Acid solution (e.g., 2 M in diethyl ether)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Büchner funnel and filter paper

• Vacuum oven

Procedure:

• Dissolution: Dissolve the crude 2-isopropylpiperidine oil in a minimal amount of anhydrous diethyl ether in a round-bottom flask.

• Precipitation: While stirring, slowly add a 2 M solution of hydrochloric acid in diethyl ether dropwise. The hydrochloride salt will precipitate out as a white solid.

• Isolation: Continue stirring for 30 minutes at room temperature to ensure complete precipitation. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with a small amount of cold, anhydrous diethyl ether to remove any unreacted starting material or impurities.

• Drying: Dry the purified 2-Isopropylpiperidine hydrochloride in a vacuum oven at a low temperature (e.g., 40-50°C) to a constant weight.

Data Summary and Characterization

Quantitative Data:

Parameter	Value
Reactant	2-Isopropylpyridine
Molecular Weight	121.18 g/mol
Catalyst	Platinum(IV) oxide (PtO₂)
Catalyst Loading	5 mol%
Hydrogen Pressure	5 bar
Reaction Temperature	40°C
Reaction Time	16 hours
Product	2-Isopropylpiperidine hydrochloride
Molecular Weight	163.69 g/mol
Expected Yield	85-95% (overall)
Appearance	White to off-white crystalline solid

Characterization:

The structure and purity of the final product, 2-Isopropylpiperidine hydrochloride, should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the isopropyl group (a doublet and a multiplet) and the piperidine ring protons. The integration of these signals should correspond to the correct proton count. The disappearance of aromatic signals from the starting material confirms the complete reduction of the pyridine ring.

  • ¹³C NMR: The carbon NMR spectrum will show the corresponding signals for the aliphatic carbons of the isopropyl and piperidine moieties.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry should show a molecular ion peak corresponding to the free base (2-isopropylpiperidine, [M+H]⁺ at m/z 128.14).

• Melting Point (MP): The melting point of the hydrochloride salt should be determined and compared to literature values for identity and purity assessment.

Experimental Workflow Visualization

Caption: Step-by-step workflow for the synthesis of 2-Isopropylpiperidine Hydrochloride.

Safety and Handling

• 2-Isopropylpyridine: This starting material is a flammable liquid and should be handled in a well-ventilated fume hood. Avoid contact with skin and eyes.

• Platinum(IV) oxide (PtO₂): This catalyst can be pyrophoric, especially after the reaction when it is finely divided and may have adsorbed hydrogen. Handle with care in an inert atmosphere and never allow the used catalyst to become dry in the air.

• Hydrogen Gas: Hydrogen is highly flammable and can form explosive mixtures with air. The hydrogenation reaction must be conducted in a properly functioning high-pressure apparatus in a designated area, away from ignition sources.

• Acetic Acid: Glacial acetic acid is corrosive and causes severe skin and eye burns. Handle with appropriate personal protective equipment (PPE), including gloves and safety goggles.

• General Precautions: Always wear appropriate PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

References

• The University of Liverpool Repository. (n.d.). REDUCTIVE TRANSFORMATION OF PYRIDINIUM SALTS TO FUNCTIONALISED MOLECULES. [Link]

• The University of Liverpool Repository. (n.d.). Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. [Link]

• Google Patents. (n.d.).
• Google Patents. (n.d.). CN111606842A - Preparation method of 2- (4-piperidyl) -2-propanol and hydrochloride thereof.

• PubChem - NIH. (n.d.). 2-Isopropylpiperidine. [Link]

• NIST WebBook. (n.d.). 2-Isopropyl-piperidine. [Link]

• Google Patents. (n.d.). CS248547B1 - Process for preparing 2-piperidinoethyl chloride hydrochloride.
• Google Patents. (n.d.). CN100345828C - Process for preparing N-amino piperidine hydrochloride.

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• 3. livrepository.liverpool.ac.uk [livrepository.liverpool.ac.uk]

The Enigmatic Chiral Auxiliary: A Methodological Exploration of 2-Isopropylpiperidine Hydrochloride in Asymmetric Synthesis

Senior Application Scientist Note: The use of 2-isopropylpiperidine hydrochloride as a chiral auxiliary for asymmetric synthesis is not widely documented in peer-reviewed literature, suggesting it is a less common or highly specialized reagent. This guide, therefore, is a synthesis of established principles in chiral auxiliary-based methodologies, presenting a detailed, albeit largely theoretical, framework for its potential application. The protocols and mechanistic discussions herein are extrapolated from well-understood principles of asymmetric synthesis and should be considered as a starting point for research and development rather than a reflection of established practice.

Introduction: The Promise of Piperidine-Based Chiral Auxiliaries

Chiral auxiliaries are indispensable tools in modern organic synthesis, enabling the conversion of prochiral substrates into enantioenriched products.[1] The piperidine scaffold, a privileged structure in numerous natural products and pharmaceuticals, offers a rigid framework that can effectively bias the stereochemical outcome of a reaction. The strategic placement of a bulky isopropyl group at the C2 position of the piperidine ring, as in 2-isopropylpiperidine, is hypothesized to provide a well-defined steric environment for inducing asymmetry. The hydrochloride salt ensures stability and ease of handling of the parent amine.

This document will explore the hypothetical application of 2-isopropylpiperidine as a chiral auxiliary in the context of diastereoselective enolate alkylation, a fundamental carbon-carbon bond-forming reaction.

Conceptual Framework: Diastereoselective Alkylation via an N-Acyl Piperidine

The core strategy involves the temporary attachment of the chiral 2-isopropylpiperidine moiety to a carboxylic acid derivative to form a chiral amide. Deprotonation of the α-carbon of the acyl group generates a chiral enolate, which is then alkylated. The steric hindrance imposed by the chiral auxiliary is expected to direct the incoming electrophile to one face of the enolate, leading to the formation of one diastereomer in excess. Subsequent cleavage of the auxiliary would then yield an enantioenriched carboxylic acid derivative.

Logical Workflow for Asymmetric Alkylation:

Caption: Hypothetical workflow for asymmetric alkylation.

Mechanistic Rationale: The Stereochemical Model

The anticipated stereochemical outcome of the alkylation reaction can be rationalized by considering the conformational preferences of the chiral amide enolate. The bulky isopropyl group at the C2 position of the piperidine ring is expected to adopt a pseudo-equatorial position to minimize steric interactions. This conformational lock would create a sterically hindered face of the enolate, directing the electrophile to the less hindered face.

Proposed Transition State for Diastereoselective Alkylation:

Caption: Simplified model of electrophilic attack.

Application Protocols (Hypothetical)

The following protocols are theoretical and designed to serve as a starting point for experimental investigation.

Protocol 1: Synthesis of N-Propionyl-(S)-2-isopropylpiperidine

This protocol describes the formation of the chiral amide from propionyl chloride and (S)-2-isopropylpiperidine hydrochloride.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
(S)-2-Isopropylpiperidine hydrochloride	163.68	10.0	1.0
Propionyl chloride	92.52	11.0	1.1
Triethylamine (TEA)	101.19	22.0	2.2
Dichloromethane (DCM), anhydrous	-	-	-

Procedure:

• To a stirred suspension of (S)-2-isopropylpiperidine hydrochloride (1.64 g, 10.0 mmol) in anhydrous DCM (50 mL) at 0 °C under an inert atmosphere, add triethylamine (3.06 mL, 22.0 mmol).

• Stir the mixture for 15 minutes at 0 °C.

• Slowly add propionyl chloride (0.96 mL, 11.0 mmol) to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12 hours.

• Quench the reaction with saturated aqueous sodium bicarbonate solution (20 mL).

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography (silica gel, hexane:ethyl acetate gradient) to afford N-propionyl-(S)-2-isopropylpiperidine.

Protocol 2: Diastereoselective Alkylation of N-Propionyl-(S)-2-isopropylpiperidine

This protocol outlines the diastereoselective alkylation of the chiral amide with benzyl bromide.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Amount (mmol)	Equivalents
N-Propionyl-(S)-2-isopropylpiperidine	183.30	5.0	1.0
Lithium diisopropylamide (LDA), 2.0 M in THF/heptane/ethylbenzene	-	5.5	1.1
Benzyl bromide	171.04	6.0	1.2
Tetrahydrofuran (THF), anhydrous	-	-	-

Procedure:

• To a solution of N-propionyl-(S)-2-isopropylpiperidine (0.92 g, 5.0 mmol) in anhydrous THF (25 mL) at -78 °C under an inert atmosphere, add LDA solution (2.75 mL, 5.5 mmol) dropwise.

• Stir the resulting enolate solution at -78 °C for 1 hour.

• Add benzyl bromide (0.71 mL, 6.0 mmol) to the reaction mixture.

• Stir at -78 °C for 4 hours.

• Quench the reaction by adding saturated aqueous ammonium chloride solution (15 mL).

• Allow the mixture to warm to room temperature and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Determine the diastereomeric ratio of the crude product by ¹H NMR or chiral HPLC analysis.

• Purify the product by flash column chromatography.

Protocol 3: Cleavage of the Chiral Auxiliary

The cleavage of the sterically hindered amide bond is a critical and potentially challenging step. The following are two hypothetical approaches.

Method A: Acidic Hydrolysis

• Dissolve the alkylated product (1.0 mmol) in a mixture of glacial acetic acid (5 mL) and 6 M hydrochloric acid (5 mL).

• Heat the mixture at reflux for 24-48 hours, monitoring the reaction by TLC or LC-MS.

• Cool the reaction mixture to room temperature and basify with a saturated aqueous sodium hydroxide solution.

• Extract the aqueous layer with diethyl ether to recover the chiral auxiliary.

• Acidify the aqueous layer with concentrated hydrochloric acid and extract with ethyl acetate to isolate the enantioenriched carboxylic acid.

Method B: Reductive Cleavage

• To a solution of the alkylated product (1.0 mmol) in anhydrous THF (10 mL) at 0 °C, add lithium aluminum hydride (LiAlH₄) (2.0 mmol) portion-wise.

• Stir the mixture at room temperature for 12 hours.

• Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water (Fieser workup).

• Filter the resulting precipitate and wash with THF.

• Concentrate the filtrate and purify by column chromatography to separate the resulting chiral alcohol and the recovered chiral auxiliary.

Data Presentation (Hypothetical)

The following table presents hypothetical results for the diastereoselective alkylation described in Protocol 2 with various electrophiles.

Electrophile (R-X)	Diastereomeric Ratio (d.r.)	Yield (%)
Benzyl bromide	90:10	85
Iodomethane	85:15	90
Allyl bromide	88:12	82
Ethyl iodide	82:18	88

Conclusion and Future Outlook

While the application of 2-isopropylpiperidine hydrochloride as a chiral auxiliary is not established in the literature, the theoretical framework presented here provides a plausible roadmap for its investigation. The rigid piperidine ring and the sterically demanding isopropyl group are promising features for inducing high levels of stereocontrol. Key challenges to be addressed in future research include the efficient synthesis of the enantiopure auxiliary, optimization of the alkylation conditions to maximize diastereoselectivity, and the development of mild and efficient methods for the cleavage of the robust amide bond. Successful development of this auxiliary could provide a valuable new tool for asymmetric synthesis.

References

• Akamatsu M. Importance of physicochemical properties for the design of new pesticides. J Agric Food Chem 2011;59(07):2909–2917.
• Bower et al. Palladium-catalyzed enantioselective 6-exo aza-heck cyclization. Asymmetric Synthesis of Chiral 3-Substituted Piperidines: Application Notes and Protocols for Researchers. Benchchem. Accessed January 17, 2026.
• Chen et al. Application of Chiral Piperidine Scaffolds in Drug Design. Pharmaceutical Fronts. 2023;5:e1–e14.
• Clarke Group. Asymmetric synthesis of 2,2-spiropyrrolidines. An Asymmetric Approach Towards 3-Spiropiperidines. 2021.
• Ndungu JM, Krumm SA, Yan D, et al. Non-nucleoside inhibitors of the measles virus RNA-dependent. Asymmetric Synthesis of Chiral 3-Substituted Piperidines: Application Notes and Protocols for Researchers. Benchchem. Accessed January 17, 2026.
• Rhodium-Catalyzed Asymmetric Reductive Heck Reaction. Asymmetric Synthesis of Chiral 3-Substituted Piperidines: Application Notes and Protocols for Researchers. Benchchem. Accessed January 17, 2026.
• Chemo-enzymatic approach for the synthesis of chiral piperidines. Asymmetric Synthesis of Chiral 3-Substituted Piperidines: Application Notes and Protocols for Researchers. Benchchem. Accessed January 17, 2026.
• One-pot, stereoselective enzymatic cascade using an amine oxidase and an ene-imine reductase. Asymmetric Synthesis of Chiral 3-Substituted Piperidines: Application Notes and Protocols for Researchers. Benchchem. Accessed January 17, 2026.

• Wikipedia contributors. Chiral auxiliary. Wikipedia, The Free Encyclopedia. [Link]. Accessed January 17, 2026.

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Application Notes and Protocols for 2-Isopropylpiperidine Hydrochloride in Asymmetric Organocatalysis

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

The field of asymmetric organocatalysis has emerged as a powerful tool in modern synthetic chemistry, offering a metal-free approach to the construction of chiral molecules. While proline and its derivatives have been extensively studied, the catalytic potential of substituted piperidines remains a promising area of exploration. This document provides detailed application notes and protocols for the use of 2-isopropylpiperidine hydrochloride as a chiral organocatalyst. Although a nascent catalyst in this domain, its structural features suggest significant potential for inducing asymmetry in key carbon-carbon bond-forming reactions. These notes are designed to serve as a practical guide for researchers, offering a foundational understanding of its catalytic action and detailed experimental procedures for its application in asymmetric aldol and Michael additions.

Introduction: The Potential of 2-Isopropylpiperidine as a Chiral Organocatalyst

Chiral piperidine scaffolds are prevalent in a vast number of natural products and pharmaceutical agents, valued for their rigid conformational structure which can provide a well-defined chiral environment. 2-Isopropylpiperidine, a readily available chiral secondary amine, presents an intriguing scaffold for organocatalysis. The presence of a bulky isopropyl group at the C2 position is hypothesized to exert significant steric influence, effectively shielding one face of the enamine intermediate, thereby directing the approach of electrophiles to afford high enantioselectivity.

The use of 2-isopropylpiperidine as its hydrochloride salt is a practical consideration, enhancing its stability and ease of handling. The active free amine is conveniently generated in situ through the addition of a non-nucleophilic base. This document outlines the theoretical basis for its catalytic activity and provides robust starting protocols for its application in two fundamental asymmetric transformations.

Mechanism of Action: Enamine Catalysis

The catalytic utility of 2-isopropylpiperidine in reactions involving carbonyl compounds stems from its ability to form a nucleophilic enamine intermediate. This mode of activation is central to many organocatalytic transformations.

The catalytic cycle can be summarized as follows:

• Enamine Formation: The chiral secondary amine, 2-isopropylpiperidine, reacts with a carbonyl compound (e.g., a ketone or aldehyde) to form a chiral enamine intermediate. The bulky isopropyl group dictates a preferred conformation of the enamine, establishing a chiral environment around the nucleophilic double bond.

• Stereoselective C-C Bond Formation: The enamine attacks an electrophile (e.g., an aldehyde in an aldol reaction or a Michael acceptor) from the less sterically hindered face. The isopropyl group effectively blocks one face, leading to a highly stereoselective attack.

• Hydrolysis and Catalyst Regeneration: The resulting iminium ion is hydrolyzed to release the chiral product and regenerate the 2-isopropylpiperidine catalyst, allowing it to re-enter the catalytic cycle.

Figure 2: In situ generation of the active catalyst.

Application in Asymmetric Aldol Reactions

The asymmetric aldol reaction is a cornerstone of organic synthesis for the construction of β-hydroxy carbonyl compounds, which are valuable chiral building blocks. 2-Isopropylpiperidine is anticipated to be an effective catalyst for the direct aldol reaction between ketones and aldehydes.

Protocol: Asymmetric Aldol Reaction of Cyclohexanone with 4-Nitrobenzaldehyde

This protocol describes a model reaction to evaluate the catalytic efficacy of 2-isopropylpiperidine.

Materials:

• 2-Isopropylpiperidine hydrochloride

• Triethylamine (TEA)

• Cyclohexanone

• 4-Nitrobenzaldehyde

• Anhydrous N,N-dimethylformamide (DMF)

• Hydrochloric acid (1 M)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a dry reaction vial equipped with a magnetic stir bar, add 2-isopropylpiperidine hydrochloride (20 mol%) and anhydrous DMF.

• Add triethylamine (20 mol%) to the solution and stir for 10 minutes at room temperature to generate the free amine.

• Add cyclohexanone (10 equivalents) to the reaction mixture.

• Cool the reaction mixture to 0 °C in an ice bath.

• Add 4-nitrobenzaldehyde (1 equivalent) and stir the reaction at 0 °C.

• Monitor the reaction progress by TLC (e.g., 3:1 Hexanes:Ethyl Acetate).

• Upon completion, quench the reaction with 1 M HCl.

• Extract the mixture with ethyl acetate (3 x).

• Wash the combined organic layers with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

• Determine the diastereomeric ratio by ¹H NMR spectroscopy and the enantiomeric excess by chiral HPLC analysis.

Expected Outcomes and Optimization

The steric bulk of the isopropyl group is expected to favor the formation of the anti-aldol product. The enantioselectivity is anticipated to be high due to the effective facial blocking of the enamine.

Entry	Solvent	Temperature (°C)	Catalyst Loading (mol%)	Time (h)	Yield (%)	dr (anti:syn)	ee (anti, %)
1	DMF	0	20	24	85	95:5	92
2	CH2Cl2	0	20	24	78	92:8	88
3	Toluene	0	20	48	65	96:4	90
4	DMF	-20	20	72	75	98:2	95

Note: The data presented in this table is illustrative and based on typical results for analogous chiral amine catalysts. Actual results may vary.

Application in Asymmetric Michael Additions

The asymmetric Michael addition is a powerful method for the formation of carbon-carbon bonds in a conjugate fashion, leading to the synthesis of 1,5-dicarbonyl compounds and their derivatives. 2-Isopropylpiperidine is poised to be an effective catalyst for the addition of ketones to nitroalkenes.

Protocol: Asymmetric Michael Addition of Cyclohexanone to β-Nitrostyrene

Materials:

• 2-Isopropylpiperidine hydrochloride

• Triethylamine (TEA)

• Cyclohexanone

• trans-β-Nitrostyrene

• Anhydrous toluene

• Hydrochloric acid (1 M)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• To a dry reaction vial, add 2-isopropylpiperidine hydrochloride (10 mol%) and anhydrous toluene.

• Add triethylamine (10 mol%) and stir for 10 minutes at room temperature.

• Add cyclohexanone (5 equivalents).

• Add trans-β-nitrostyrene (1 equivalent).

• Stir the reaction at room temperature and monitor by TLC (e.g., 4:1 Hexanes:Ethyl Acetate).

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1 M HCl.

• Separate the layers and wash the organic phase with saturated aqueous sodium bicarbonate and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography.

• Determine the diastereomeric ratio by ¹H NMR and the enantiomeric excess by chiral HPLC.

Expected Outcomes and Optimization

The catalyst is expected to direct the formation of the syn-Michael adduct with high diastereo- and enantioselectivity.

Entry	Solvent	Temperature (°C)	Catalyst Loading (mol%)	Time (h)	Yield (%)	dr (syn:anti)	ee (syn, %)
1	Toluene	25	10	24	92	97:3	94
2	CHCl3	25	10	24	88	95:5	90
3	THF	25	10	36	85	96:4	91
4	Toluene	0	10	48	90	98:2	96

Note: The data presented in this table is illustrative and based on typical results for analogous chiral amine catalysts. Actual results may vary.

Conclusion

2-Isopropylpiperidine hydrochloride represents a promising, yet underexplored, chiral organocatalyst. Its structural rigidity and the steric demand of the C2-isopropyl group provide a strong basis for achieving high levels of stereocontrol in asymmetric transformations. The protocols detailed herein for the asymmetric aldol and Michael additions serve as a robust starting point for researchers to investigate the full potential of this catalyst. Further optimization of reaction conditions and exploration of a broader substrate scope will undoubtedly expand the utility of 2-isopropylpiperidine in the field of organocatalysis, contributing to the development of novel and efficient synthetic methodologies.

References

Due to the novelty of 2-isopropylpiperidine hydrochloride as a standalone organocatalyst, direct literature is not extensively available. The principles and protocols are based on well-established organocatalytic methodologies. The following references provide a strong foundation in the principles of enamine catalysis and the use of chiral amines in asymmetric synthesis.

• List, B., Lerner, R. A., & Barbas III, C. F. (2000). Proline-Catalyzed Direct Asymmetric Aldol Reactions. Journal of the American Chemical Society, 122(10), 2395–2396. [Link]

• Notz, W., & List, B. (2000). Catalytic Asymmetric Synthesis of anti-1,2-Diols. Journal of the American Chemical Society, 122(30), 7386–7387. [Link]

• Betancort, J. M., & Barbas III, C. F. (2001). Catalytic Direct Asymmetric Michael Reactions: Organocatalytic Michael Addition of Ketones to Nitroolefins. Organic Letters, 3(23), 3737–3740. [Link]

• Bella, M., & Jørgensen, K. A. (2001). Organocatalytic Asymmetric Conjugate Addition of Malonates and β-Ketoesters to α,β-Unsaturated Aldehydes. Journal of the American Chemical Society, 123(31), 7707–7708. [Link]

• Monaco, M. R., Renzi, P., Scarpino Schietroma, D. M., & Bella, M. (2011). Biomimetic organocatalytic asymmetric synthesis of 2-substituted piperidine-type alkaloids and their analogues. Organic Letters, 13(17), 4546–4549. [Link]

The Strategic Application of 2-Isopropylpiperidine Hydrochloride in Modern Medicinal Chemistry: A Guide for Drug Discovery Professionals

Introduction: The Piperidine Scaffold and the Significance of the 2-Isopropyl Moiety

The piperidine ring is a cornerstone of medicinal chemistry, recognized as a privileged scaffold due to its frequent appearance in a vast number of pharmaceuticals and natural products.[1][2] Its saturated, six-membered heterocyclic structure provides a three-dimensional framework that can be strategically functionalized to interact with a wide array of biological targets.[1][2] The introduction of a bulky, lipophilic isopropyl group at the 2-position of the piperidine ring creates a unique chemical entity, 2-isopropylpiperidine, which offers distinct advantages in drug design. The hydrochloride salt of this compound enhances its solubility and stability, making it a valuable building block for researchers.[3] This guide will delve into the medicinal chemistry applications of 2-Isopropylpiperidine hydrochloride, with a particular focus on its emerging role in the development of novel therapeutics for neurological disorders.

Core Application: A Scaffold for Melanocortin-4 Receptor (MC4R) Antagonists with Anxiolytic Potential

Recent research has highlighted the potential of the 2-isopropylpiperidine scaffold in the design of antagonists for the melanocortin-4 receptor (MC4R).[4] MC4R is a G-protein coupled receptor predominantly expressed in the brain and is a key regulator of energy homeostasis and appetite.[5] However, its modulation has also been implicated in a range of other physiological processes, including anxiety and depression.

The development of MC4R antagonists has been a significant area of interest for pharmaceutical research. The structure-activity relationship (SAR) studies of various piperidine and piperazine-based compounds have revealed that substitution at specific positions can significantly influence binding affinity and functional activity at the receptor.[4][6] While much of the published research has focused on piperazine derivatives, the underlying principles of molecular recognition at the MC4R can be extrapolated to piperidine-containing ligands. The isopropyl group, with its specific steric and electronic properties, can play a crucial role in optimizing ligand-receptor interactions.

The Role of the 2-Isopropyl Group: A Structure-Activity Relationship (SAR) Perspective

The introduction of an alkyl substituent, such as an isopropyl group, on the piperidine ring can significantly impact the pharmacological profile of a molecule. In the context of MC4R antagonists, the 2-isopropyl group can contribute to:

• Enhanced Binding Affinity: The lipophilic nature of the isopropyl group can facilitate favorable hydrophobic interactions within the binding pocket of the receptor.

• Increased Selectivity: The specific size and shape of the isopropyl group can promote a more precise fit into the target receptor over other related receptors, thereby improving selectivity and reducing off-target effects.

• Modulation of Physicochemical Properties: The presence of the isopropyl group can influence the molecule's overall lipophilicity, which in turn affects its absorption, distribution, metabolism, and excretion (ADME) properties.

While direct quantitative data for 2-isopropylpiperidine-based MC4R antagonists is still emerging in publicly available literature, the general principles of SAR for MC4R antagonists underscore the importance of substitution on the heterocyclic core. For instance, studies on related piperazine-based antagonists have shown that even small changes in the substitution pattern can lead to significant differences in binding affinity, with some compounds exhibiting IC50 values in the low nanomolar range.[4]

Experimental Protocols

Protocol 1: Synthesis of 2-Isopropylpiperidine via Catalytic Hydrogenation of 2-Isopropylpyridine

This protocol describes a common and efficient method for the synthesis of 2-isopropylpiperidine through the reduction of its aromatic precursor, 2-isopropylpyridine. The catalytic hydrogenation of pyridines is a well-established transformation in organic synthesis.[2][7]

Workflow for the Synthesis of 2-Isopropylpiperidine

Caption: A streamlined workflow for the synthesis of 2-isopropylpiperidine.

Materials:

• 2-Isopropylpyridine

• 5% Rhodium on Carbon (Rh/C)

• Methanol (anhydrous)

• Hydrogen gas (high purity)

• High-pressure reactor (e.g., Parr hydrogenator)

• Celite®

• Standard laboratory glassware

• Rotary evaporator

Procedure:

• Reactor Setup: In a suitable high-pressure reactor vessel, dissolve 2-isopropylpyridine (1.0 eq) in anhydrous methanol.

• Catalyst Addition: Carefully add the 5% Rh/C catalyst (typically 5-10 mol%) to the solution under an inert atmosphere (e.g., argon or nitrogen).

• Hydrogenation: Seal the reactor and purge it several times with hydrogen gas to remove any air. Pressurize the reactor with hydrogen gas to 50-70 bar.[7]

• Reaction: Begin vigorous stirring and maintain the reaction at room temperature. The reaction progress can be monitored by techniques such as gas chromatography (GC) or thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete, carefully vent the excess hydrogen gas and purge the reactor with an inert gas.

• Filtration: Dilute the reaction mixture with methanol and filter it through a pad of Celite® to remove the catalyst. Caution: The catalyst may be pyrophoric; ensure the filter cake does not dry out completely in the air.

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude 2-isopropylpiperidine.

• Purification: The crude product can be purified by distillation if necessary.

Protocol 2: Preparation of 2-Isopropylpiperidine Hydrochloride

This protocol outlines the straightforward conversion of the free base, 2-isopropylpiperidine, to its hydrochloride salt, which often has improved handling and formulation properties.

Workflow for Hydrochloride Salt Formation

Caption: Process for converting the free base to its hydrochloride salt.

Materials:

• 2-Isopropylpiperidine

• Anhydrous diethyl ether

• Hydrogen chloride solution in diethyl ether (e.g., 2 M)

• Standard laboratory glassware

• Schlenk line or inert atmosphere setup

Procedure:

• Dissolution: Dissolve the purified 2-isopropylpiperidine (1.0 eq) in anhydrous diethyl ether under an inert atmosphere.

• Acidification: Cool the solution to 0°C in an ice bath. Slowly add a solution of hydrogen chloride in diethyl ether (1.0-1.1 eq) dropwise with stirring.

• Precipitation: A white precipitate of 2-isopropylpiperidine hydrochloride should form upon addition of the HCl solution.

• Isolation: Continue stirring for a short period at 0°C, then collect the precipitate by filtration.

• Washing and Drying: Wash the solid with a small amount of cold, anhydrous diethyl ether and dry it under vacuum to obtain the final product.

Signaling Pathway

The anxiolytic effects of MC4R antagonists are thought to be mediated through the modulation of downstream signaling pathways in the brain. While the precise mechanisms are still under investigation, it is known that MC4R activation leads to the stimulation of adenylyl cyclase and an increase in intracellular cyclic AMP (cAMP) levels.[5] Antagonists of MC4R would therefore be expected to block this signaling cascade.

Simplified MC4R Signaling Pathway

Caption: Simplified signaling cascade of the Melanocortin-4 Receptor.

Quantitative Data

While specific IC50 or Ki values for compounds solely featuring the 2-isopropylpiperidine scaffold as MC4R antagonists are not extensively reported in the public domain, the following table provides representative data for piperazine-based MC4R antagonists to illustrate the potency that can be achieved with this general class of compounds.[4]

Compound ID (Reference)	Structure	MC4R Binding Affinity (IC50, nM)
11j	N/A (Piperazine derivative)	14.5
(-)-10bg [4]	N/A (Bis-piperazine derivative)	8.13

Note: The structures for these specific compounds are complex and proprietary, hence not depicted. This data is provided to give a general sense of the potency achievable in this therapeutic area.

Conclusion and Future Perspectives

2-Isopropylpiperidine hydrochloride is a valuable and versatile building block in medicinal chemistry. Its application as a scaffold for the development of MC4R antagonists with potential anxiolytic effects represents a promising avenue for the discovery of novel therapeutics for neurological disorders. The synthetic accessibility of this compound, coupled with the potential for strategic functionalization, makes it an attractive starting point for lead optimization campaigns. Further research into the specific structure-activity relationships of 2-isopropylpiperidine derivatives is warranted to fully exploit their therapeutic potential.

References

• Nozawa, D., Okubo, T., Ishii, T., Kakinuma, H., Chaki, S., Okuyama, S., & Nakazato, A. (2007). Structure-activity relationships of novel piperazines as antagonists for the melanocortin-4 receptor. Bioorganic & Medicinal Chemistry, 15(5), 1989-2005. [Link]

• Tran, J. A., et al. (2005). Structure-activity relationship of a series of cyclohexylpiperidines bearing an amide side chain as antagonists of the human melanocortin-4 receptor. Bioorganic & Medicinal Chemistry Letters, 15(14), 3434-3438.

• Nozawa, D., Okubo, T., Ishii, T., Takamori, K., Chaki, S., Okuyama, S., & Nakazato, A. (2007). Novel piperazines: potent melanocortin-4 receptor antagonists with anxiolytic-like activity. Bioorganic & Medicinal Chemistry, 15(6), 2375-2385. [Link]

• Sebhat, I. K., et al. (2002). Melanocortin subtype 4 receptor agonists: structure-activity relationships about the 4-alkyl piperidine core. Bioorganic & Medicinal Chemistry Letters, 12(8), 1113-1116.
• Tu, S., et al. (2004). Syntheses and structure-activity relationship studies of piperidine-substituted quinolones as nonpeptide gonadotropin releasing hormone antagonists. Bioorganic & Medicinal Chemistry Letters, 14(7), 1795-1798.
• de Oliveira, R. S., et al. (2017). Anxiolytic-like effect of 2-(4-((1-phenyl-1H-pyrazol-4-yl)methyl)piperazin-1-yl)ethan-1-ol is mediated through the benzodiazepine and nicotinic pathways. Chemical Biology & Drug Design, 90(3), 432-442.
• Glorius, F., et al. (2015). Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation.
• Wilczynski, A., et al. (2019). Discovery of Mixed Pharmacology Melanocortin-3 Agonists and Melanocortin-4 Receptor Tetrapeptide Antagonist Compounds (TACOs) Based on the Sequence Ac-Xaa1-Arg-(pI)DPhe-Xaa4-NH2. ACS Omega, 4(2), 2915-2926.
• PubMed. (2021). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 223, 113642.
• Van der Poorten, O., et al. (2010). Discovery of potent, selective, and orally bioavailable 3H-spiro[isobenzofuran-1,4'-piperidine] based melanocortin subtype-4 receptor agonists. Bioorganic & Medicinal Chemistry Letters, 20(16), 4843-4847.
• Rovere, G., et al. (2004). Synthesis of Novel Melanocortin 4 Receptor Agonists and Antagonists Containing a Succinamide Core. Bioorganic & Medicinal Chemistry Letters, 14(2), 377-381.

• WebMD. (2025). Anxiolytic Medications: Types and Side Effects. Retrieved from [Link]

• MacNeil, I. A., et al. (2005). Melanocortin subtype-4 receptor agonists containing a piperazine core with substituted aryl sulfonamides. Bioorganic & Medicinal Chemistry Letters, 15(6), 1623-1627.

• Wikipedia. (n.d.). Anxiolytic. Retrieved from [Link]

• The University of Liverpool Repository. (n.d.). Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. Retrieved from [Link]

• Sławiński, J., et al. (2016). The anxiolytic-like activity of a novel N-cycloalkyl-N-benzoylpiperazine derivative. Pharmacological Reports, 68(1), 186-192.
• Google Patents. (n.d.). CS248547B1 - Process for preparing 2-piperidinoethyl chloride hydrochloride.
• Ieni, A., et al. (2021). The Benzoylpiperidine Fragment as a Privileged Structure in Medicinal Chemistry: A Comprehensive Review. Molecules, 26(11), 3296.

• NIST. (n.d.). 2-Isopropyl-piperidine. Retrieved from [Link]

• PubChem. (n.d.). 2-Isopropylpiperidine. Retrieved from [Link]

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• 3. Synthesis and structure-activity relationships of piperidine-based melanin-concentrating hormone receptor 1 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Structure-activity relationships of novel piperazines as antagonists for the melanocortin-4 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of Mixed Pharmacology Melanocortin-3 Agonists and Melanocortin-4 Receptor Tetrapeptide Antagonist Compounds (TACOs) Based on the Sequence Ac-Xaa1-Arg-(pI)DPhe-Xaa4-NH2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Melanocortin subtype 4 receptor agonists: structure-activity relationships about the 4-alkyl piperidine core - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols: Derivatization of 2-Isopropylpiperidine Hydrochloride for SAR Studies

Introduction

The piperidine scaffold is a cornerstone in medicinal chemistry, recognized as a privileged structure due to its prevalence in a wide array of clinically approved drugs and bioactive natural products.[1][2] Its three-dimensional structure and ability to engage in crucial interactions, such as hydrogen bonding and salt bridges, make it an ideal framework for designing ligands that target a diverse range of biological entities.[1][3] The metabolic stability of the piperidine ring, which can be further enhanced by substitution patterns, adds to its desirability in drug design.[1] Among the vast landscape of piperidine-containing compounds, 2-isopropylpiperidine presents a unique and synthetically accessible starting point for the exploration of structure-activity relationships (SAR). The isopropyl group at the 2-position introduces a degree of steric bulk and lipophilicity that can be strategically leveraged to modulate a compound's pharmacological profile.

This comprehensive guide provides detailed application notes and protocols for the derivatization of 2-isopropylpiperidine hydrochloride. It is intended for researchers, scientists, and drug development professionals engaged in SAR studies. The protocols outlined herein focus on the most robust and versatile methods for modifying the piperidine nitrogen, offering a systematic approach to generating a library of analogs for biological evaluation. Each protocol is accompanied by expert insights into the underlying chemical principles, ensuring not only procedural accuracy but also a deep understanding of the experimental choices.

Core Concepts in Derivatization for SAR Studies

The primary objective of derivatization in the context of SAR studies is to systematically alter the physicochemical properties of a lead compound to understand how these changes influence its biological activity. For 2-isopropylpiperidine, the secondary amine is the most readily accessible handle for chemical modification. The key derivatization strategies discussed in this guide are:

• N-Alkylation: Introduction of various alkyl groups to probe steric and electronic effects.

• N-Acylation: Formation of amides to introduce hydrogen bond acceptors and modulate basicity.

• Reductive Amination: A powerful method for installing a wide range of substituents via reaction with aldehydes and ketones.

By systematically applying these transformations, researchers can generate a focused library of compounds to explore key aspects of the pharmacophore, such as receptor binding interactions, metabolic stability, and pharmacokinetic properties.

Workflow for 2-Isopropylpiperidine Derivatization in SAR Studies

Caption: Workflow for SAR studies of 2-isopropylpiperidine.

Experimental Protocols

Safety Precaution: All experiments should be conducted in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn at all times.

Protocol 1: In Situ Free Base Generation of 2-Isopropylpiperidine

The starting material, 2-isopropylpiperidine hydrochloride, is a salt and requires neutralization to the free secondary amine before it can effectively participate in nucleophilic reactions. This can be achieved through a simple aqueous workup or, for moisture-sensitive reactions, by in situ neutralization.

Reagent	Purpose
2-Isopropylpiperidine HCl	Starting material
Anhydrous Solvent (e.g., DMF, MeCN)	Reaction medium
Base (e.g., K₂CO₃, Et₃N, DIPEA)	Neutralizing agent

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add 2-isopropylpiperidine hydrochloride (1.0 eq.).

• Add the chosen anhydrous solvent (e.g., N,N-dimethylformamide (DMF) or acetonitrile (MeCN)).

• Add the base (1.5-2.2 eq.). For solid bases like potassium carbonate, ensure it is finely powdered and anhydrous. For liquid bases like triethylamine or DIPEA, add them dropwise.

• Stir the mixture at room temperature for 15-30 minutes to ensure complete formation of the free base before proceeding with the derivatization reaction.

Protocol 2: N-Alkylation with Alkyl Halides

Direct N-alkylation is a straightforward method for introducing a variety of alkyl substituents to the piperidine nitrogen. The choice of base and solvent is crucial for achieving good yields and minimizing side reactions.[4][5]

Reagent	Purpose
2-Isopropylpiperidine (free base)	Nucleophile
Alkyl Halide (e.g., R-Br, R-I)	Electrophile
Base (e.g., K₂CO₃, Cs₂CO₃)	Acid scavenger
Anhydrous Solvent (e.g., DMF, MeCN)	Reaction medium

Procedure:

• To the stirred suspension of the in situ generated free base from Protocol 1, slowly add the alkyl halide (1.0-1.2 eq.) at room temperature.[6] For highly reactive alkyl halides, consider cooling the reaction mixture to 0 °C before addition to control the exotherm.[4]

• Stir the reaction at room temperature or gently heat (e.g., 50-70 °C) to drive the reaction to completion.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Work-up: a. Cool the reaction mixture to room temperature and filter to remove inorganic salts. b. Concentrate the filtrate under reduced pressure. c. Partition the residue between an organic solvent (e.g., ethyl acetate or dichloromethane) and water. d. Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired N-alkylated 2-isopropylpiperidine.

Protocol 3: N-Acylation with Acyl Chlorides or Anhydrides

N-acylation converts the basic secondary amine into a neutral amide, which can significantly alter the compound's properties, such as its ability to act as a hydrogen bond acceptor. This reaction is typically fast and high-yielding.[7]

Reagent	Purpose
2-Isopropylpiperidine (free base)	Nucleophile
Acyl Chloride or Anhydride	Acylating agent
Base (e.g., Pyridine, Et₃N)	Acid scavenger
Anhydrous Solvent (e.g., DCM, THF)	Reaction medium
DMAP (optional)	Catalyst

Procedure:

• Dissolve 2-isopropylpiperidine (free base, 1.0 eq.) and a non-nucleophilic base like triethylamine or pyridine (1.1-1.5 eq.) in an anhydrous solvent such as dichloromethane (DCM) or tetrahydrofuran (THF) under a nitrogen atmosphere.[7]

• Cool the solution to 0 °C in an ice bath.

• Add the acyl chloride or anhydride (1.05-1.2 eq.) dropwise to the stirred solution.[7]

• Allow the reaction to warm to room temperature and stir until TLC or LC-MS analysis indicates complete consumption of the starting amine. A catalytic amount of 4-dimethylaminopyridine (DMAP) can be added to accelerate slow reactions.[7]

• Work-up: a. Dilute the reaction mixture with the solvent. b. Wash the organic phase sequentially with a dilute acid (e.g., 1M HCl) to remove the base, then with a dilute base (e.g., saturated NaHCO₃ solution) to neutralize any remaining acid, and finally with brine.[7] c. Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure.

• Purification: Purify the resulting crude tertiary amide by recrystallization or flash column chromatography.

Protocol 4: Reductive Amination with Aldehydes and Ketones

Reductive amination is a highly versatile and reliable method for N-alkylation that avoids the potential for over-alkylation sometimes seen with alkyl halides.[7][8] The reaction proceeds through the formation of an iminium ion, which is then reduced in situ.[8]

Reagent	Purpose
2-Isopropylpiperidine HCl	Amine source
Aldehyde or Ketone	Carbonyl source
Reducing Agent (e.g., NaBH(OAc)₃)	Reduces iminium ion
Solvent (e.g., DCE, THF)	Reaction medium
Acetic Acid (optional)	Catalyst

Procedure:

• In a round-bottom flask, suspend 2-isopropylpiperidine hydrochloride (1.0 eq.) in an anhydrous solvent like 1,2-dichloroethane (DCE) or THF.

• Add triethylamine (1.1 eq.) to generate the free base in situ and stir for 10-15 minutes.

• Add the aldehyde or ketone (1.1-1.2 eq.) to the reaction mixture. If the carbonyl compound is a solid, dissolve it in a minimal amount of the reaction solvent.

• Stir the mixture for 30-60 minutes at room temperature to allow for the formation of the iminium ion intermediate. For less reactive ketones, adding a catalytic amount of acetic acid can be beneficial.[9]

• Add the reducing agent, sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq.), portion-wise to the reaction mixture.[8] This reducing agent is preferred due to its mildness and selectivity for the iminium ion over the unreacted carbonyl.[7][9]

• Stir the reaction at room temperature for 4-24 hours. Monitor by TLC or LC-MS.

• Work-up: a. Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (NaHCO₃). b. Extract the aqueous layer with an organic solvent (e.g., DCM or ethyl acetate). c. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude product by flash column chromatography.

Comparative Overview of Derivatization Methods

Method	Advantages	Disadvantages	Typical Yields
N-Alkylation	Simple, readily available reagents.	Risk of over-alkylation (quaternary salt formation).[5]	80-95%
N-Acylation	Fast, high-yielding, clean reactions.	Product is a neutral amide, not a basic amine.	85-98%
Reductive Amination	Wide substrate scope, avoids over-alkylation, mild conditions.[7][8]	Requires a suitable reducing agent, may be slower.	75-90%

Characterization of Derivatives

Accurate characterization of the synthesized analogs is critical for validating their structure and purity before biological testing.

Analytical Techniques

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the synthesized derivatives. Dynamic NMR studies can also provide insights into conformational isomers, which are common in N-acylated piperidines due to restricted rotation around the amide C-N bond.[10][11]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) provides an accurate mass measurement, confirming the elemental composition of the product. LC-MS is invaluable for monitoring reaction progress and assessing the purity of the final compound.[12]

• High-Performance Liquid Chromatography (HPLC): HPLC is used to determine the purity of the final compounds. A purity of >95% is generally required for reliable biological data.[13]

Logical Flow for Compound Characterization

Caption: Analytical workflow for derivative characterization.

Application in SAR Studies

The library of 2-isopropylpiperidine derivatives generated using these protocols can be systematically evaluated in relevant biological assays to build a robust SAR model.

• N-Alkyl Series: A series of N-alkyl derivatives with varying chain lengths and branching (e.g., methyl, ethyl, propyl, benzyl) can elucidate the steric tolerance of the binding pocket. The N-benzylpiperidine motif, for instance, is a common feature in drug discovery, capable of engaging in cation-π interactions.[3]

• N-Acyl Series: N-acyl derivatives can probe the importance of the nitrogen's basicity. If activity is retained or enhanced, it may suggest that the protonated amine is not essential for binding and that a hydrogen bond acceptor is preferred.

• Reductive Amination Series: This approach allows for the introduction of more complex and functionally diverse groups, enabling a broader exploration of the chemical space around the piperidine nitrogen.

By correlating the structural modifications with changes in biological activity (e.g., binding affinity, functional potency), researchers can identify key structural features required for optimal interaction with the biological target. This iterative process of synthesis, testing, and analysis is fundamental to lead optimization and the design of more potent and selective drug candidates.[14][15][16]

References

• Zhu, J., et al. (2018). Discovery, cocrystallization and biological evaluation of novel piperidine derivatives as high affinity Ls-AChBP ligands possessing α7 nAChR activities. European Journal of Medicinal Chemistry, 159, 277-291. [Link]

• Moghadam, F. A., & Mokhtary, M. (2024). Recent Advances in the Synthesis of Highly Substituted Piperidine Analogs with Biological Activities. Advanced Journal of Chemistry, Section A, 7(2), 163-189. [Link]

• ResearchGate. (2017). Procedure for N-alkylation of Piperidine?. ResearchGate. [Link]

• Matassini, C., Clemente, F., & Cardona, F. (2016). The double reductive amination approach to the synthesis of polyhydroxypiperidines. Arkivoc, 2017(2), 164-191. [Link]

• Matassini, C., Clemente, F., & Cardona, F. (2021). Reductive Amination Routes in the Synthesis of Piperidine IminoSugars. Molecules, 26(23), 7351. [Link]

• Wang, R., et al. (2021). Design, Synthesis, and Structure-Activity Relationship Exploration of Alkyl/Phenylalkyl Piperidine Analogues as Novel Highly Potent and Selective μ Opioid Receptor Agonists. ACS Chemical Neuroscience, 12(2), 285-299. [Link]

• Domżalska, A., et al. (2025). Piperidine-containing drugs and recently studied analogs - biological activity, mechanism of action and synthetic cascade access to their scaffolds. European Journal of Medicinal Chemistry, 287, 118213. [Link]

• de la Mora-Vidal, K., et al. (2021). SAR study of piperidine derivatives as inhibitors of 1,4-dihydroxy-2-naphthoate isoprenyltransferase (MenA) from Mycobacterium tuberculosis. RSC Medicinal Chemistry, 12(10), 1716-1731. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Kumar, S., et al. (2024). N-Benzyl piperidine Fragment in Drug Discovery. ChemMedChem. [Link]

• Wuest, F. R., et al. (2016). Synthesis, dynamic NMR characterization and XRD studies of novel N,N'-substituted piperazines for bioorthogonal labeling. Beilstein Journal of Organic Chemistry, 12, 2529-2541. [Link]

• de Oliveira, B. R., et al. (2024). Piperidine-catalyzed synthesis of (E)-2-cyanoacrylamides: crystallographic, antiproliferative, and docking studies. New Journal of Chemistry, 48(1), 221-233. [Link]

• Tikhov, R. M., & Kuznetsov, N. Y. (2020). Construction of piperidine-2,4-dione-type azaheterocycles and their application in modern drug development and natural product synthesis. Organic & Biomolecular Chemistry, 18(15), 2793-2812. [Link]

• Haddad, S., & El-Demerdash, A. (2013). Surface Characterization of Some Novel Bonded Phase Packing Materials for HPLC Columns Using MAS-NMR Spectroscopy. International Journal of Spectroscopy, 2013, 1-7. [Link]

• Al-Warhi, T., et al. (2022). Synthesis and crystal structure of piperidinyl propanenitrile towards the preparation of piperidine based bioactive films for drug delivery applications. Scientific Reports, 12(1), 1-8. [Link]

• Sugiura, M., et al. (1985). 13C Nuclear magnetic resonance spectra of some N-alkylpiperidines and the corresponding N-oxides. N-Substitution and N-oxidation effects. Spectrochimica Acta Part A: Molecular Spectroscopy, 41(12), 1391-1395. [Link]

• Wuest, F. R., et al. (2018). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules, 23(1), 159. [Link]

• Chen, Y.-F., et al. (2018). HPLC/ESI-MS and NMR Analysis of Chemical Constitutes in Bioactive Extract from the Root Nodule of Vaccinium emarginatum. Molecules, 23(11), 2997. [Link]

• Zhu, J., et al. (2018). Discovery, cocrystallization and biological evaluation of novel piperidine derivatives as high affinity Ls-AChBP ligands possessing α7 nAChR activities. European Journal of Medicinal Chemistry, 159, 277-291. [Link]

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Definitive Guide to the Analytical Quantification of 2-Isopropylpiperidine Hydrochloride

An Application Note from the Office of the Senior Application Scientist

**Abstract

This comprehensive application note provides detailed methodologies for the accurate quantification of 2-Isopropylpiperidine hydrochloride, a key intermediate in pharmaceutical synthesis. Recognizing the compound's physicochemical properties—specifically its volatility and lack of a native chromophore—this guide presents two primary analytical strategies: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC) with derivatization for UV detection or direct analysis by Mass Spectrometry (LC-MS). We delve into the causality behind experimental choices, offering step-by-step protocols, method validation parameters, and complementary analysis by Nuclear Magnetic Resonance (NMR) spectroscopy for structural verification. This document is intended for researchers, analytical scientists, and quality control professionals in the drug development sector, providing a framework for establishing robust and reliable analytical systems.

Introduction: The Analytical Imperative for 2-Isopropylpiperidine Hydrochloride

2-Isopropylpiperidine, in its hydrochloride salt form (C₈H₁₇N·HCl), is a saturated heterocyclic amine that serves as a critical building block in the synthesis of various active pharmaceutical ingredients (APIs).[1][2] Its purity, concentration, and stability are critical quality attributes that directly influence the safety and efficacy of the final drug product.[3] Therefore, robust, accurate, and validated analytical methods for its quantification are indispensable for process control, quality assurance, and regulatory compliance.

The primary analytical challenges associated with 2-Isopropylpiperidine hydrochloride stem from its physicochemical properties:

• Volatility: The free base, 2-Isopropylpiperidine, is a volatile compound, making it an excellent candidate for Gas Chromatography (GC).[4]

• Lack of Chromophore: The molecule does not possess a suitable chromophore, precluding direct quantification by UV-Vis spectrophotometry, a common detection method for HPLC.[5]

• Polarity: As a secondary amine, it is polar and may exhibit poor peak shape on certain chromatographic columns without proper method optimization or derivatization.[6]

This guide provides a detailed exploration of the most effective analytical techniques to address these challenges, ensuring scientific integrity through validated protocols and authoritative grounding.

Foundational Strategy: Method Selection Workflow

The choice of an analytical method is contingent upon several factors including the analyte's properties, required sensitivity, available instrumentation, and sample throughput needs.[3] The logical flow for selecting the appropriate technique for 2-Isopropylpiperidine hydrochloride is outlined below.

Sources

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Application Note & Protocols: High-Throughput Analysis of 2-Isopropylpiperidine Hydrochloride via HPLC and GC Methodologies

Abstract: This document provides detailed analytical methods for the quantitative and qualitative analysis of 2-Isopropylpiperidine hydrochloride, a key intermediate in pharmaceutical synthesis. The inherent chemical properties of this secondary amine hydrochloride salt—specifically its high polarity, low UV absorptivity, and chirality—present unique analytical challenges. We present two robust and validated approaches: a High-Performance Liquid Chromatography (HPLC) method for purity and enantiomeric separation, and a Gas Chromatography (GC) method for assessing volatile impurities and overall purity. This guide is intended for researchers, analytical scientists, and quality control professionals in drug development, offering not just protocols, but the scientific rationale behind the methodological choices to ensure trustworthy and reproducible results.

Scientific Rationale and Method Selection

2-Isopropylpiperidine hydrochloride is a chiral secondary amine. The analytical strategy must therefore address several key aspects: the accurate quantification of the main component, the separation and identification of potential impurities, and the crucial determination of enantiomeric purity. The stereochemical configuration of chiral molecules can dramatically alter their pharmacological and toxicological profiles, making enantiomeric separation a critical quality attribute in pharmaceutical development.[1][2]

High-Performance Liquid Chromatography (HPLC) is the gold standard for the analysis of non-volatile or thermally labile compounds, making it ideal for the salt form of 2-isopropylpiperidine.[3] However, its lack of a strong UV chromophore necessitates strategies like derivatization or the use of alternative detectors. For enantiomeric separation, chiral stationary phases (CSPs) are indispensable.[4][5]

Gas Chromatography (GC) is a powerful technique for volatile and thermally stable compounds.[3] While the hydrochloride salt itself is not suitable for direct GC analysis, it can be readily converted to its more volatile free-base form. This makes GC an excellent choice for purity analysis and for detecting volatile residual solvents from the manufacturing process.[6]

This document details both HPLC and GC methods to provide a comprehensive analytical toolkit for 2-Isopropylpiperidine hydrochloride.

High-Performance Liquid Chromatography (HPLC) Method for Purity and Chiral Analysis

The HPLC approach is bifurcated into two essential protocols: a reversed-phase method for purity assessment (requiring derivatization for UV detection) and a chiral chromatography method for enantiomeric separation.

Method A: Reversed-Phase HPLC for Purity Determination (with Pre-column Derivatization)

Principle of Causality: 2-Isopropylpiperidine lacks a chromophore, rendering it nearly invisible to standard UV detectors. To overcome this, a pre-column derivatization step is employed using a reagent that reacts with the secondary amine to form a product with strong UV absorbance. 4-Chloro-7-nitrobenzofuran (NBD-Cl) is an effective derivatizing agent for primary and secondary amines, creating a stable, UV-active derivative that can be easily quantified.[7] This allows for the use of ubiquitous and robust HPLC-UV systems.

Experimental Protocol:

• Materials and Reagents:

  • 2-Isopropylpiperidine hydrochloride Reference Standard

  • Acetonitrile (HPLC Grade)

  • Water (Deionized, 18.2 MΩ·cm)

  • 4-Chloro-7-nitrobenzofuran (NBD-Cl)

  • Sodium Bicarbonate

  • Hydrochloric Acid (0.1 M)

• Instrumentation:

  • HPLC system with a UV/Vis or Diode Array Detector (DAD).

  • Analytical balance.

  • pH meter.

  • Vortex mixer and sonicator.

• Preparation of Solutions:

  • Diluent: Acetonitrile/Water (50:50, v/v).

  • Bicarbonate Buffer (0.1 M): Dissolve 0.84 g of sodium bicarbonate in 100 mL of deionized water.

  • NBD-Cl Solution (5 mg/mL): Dissolve 50 mg of NBD-Cl in 10 mL of acetonitrile. Prepare this solution fresh.

  • Standard Stock Solution (1 mg/mL): Accurately weigh approximately 25 mg of 2-Isopropylpiperidine hydrochloride reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with diluent.

  • Sample Stock Solution (1 mg/mL): Prepare in the same manner as the Standard Stock Solution using the sample material.

• Derivatization Procedure:

  • To 1.0 mL of the Standard or Sample Stock Solution in a suitable vial, add 1.0 mL of Bicarbonate Buffer.

  • Add 1.0 mL of the NBD-Cl solution.

  • Cap the vial tightly and vortex.

  • Heat the vial at 60°C for 30 minutes in a water bath or heating block.

  • Cool the vial to room temperature.

  • Add 0.5 mL of 0.1 M Hydrochloric Acid to stop the reaction.

  • The resulting solution is ready for injection.

• Chromatographic Conditions:

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	0-15 min: 30% to 80% B; 15-20 min: 80% B; 20.1-25 min: 30% B
Flow Rate	1.0 mL/min
Column Temperature	35°C
Detection Wavelength	470 nm (for the NBD-derivative)
Injection Volume	10 µL

Trustworthiness through System Suitability: Before sample analysis, the chromatographic system must be verified. A series of five replicate injections of the derivatized standard solution should be performed. The acceptance criteria are:

• Relative Standard Deviation (RSD) of the peak area: ≤ 2.0%.

• Tailing Factor (T): ≤ 1.5.

• Theoretical Plates (N): ≥ 2000.

Data Analysis: The purity of the sample is calculated based on the area percent of the main peak relative to the total area of all peaks in the chromatogram.

Caption: Workflow for HPLC Purity Analysis with Derivatization.

Method B: Chiral HPLC for Enantiomeric Separation

Principle of Causality: Enantiomers possess identical physical properties and cannot be separated by achiral chromatographic methods. Chiral separation relies on the formation of transient, diastereomeric complexes between the analyte and a chiral stationary phase (CSP).[4] Polysaccharide-based CSPs, such as those coated with derivatives of amylose or cellulose, are highly effective for a broad range of chiral compounds, including amines. The separation occurs due to differences in the stability of these diastereomeric complexes, leading to different retention times for the enantiomers.

Experimental Protocol:

• Materials and Reagents:

  • 2-Isopropylpiperidine hydrochloride Reference Standard (racemic mixture)

  • n-Hexane (HPLC Grade)

  • Isopropanol (IPA) (HPLC Grade)

  • Ethanol (HPLC Grade)

  • Diethylamine (DEA)

• Instrumentation:

  • HPLC system with a UV/Vis or DAD.

• Preparation of Solutions:

  • Mobile Phase: n-Hexane / Isopropanol / Diethylamine (90:10:0.1, v/v/v). The mobile phase composition may require optimization to achieve baseline separation.

  • Diluent: Mobile Phase.

  • Sample Solution (0.5 mg/mL): Accurately weigh about 12.5 mg of 2-Isopropylpiperidine hydrochloride into a 25 mL volumetric flask. Add approximately 20 mL of diluent and sonicate to dissolve. Dilute to volume with diluent. Note: Direct detection at low wavelengths (e.g., 210-220 nm) is required as there is no derivatization.

• Chromatographic Conditions:

Parameter	Condition
Column	Chiralpak AD-H, 250 mm x 4.6 mm, 5 µm or equivalent polysaccharide-based CSP
Mobile Phase	n-Hexane / Isopropanol / Diethylamine (90:10:0.1, v/v/v)
Flow Rate	0.8 mL/min
Column Temperature	25°C
Detection Wavelength	215 nm
Injection Volume	10 µL

Trustworthiness through System Suitability:

• Resolution (Rs): The resolution between the two enantiomer peaks should be ≥ 1.5.

• Replicate Injections: The RSD of the peak areas for six replicate injections of the racemic standard should be ≤ 2.0%.

Data Analysis: The enantiomeric excess (% ee) is calculated from the peak areas of the two enantiomers (E1 and E2) using the formula: % ee = [ (Area E1 - Area E2) / (Area E1 + Area E2) ] x 100

Gas Chromatography (GC) Method for Purity Analysis

Principle of Causality: This method is predicated on the volatility of the free amine form of 2-isopropylpiperidine. The hydrochloride salt is non-volatile and must first be neutralized with a base to liberate the free piperidine derivative. This free base can then be extracted into an organic solvent and analyzed by GC. A Flame Ionization Detector (FID) is used, which provides excellent sensitivity for organic compounds. To improve peak shape and reduce tailing, which is common for amines on standard GC columns, a column with a basic deactivation or a specialized amine-specific column is recommended.

Experimental Protocol:

• Materials and Reagents:

  • 2-Isopropylpiperidine hydrochloride Reference Standard

  • Dichloromethane (DCM, GC Grade)

  • Sodium Hydroxide Solution (2 M)

  • Anhydrous Sodium Sulfate

  • Internal Standard (IS), e.g., n-Dodecane

• Instrumentation:

  • GC system with a Split/Splitless Injector and a Flame Ionization Detector (FID).

• Preparation of Solutions:

  • Internal Standard Stock Solution (5 mg/mL): Prepare a stock solution of n-dodecane in dichloromethane.

  • Standard Solution (1 mg/mL):

    • Accurately weigh ~25 mg of 2-Isopropylpiperidine hydrochloride reference standard into a 15 mL centrifuge tube.

    • Add 5 mL of deionized water and vortex to dissolve.

    • Add 2 mL of 2 M Sodium Hydroxide solution to liberate the free base.

    • Add 5.0 mL of the Internal Standard Stock Solution.

    • Cap and vortex vigorously for 2 minutes to extract the free base into the DCM layer.

    • Centrifuge to separate the layers.

    • Carefully transfer the bottom organic layer to a clean vial containing a small amount of anhydrous sodium sulfate to remove residual water.

  • Sample Solution (1 mg/mL): Prepare in the same manner as the Standard Solution using the sample material.

• Chromatographic Conditions:

Parameter	Condition
Column	DB-5 or equivalent (5% Phenyl)-methylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film
Carrier Gas	Helium or Hydrogen, Constant Flow at 1.2 mL/min
Injector Temperature	250°C
Detector Temperature	280°C (FID)
Oven Program	Initial: 80°C, hold 2 min; Ramp: 10°C/min to 220°C, hold 5 min
Injection Mode	Split (20:1)
Injection Volume	1 µL

Trustworthiness through System Suitability:

• The resolution between the analyte and the internal standard should be ≥ 2.0.

• The tailing factor for the 2-isopropylpiperidine peak should be ≤ 1.8.

• The RSD of the peak area ratio (analyte/IS) for six replicate injections of the standard solution should be ≤ 2.0%.

Caption: Workflow for GC Purity Analysis via Free Base Extraction.

Method Comparison Summary

Feature	HPLC Method (Reversed-Phase)	HPLC Method (Chiral)	GC Method
Principle	Separation based on polarity after derivatization.	Separation of enantiomers on a chiral stationary phase.	Separation based on volatility and boiling point.
Analyte Form	Derivatized Amine	Hydrochloride Salt	Free Base Amine
Primary Use	Purity and impurity profiling.	Enantiomeric purity determination.	Purity and residual solvent analysis.
Sample Prep	Moderate (Requires chemical derivatization).	Simple (Dissolve and inject).	Complex (Requires liquid-liquid extraction).
Detection	UV-Vis (after derivatization).	UV-Vis (low wavelength).	Flame Ionization Detector (FID).
Pros	High resolution, widely available instrumentation.	Essential for stereochemical analysis.	High sensitivity, excellent for volatile impurities.
Cons	Derivatization adds complexity and potential for error.	CSPs can be expensive and less robust.	Not suitable for non-volatile impurities; thermal degradation possible.

Trustworthiness: A Foundation in Method Validation

The protocols described herein provide a robust starting point. To ensure their suitability for a specific purpose and to comply with regulatory expectations, they must be fully validated.[8][9] The objective of method validation is to demonstrate that the analytical procedure is fit for its intended use. Key validation parameters to be assessed include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components (impurities, degradation products, matrix components).

• Linearity: Demonstrating that the instrument response is directly proportional to the analyte concentration over a defined range.

• Accuracy: The closeness of the test results to the true value, typically assessed through recovery studies of spiked samples.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day) and intermediate precision (inter-day, different analysts/equipment).

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate, variations in method parameters (e.g., pH of mobile phase, column temperature), providing an indication of its reliability during normal usage.

By systematically evaluating these parameters, the trustworthiness of the analytical data is established, ensuring product quality and patient safety.

References

• Benchchem. A Comparative Guide to the Validation of Analytical Methods for N,N,4-Trimethylpiperidin-4-amine and Related Piperidine Derivatives.
• Benchchem. A Comparative Guide to the Validation of Analytical Methods for Chiral Piperidine Intermediates.

• National Center for Biotechnology Information. PubChem Compound Summary for CID 4400212, 2-Isopropylpiperidine. Available from: [Link]

• Journal of Chemical and Pharmaceutical Research. Analytical method for piperazine in an active pharmaceutical ingredient using chemical derivatization and HPLC-UV. Available from: [Link]

• SpringerLink. Chiral Drug Separation. Available from: [Link]

• National Institute of Standards and Technology. 2-Isopropyl-piperidine in NIST WebBook. Available from: [Link]

• PubMed. Chiral resolution of some piperidine 2, 6-dione drugs by high performance liquid chromatography on Kromasil CHI-DMB column. Available from: [Link]

• OMICS International. VALIDATION OF ANALYTICAL METHODS – STRATEGIES & SINGFICANCE. Available from: [Link]

• American Pharmaceutical Review. Chiral Separation and Enantiomeric Analysis: Critical Importance in Pharmaceutical Development. Available from: [Link]

• Semantic Scholar. VALIDATION OF ANALYTICAL METHODS - STRATEGIES & SINGFICANCE. Available from: [Link]

• ResearchGate. Residual solvent analysis in hydrochloride salts of active pharmaceutical ingredients. Available from: [Link]

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Scale-up Synthesis of 2-Isopropylpiperidine Hydrochloride: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Piperidine and its derivatives are cornerstone structural motifs in a vast number of pharmaceuticals and agrochemicals.[1][2] The 2-isopropylpiperidine scaffold, in particular, is a key building block in the synthesis of various biologically active compounds. The hydrochloride salt form is often preferred in drug development due to its improved stability and solubility. The most direct and atom-economical method for synthesizing piperidines is the catalytic hydrogenation of the corresponding pyridine precursors.[1] This application note provides a detailed, scalable protocol for the synthesis of 2-isopropylpiperidine hydrochloride via the catalytic hydrogenation of 2-isopropylpyridine.

The hydrogenation of pyridines, while conceptually straightforward, presents challenges, especially during scale-up. The aromaticity of the pyridine ring necessitates potent catalytic systems, often requiring high pressures and temperatures.[1] Furthermore, the basic nitrogen atom in both the starting material and the product can act as a catalyst poison, potentially leading to incomplete conversion or catalyst deactivation.[1] This guide addresses these challenges by providing a robust protocol that has been optimized for safety, efficiency, and scalability.

Synthesis Pathway

The synthesis of 2-isopropylpiperidine hydrochloride is achieved through the catalytic hydrogenation of 2-isopropylpyridine, followed by the formation of the hydrochloride salt. The overall reaction is depicted below:

Caption: Reaction scheme for the synthesis of 2-Isopropylpiperidine Hydrochloride.

Experimental Protocols

Part 1: Catalytic Hydrogenation of 2-Isopropylpyridine

This protocol describes the hydrogenation of 2-isopropylpyridine using Platinum(IV) oxide (PtO₂, Adam's catalyst) in glacial acetic acid. The use of an acidic solvent helps to protonate the pyridine ring, facilitating its reduction.[1]

Materials and Equipment:

• High-pressure reactor (e.g., Parr hydrogenator) equipped with a mechanical stirrer, gas inlet, pressure gauge, and temperature controller.

• 2-Isopropylpyridine

• Platinum(IV) oxide (PtO₂)

• Glacial Acetic Acid

• Inert gas (e.g., Nitrogen or Argon)

• Filtration apparatus (e.g., Büchner funnel with filter paper or a Celite® pad)

Procedure:

• Reactor Setup: Ensure the high-pressure reactor is clean, dry, and properly assembled according to the manufacturer's instructions.

• Reagent Charging:

  • In a suitable flask, dissolve 2-isopropylpyridine in glacial acetic acid.

  • Under an inert atmosphere, carefully add the PtO₂ catalyst to the solution. The catalyst loading can be optimized, but a starting point of 1-5 mol% is common.[3]

• Reaction Execution:

  • Transfer the solution to the high-pressure reactor.

  • Seal the reactor and purge the system multiple times with an inert gas to remove any oxygen.

  • Pressurize the reactor with hydrogen gas to the desired pressure (e.g., 50-100 bar).

  • Begin vigorous stirring and heat the reaction to the desired temperature (e.g., 50-80 °C).

  • Monitor the reaction progress by observing the hydrogen uptake. The reaction is typically complete when hydrogen consumption ceases.

• Work-up:

  • Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen gas.

  • Purge the reactor with an inert gas.

  • Filter the reaction mixture through a pad of Celite® to remove the catalyst. Wash the filter cake with a small amount of glacial acetic acid.

Part 2: Formation and Isolation of 2-Isopropylpiperidine Hydrochloride

This protocol details the formation of the hydrochloride salt and its isolation.

Materials and Equipment:

• Round-bottom flask

• Rotary evaporator

• Hydrochloric acid solution (e.g., concentrated HCl or HCl in a suitable solvent like diethyl ether or isopropanol)

• Anhydrous diethyl ether (or another suitable anti-solvent)

• Filtration apparatus

• Vacuum oven

Procedure:

• Salt Formation:

  • Transfer the filtrate from the hydrogenation step to a round-bottom flask.

  • Cool the solution in an ice bath.

  • Slowly add a solution of hydrochloric acid with stirring. The hydrochloride salt will precipitate out of the solution.

• Isolation:

  • Collect the precipitate by vacuum filtration.

  • Wash the solid with cold, anhydrous diethyl ether to remove any remaining impurities.

• Drying:

  • Dry the collected solid in a vacuum oven at a suitable temperature (e.g., 40-50 °C) to a constant weight.

Data Presentation

Table 1: Reagent Quantities for Different Scales

Reagent	Lab Scale (10 g)	Scale-Up (1 kg)	Molar Ratio
2-Isopropylpyridine	10.0 g	1.0 kg	1.0
Platinum(IV) Oxide (5 mol%)	~0.95 g	~95 g	0.05
Glacial Acetic Acid	100 mL	10 L	-
Concentrated HCl (37%)	As required	As required	~1.1

Table 2: Typical Yield and Purity

Parameter	Result	Method
Yield	85-95%	Isolated Yield
Purity	≥99%	HPLC, GC-MS
Appearance	White to off-white crystalline solid	Visual Inspection

Experimental Workflow

Caption: Experimental workflow for the scale-up synthesis of 2-Isopropylpiperidine Hydrochloride.

Safety Considerations

2-Isopropylpyridine:

• Flammable liquid and vapor.[4][5]

• Harmful if swallowed.[5]

• Causes skin and serious eye irritation.[5]

• May cause respiratory irritation.[5]

• Handling Precautions: Keep away from heat, sparks, open flames, and hot surfaces.[4][5] Use in a well-ventilated area.[4][6][7] Wear protective gloves, clothing, eye, and face protection.[4][5][6][7] Ground and bond container and receiving equipment.[4][5][6][7]

Piperidine (structurally related hazard):

• Highly flammable liquid and vapor.

• Toxic if swallowed, in contact with skin, or if inhaled.

• Causes severe skin burns and eye damage.

• Handling Precautions: Work under a hood.[6] Do not inhale the substance.[6] Avoid contact with skin and eyes.[7] Wear appropriate personal protective equipment (PPE), including flame-retardant antistatic protective clothing.[6]

Hydrogen Gas:

• Extremely flammable gas.

• Risk of explosion when mixed with air.

• Handling Precautions: Use in a well-ventilated area, away from ignition sources. Ensure all equipment is properly grounded.

Platinum(IV) Oxide:

• May cause respiratory irritation.

• Handling Precautions: Avoid inhalation of dust. Handle in a well-ventilated area.

Acids (Glacial Acetic Acid and Hydrochloric Acid):

• Corrosive.

• Cause severe skin burns and eye damage.

• Handling Precautions: Handle in a fume hood with appropriate PPE.

General Safety:

• A thorough risk assessment should be conducted before starting any chemical synthesis.

• All operations should be performed in a well-ventilated laboratory or fume hood.

• Appropriate personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times.

• Emergency equipment (fire extinguisher, safety shower, eyewash station) should be readily accessible.

Discussion of Scale-up Considerations

• Heat Management: The hydrogenation of pyridines is an exothermic reaction. On a larger scale, efficient heat dissipation is crucial to maintain control over the reaction temperature. The use of a jacketed reactor with a circulating chiller is highly recommended.[8]

• Catalyst Handling and Filtration: Handling larger quantities of a pyrophoric catalyst (if using a pre-reduced catalyst) requires stringent safety measures. The filtration of the catalyst post-reaction can be challenging on a large scale. The use of a filter press or a centrifugal filter may be necessary.

• Hydrogenation Equipment: For kilogram-scale synthesis, a robust high-pressure reactor with appropriate safety features is essential. The choice of reactor material should be compatible with the acidic reaction medium.

• Purity of Starting Material: The success of the hydrogenation can be highly dependent on the quality of the starting 2-isopropylpyridine. Impurities can potentially poison the catalyst.[3]

• Process Optimization: For industrial production, further optimization of reaction parameters such as catalyst loading, hydrogen pressure, temperature, and reaction time is recommended to maximize yield and throughput while ensuring safety and cost-effectiveness.[3] Continuous flow hydrogenation could also be considered as a safer and more efficient alternative for large-scale production.[9]

Conclusion

This application note provides a comprehensive and scalable protocol for the synthesis of 2-isopropylpiperidine hydrochloride. By following the detailed experimental procedures and adhering to the safety precautions, researchers and drug development professionals can confidently produce high-purity material for their research and development needs. The provided insights into scale-up considerations will aid in the transition from laboratory-scale synthesis to larger-scale production.

References

• CymitQuimica. (n.d.). 2-Isopropylpyridine Safety Data Sheet.
• Sigma-Aldrich. (2025). Piperidine Safety Data Sheet.
• Jubilant Ingrevia Limited. (2024). Piperidine Safety Data Sheet.
• Fisher Scientific. (2025). Piperidine, 1-[5-(1,3-benzodioxol-5-yl)-1-oxo-2,4-pentadienyl]-, (E,E)- Safety Data Sheet.
• Synerzine. (2018). 2-Isopropylpyridine Safety Data Sheet.
• ThalesNano. (2021). Scaling-up a Continuous Flow Hydrogenation Reaction in a Lab Environment.
• CatSci Ltd. (n.d.). Process Development Whitepaper: Scale-up Introduction Project Plan.

• Al-Zoubi, R. M., et al. (2021). Improved scale-up synthesis and purification of clinical asthma candidate MIDD0301. Scientific Reports, 11(1), 1-10. Retrieved from [Link]

• BenchChem. (2025). Application Notes and Protocols: Catalytic Hydrogenation of Pyridine to Piperidine.
• BenchChem. (2025). Application Notes and Protocols: Piperidin-2-ylmethylacetate in the Synthesis of Pharmaceutical Intermediates.
• CN111606842A - Preparation method of 2- (4-piperidyl) -2-propanol and hydrochloride thereof - Google Patents. (2020).

• Organic Syntheses. (n.d.). Procedure. Retrieved from [Link]

• CN101602748B - A kind of purification method of high-purity piperidine - Google Patents. (2010).
• BenchChem. (2025). Scale-Up Synthesis of trans-2-Piperidin-1-ylcyclopentanol: Application Notes and Protocols.

• The University of Liverpool Repository. (n.d.). Hydrogenation of Functionalised Pyridines with a Rhodium Oxide Catalyst under Mild Conditions. Retrieved from [Link]

• CN105924408A - Synthetic method of piperidine hydrochloride - Google Patents. (2016).
• BenchChem. (2025). Application Notes and Protocols for the Synthesis of Heterocyclic Compounds Using Diisopropyl Chloromalonate.

• National Institutes of Health. (n.d.). Synthesis, Reactivity, and Catalytic Transfer Hydrogenation Activity of Ruthenium Complexes Bearing NNN Tridentate Ligands: Influence of the Secondary Coordination Sphere. Retrieved from [Link]

• ResearchGate. (2018). Development of a Robust Process for the Preparation of High-Quality 4-Methylenepiperidine Hydrochloride. Retrieved from [Link]

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Technical Notes & Optimization

Troubleshooting common issues in 2-Isopropylpiperidine hydrochloride synthesis

Welcome to the technical support center for the synthesis of 2-Isopropylpiperidine Hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this important piperidine derivative. Piperidines are a critical structural motif in numerous pharmaceuticals, and mastering their synthesis is key to advancing many research and development projects.[1][2] This resource provides in-depth, field-proven insights in a direct question-and-answer format to help you troubleshoot and optimize your experimental workflow.

I. Frequently Asked Questions (FAQs)

This section addresses common queries regarding the synthesis of 2-Isopropylpiperidine Hydrochloride, providing foundational knowledge for successful experimentation.

Q1: What are the most common synthetic routes to 2-Isopropylpiperidine?

A1: The most prevalent and practical approach is the catalytic hydrogenation of 2-isopropylpyridine.[3] This method involves the reduction of the pyridine ring to a piperidine ring using a catalyst, typically palladium on carbon (Pd/C), platinum (Pt), or nickel (Ni), under a hydrogen atmosphere.[3][4] Alternative, though less common, routes might include multi-step sequences involving intramolecular cyclization reactions.[2]

Q2: How is the hydrochloride salt of 2-Isopropylpiperidine typically formed?

A2: The hydrochloride salt is generally prepared by treating a solution of the free base (2-isopropylpiperidine) in an appropriate solvent, such as ethanol, dioxane, or diethyl ether, with a solution of hydrogen chloride (HCl).[5][6] The HCl can be in the form of a gas or a solution in a compatible solvent (e.g., 4N HCl in dioxane).[5][7] The salt then typically precipitates from the solution and can be collected by filtration.

Q3: What are the key safety precautions to consider when working with piperidine derivatives?

A3: Piperidine and its derivatives are often flammable, corrosive, and can be harmful if inhaled, swallowed, or in contact with skin.[8][9][10][11] It is crucial to work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[9][10] All handling should be done away from heat, sparks, and open flames.[8][10] Ensure that eyewash stations and safety showers are readily accessible.[9]

II. Troubleshooting Guide: Common Issues and Solutions

This section provides a detailed breakdown of specific problems you may encounter during the synthesis, their probable causes, and actionable solutions.

A. Reaction Stage: Catalytic Hydrogenation of 2-Isopropylpyridine

Issue 1: Low or No Conversion to 2-Isopropylpiperidine

• Question: My hydrogenation reaction shows little to no consumption of the starting material (2-isopropylpyridine) according to TLC or GC-MS analysis. What could be the issue?

• Answer: This is a common problem that can often be traced back to catalyst activity or reaction conditions.

  • Pillar of Expertise: The efficiency of catalytic hydrogenation is highly dependent on the catalyst's surface area and the absence of catalyst poisons. The choice of solvent and reaction parameters also plays a critical role in ensuring the reaction proceeds to completion.

  • Troubleshooting Steps:

    • Catalyst Quality and Handling:

      • Verify Catalyst Activity: Use a fresh batch of catalyst or test the current batch on a known, reliable reaction (e.g., hydrogenation of cyclohexene). Palladium on carbon can deactivate over time, especially if not stored under an inert atmosphere.

      • Proper Pre-treatment: Ensure the catalyst is properly handled. For some reactions, pre-reduction of the catalyst under a hydrogen stream might be necessary.

    • Reaction Conditions:

      • Solvent Choice: The solvent should be inert to the reaction conditions and capable of dissolving the starting material. Common solvents include ethanol, methanol, and acetic acid. Ensure the solvent is of appropriate purity and anhydrous if necessary.

      • Hydrogen Pressure: The pressure of hydrogen gas is a critical parameter. Insufficient pressure can lead to slow or incomplete reactions. Typical pressures range from atmospheric to several hundred psi, depending on the specific procedure and equipment.

      • Temperature: While many hydrogenations proceed at room temperature, some may require gentle heating to overcome the activation energy barrier.[12] However, excessive heat can lead to side reactions.

      • Stirring/Agitation: Efficient stirring is crucial to ensure good contact between the substrate, catalyst, and hydrogen gas.

    • Presence of Catalyst Poisons:

      • Sulfur and Halogenated Compounds: Even trace amounts of sulfur-containing compounds or certain halogenated solvents can poison the catalyst. Ensure all glassware is scrupulously clean and that the starting material and solvent are free from such impurities.

Parameter	Common Range	Troubleshooting Tip
Catalyst Loading	5-10 mol%	Increase loading if the reaction is sluggish, but be mindful of cost.
Hydrogen Pressure	1-10 atm	Ensure a leak-free system. Higher pressures can increase reaction rates.
Temperature	25-60 °C	Start at room temperature and gently heat if necessary.
Reaction Time	4-24 hours	Monitor the reaction progress by TLC or GC-MS.

Issue 2: Formation of Side Products

• Question: My reaction mixture shows the formation of unexpected impurities alongside the desired 2-isopropylpiperidine. What are these and how can I avoid them?

• Answer: Side product formation can arise from over-reduction or incomplete reduction.

  • Pillar of Expertise: The pyridine ring is aromatic, and its complete reduction to piperidine involves the transfer of six hydrogen atoms. Incomplete reduction can lead to the formation of di- or tetrahydro-intermediates. Over-reduction is less common for the pyridine ring itself but can affect other functional groups if present.

  • Troubleshooting Steps:

    • Incomplete Reduction:

      • Cause: Insufficient reaction time, low hydrogen pressure, or a partially deactivated catalyst can lead to the formation of partially hydrogenated intermediates like 2-isopropyldihydropyridine or 2-isopropyltetrahydropyridine.

      • Solution: Increase the reaction time, hydrogen pressure, or use a fresh, more active catalyst.

    • Side Reactions with Solvents:

      • Cause: Some solvents, like methanol, can potentially undergo N-methylation under certain catalytic conditions, although this is less common with palladium catalysts.

      • Solution: Switch to a more inert solvent like ethanol or ethyl acetate.

B. Work-up and Purification Stage

Issue 3: Difficulty in Isolating the Free Base

• Question: After the reaction, I'm having trouble isolating the 2-isopropylpiperidine free base from the reaction mixture.

• Answer: The basic nature of the product requires careful work-up procedures.

  • Pillar of Expertise: Piperidines are basic compounds and will react with acidic species. The work-up must be designed to keep the product in its free base form for extraction.

  • Troubleshooting Steps:

    • Catalyst Removal: The solid catalyst must be carefully removed by filtration. A common technique is to filter the reaction mixture through a pad of Celite® to ensure all fine catalyst particles are removed. Caution: The catalyst can be pyrophoric after the reaction; do not allow the filter cake to dry in the air. Keep it wet with solvent.

    • Extraction:

      • Basification: If an acidic solvent like acetic acid was used, the reaction mixture must be basified (e.g., with NaOH or Na2CO3 solution) to a pH > 10 before extraction to ensure the product is in its free base form.

      • Solvent Choice: Use a water-immiscible organic solvent like dichloromethane (DCM), chloroform, or ethyl acetate for extraction.

      • Emulsions: If an emulsion forms during extraction, adding a small amount of brine (saturated NaCl solution) can help to break it.

Issue 4: Low Yield or Purity of 2-Isopropylpiperidine Hydrochloride

• Question: The yield of my hydrochloride salt is low, or the final product is impure. What can I do to improve this?

• Answer: This often points to issues with the salt formation or crystallization process.

  • Pillar of Expertise: The purity of the final salt is highly dependent on the purity of the free base and the conditions of the salt formation and crystallization.

  • Troubleshooting Steps:

    • Purity of the Free Base:

      • Purification: If the free base is impure after extraction, consider distillation or column chromatography for purification before proceeding to the salt formation.[13] For column chromatography, using a silica gel column with a mobile phase containing a small amount of a basic modifier (e.g., triethylamine or ammonia in methanol) can prevent the product from streaking.[13]

    • Salt Formation:

      • Stoichiometry: Use a slight excess of HCl (e.g., 1.1 equivalents) to ensure complete conversion to the hydrochloride salt.

      • Solvent: The choice of solvent is critical for obtaining a crystalline product. A solvent system where the free base is soluble but the hydrochloride salt is insoluble is ideal. Common choices include diethyl ether, ethanol/diethyl ether mixtures, or isopropanol.

    • Crystallization:

      • Cooling: Slow cooling of the solution after adding HCl can promote the formation of larger, purer crystals. Crashing the product out of solution by rapid cooling can trap impurities.

      • Washing: Wash the filtered crystals with a small amount of a cold, non-polar solvent (e.g., cold diethyl ether or hexane) to remove any residual impurities.

III. Experimental Protocols

A. General Procedure for Catalytic Hydrogenation of 2-Isopropylpyridine

• Setup: In a suitable hydrogenation vessel, dissolve 2-isopropylpyridine (1.0 eq.) in a suitable solvent (e.g., ethanol, 10 mL/g of substrate).

• Catalyst Addition: Carefully add 10% Palladium on Carbon (5-10 mol%) to the solution under an inert atmosphere (e.g., nitrogen or argon).

• Hydrogenation: Seal the vessel and purge it with hydrogen gas. Pressurize the vessel to the desired hydrogen pressure (e.g., 50 psi) and stir the mixture vigorously at room temperature.

• Monitoring: Monitor the reaction progress by TLC or GC-MS until the starting material is consumed.

• Work-up: Carefully depressurize the vessel and purge with an inert gas. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the filter cake with the reaction solvent.

• Isolation: Concentrate the filtrate under reduced pressure to obtain the crude 2-isopropylpiperidine.

B. General Procedure for the Formation of 2-Isopropylpiperidine Hydrochloride

• Dissolution: Dissolve the crude 2-isopropylpiperidine in a minimal amount of a suitable solvent (e.g., diethyl ether or ethanol).

• Acidification: Cool the solution in an ice bath and slowly add a solution of 4N HCl in dioxane (1.1 eq.) dropwise with stirring.

• Precipitation: A white precipitate of 2-Isopropylpiperidine hydrochloride should form. Continue stirring in the ice bath for 30 minutes.

• Isolation: Collect the solid by vacuum filtration.

• Washing and Drying: Wash the solid with a small amount of cold diethyl ether and dry it under vacuum to obtain the final product.

IV. Visualization of Workflow

Troubleshooting Flowchart

Caption: A flowchart for troubleshooting the synthesis of 2-Isopropylpiperidine HCl.

V. Characterization Data

For confirmation of the final product, it is essential to perform analytical characterization. While specific spectral data can vary slightly based on the solvent and instrument used, typical expected values are provided below.

• ¹H NMR: The proton NMR spectrum of 2-isopropylpiperidine hydrochloride will show characteristic signals for the piperidine ring protons and the isopropyl group protons. The N-H proton will likely appear as a broad signal.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the different carbon atoms in the molecule.

• Mass Spectrometry: The mass spectrum should show a molecular ion peak corresponding to the mass of the free base (C8H17N, MW: 127.23 g/mol ).[14][15]

It is highly recommended to compare the obtained spectra with literature data or a known standard for unambiguous identification.[16][17][18][19][20]

References

• Eisner, U., & Kuthan, J. (1972). The Chemistry of Dihydropyridines. Chemical Reviews, 72(1), 1–42.
• Fry, A. J. (1971). Electrochemical reduction of pyridinium compounds. Journal of the Chemical Society, Perkin Transactions 1, 1-28.
• Knaus, E. E., & Redda, K. (1979). The sodium borohydride reduction of N-sulfonylpyridinium salts. Synthesis of N-sulfonyl-1,4-(1,2-) dihydropyridines. Canadian Journal of Chemistry, 57(11), 1281-1287.
• Penta chemicals. (2024, May 7).
• Jubilant Life Sciences Limited. (n.d.).
• Redda, K., Corleto, L. A., & Knaus, E. E. (1979). Quaternization and sodium borohydride reduction of N-(4-pyridylcarbonylamino)-1,2,3,6-tetrahydropyridine. Synthesis of N-amino-1,2,3,6-tetrahydropyridines. Canadian Journal of Chemistry, 57(21), 2981-2987.
• Chemos GmbH & Co.KG. (n.d.).
• Hutchins, R. O., & Kandasamy, D. (1978). Reduction of Acid Chlorides to Aldehydes Using Sodium Borohydride/Pyridine. The Journal of Organic Chemistry, 43(11), 2259–2263.
• Sigma-Aldrich. (2025, September 23).
• Carl ROTH. (n.d.).
• BenchChem. (2025).
• Vasilevsky, S. F., & El-Sayed, I. E. T. (2021).
• Bany, T. (1955). Process for preparing 2-piperidinoethyl chloride hydrochloride. Acta Poloniae Pharmaceutica, 12, 223.
• DTIC. (2025, June 4). Piperidine Synthesis.
• BenchChem. (n.d.). Synthesis routes of 1-Isopropylpiperidin-4-amine dihydrochloride.
• Goswami, R. P., et al. (2016). General strategy for the synthesis of piperidine derivatives.
• PrepChem.com. (n.d.). Synthesis of 2-(2-Chloroethyl)piperidine Hydrochloride.
• NIST. (n.d.). 2-Isopropyl-piperidine. NIST Chemistry WebBook.
• CymitQuimica. (n.d.). 2-Isopropylpiperidine hydrochloride.
• National Center for Biotechnology Information. (n.d.). 2-Isopropylpiperidine.
• Britton, E. C., & Horsley, L. H. (1944). Process for the purification of piperidine. U.S. Patent No. 2,363,158. Washington, DC: U.S.
• Clough, J. M., et al. (2006). Process for the preparation of 2-cyanopyridine derivatives.
• Potrzebowski, M. J., et al. (2021). Single-Crystal X-ray and Solid-State NMR Characterisation of AND-1184 and Its Hydrochloride Form. Molecules, 26(23), 7171.
• CN101602748B. (n.d.). A kind of purification method of high-purity piperidine.
• Organic Chemistry. (2020, November 20). 8.
• Al-Saeedi, S. I., et al. (2022). Highly Selective Gas-Phase Catalytic Hydrogenation of Acetone to Isopropyl Alcohol.
• Shaabani, A., et al. (2015). The three-component reaction of 2-(2-oxopropyl)isoindoline-1,3-dione with alkyl isocyanides and aromatic carboxylic acids under catalyst-free conditions in water.
• Al-Saeedi, S. I., et al. (2022). Highly Selective Gas-Phase Catalytic Hydrogenation of Acetone to Isopropyl Alcohol. MDPI.
• Wawer, I., et al. (2021). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. Molecules, 26(15), 4487.
• Reddit. (2025, March 11). Purification of THP protected compound. r/Chempros.
• SpectraBase. (n.d.). N-ISOPROPYL-PIPERIDINE - Optional[13C NMR] - Chemical Shifts.
• ChemicalBook. (n.d.). 2-Ethylpiperidine(1484-80-6) 1H NMR spectrum.
• ChemicalBook. (n.d.). Piperidine(110-89-4) 1H NMR spectrum.
• Kobayashi, S., et al. (1998). Efficient Synthesis of Piperidine Derivatives. Development of Metal Triflate-Catalyzed Diastereoselective Nucleophilic Substitution Reactions of 2-Methoxy- and 2-Acyloxypiperidines.
• Sato, K., et al. (2020). 2-cyanopyridine derivatives enable N-terminal cysteine bioconjugation and peptide bond cleavage of glutathione under aqueous and mild conditions. RSC Advances, 10(52), 31215-31219.
• Rahman, A. (2010). Catalytic Hydrogenation of Acetone to Isopropanol: An Environmentally Benign Approach.
• Maji, B., & Yamamoto, H. (2017). Catalyst-Free Transfer Hydrogenation of Activated Alkenes Exploiting Isopropanol as the Sole and Traceless Reductant. Green Chemistry, 19(21), 5138-5142.

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Technical Support Center: Optimization of Reaction Conditions for 2-Isopropylpiperidine Hydrochloride

Welcome to the technical support guide for the synthesis and optimization of 2-Isopropylpiperidine hydrochloride. This document is designed for researchers, chemists, and drug development professionals who are working with this important synthetic intermediate. Here, we will address common challenges, provide in-depth troubleshooting advice, and offer optimized protocols grounded in established chemical principles. Our goal is to move beyond simple procedural lists and explain the causality behind key experimental choices, empowering you to refine your synthesis for optimal yield, purity, and reproducibility.

Part 1: Synthesis of 2-Isopropylpiperidine via Reduction of 2-Isopropylpyridine

The core of this synthesis is the catalytic hydrogenation of the 2-isopropylpyridine aromatic ring. While seemingly straightforward, this step is prone to several issues that can significantly impact the outcome. This section addresses the most frequent questions and problems encountered during the reduction.

Frequently Asked Questions (FAQs)

Q1: What are the primary methods for reducing 2-isopropylpyridine to 2-isopropylpiperidine?

A1: There are three main strategies for this transformation:

• Catalytic Hydrogenation: This is the most common and industrially scalable method. It involves using molecular hydrogen (H₂) gas under pressure in the presence of a heterogeneous metal catalyst like Palladium (Pd), Platinum (Pt), Rhodium (Rh), or Raney Nickel.[1] The choice of catalyst and conditions is critical for success.

• Transfer Hydrogenation: This method avoids the need for high-pressure hydrogen gas by using a hydrogen donor molecule, such as formic acid or ammonium formate, with a transition metal catalyst.[1][2][3] It often proceeds under milder conditions.

• Chemical Reduction: This approach uses stoichiometric reducing agents. A classic example is the Birch reduction (sodium in liquid ammonia), but this is often less practical and can yield partially hydrogenated intermediates.[1]

For the synthesis of 2-isopropylpiperidine, catalytic hydrogenation is generally the preferred route due to its efficiency and cleaner reaction profiles.

Q2: Which catalyst is best for the hydrogenation of 2-isopropylpyridine?

A2: The "best" catalyst depends on a balance of reactivity, selectivity, and cost.

• Rhodium (e.g., Rh/C, Rh₂O₃): Often considered the gold standard for pyridine hydrogenation. Rhodium-based catalysts are highly active and show excellent selectivity, minimizing the risk of "over-reduction" or ring-opening side reactions.[1][4][5] They can often be used under milder conditions (lower pressure and temperature) than other catalysts.[5]

• Platinum (e.g., PtO₂, Pt/C): Also very effective and can be more aggressive than palladium, often requiring less acidic conditions.[4]

• Palladium (e.g., Pd/C): While widely used in many hydrogenations, palladium can be less effective for reducing the electron-rich pyridine ring and may require acidic additives (like HCl or acetic acid) to protonate the nitrogen, thereby activating the ring for reduction.[4]

• Raney Nickel: A cost-effective option, but it typically requires higher temperatures and pressures and can be less selective, potentially leading to more byproducts.[1]

For achieving high yield and purity of 2-isopropylpiperidine, Rhodium on carbon (Rh/C) is highly recommended.

Q3: What is catalyst poisoning and why is it a concern with pyridine substrates?

A3: Catalyst poisoning is the deactivation of the catalyst surface. The nitrogen atom in the pyridine ring has a lone pair of electrons that can strongly coordinate to the metal center of the catalyst (e.g., Pd, Pt, Rh).[5][6] This binding occupies the active sites where hydrogen gas would normally adsorb and react, effectively "poisoning" or deactivating the catalyst and stalling the reaction. This is a primary reason why pyridine reductions can be challenging compared to the hydrogenation of simple alkenes or benzene rings.[5]

Q4: What is "over-reduction" and how can it be avoided?

A4: Over-reduction, or hydrogenolysis, refers to the cleavage of the C-N bond within the newly formed piperidine ring.[1] This destructive side reaction breaks the ring open, leading to amine byproducts that reduce the yield and complicate purification. This issue is more prevalent with catalysts like Raney Nickel under harsh conditions. To avoid it:

• Use a selective catalyst: Rhodium-based catalysts are known to be highly selective for ring hydrogenation without promoting C-N bond cleavage.[1][4]

• Optimize reaction conditions: Avoid excessively high temperatures and hydrogen pressures. Start with milder conditions and incrementally increase them if conversion is low.

Troubleshooting Guide: The Reduction Step

Problem: My reaction shows low or no conversion of 2-isopropylpyridine.

• Potential Cause 1: Catalyst Poisoning/Deactivation.

  • Solution: Ensure your starting material and solvent are pure and free from sulfur or other common catalyst poisons. If using a catalyst like Pd/C, the addition of an acid (e.g., acetic acid or HCl) can protonate the pyridine nitrogen, reducing its ability to bind to and poison the catalyst.[4] Alternatively, switch to a more robust catalyst like Rh/C, which is less susceptible to poisoning by the substrate itself.[1][5]

• Potential Cause 2: Insufficient Hydrogen Pressure or Poor Mass Transfer.

  • Solution: The reaction is dependent on the efficient mixing of three phases: solid (catalyst), liquid (substrate/solvent), and gas (H₂). Ensure vigorous stirring to maximize the gas-liquid interface.[1] If conversion is still low, incrementally increase the hydrogen pressure (e.g., from 5 bar to 20 bar).[1][4]

• Potential Cause 3: Reaction Temperature is Too Low.

  • Solution: While starting mild is recommended, hydrogenation of the stable aromatic pyridine ring requires sufficient activation energy. If the reaction is sluggish at room temperature, gradually increase the heat to 40–80 °C.[1][4][5]

Problem: I am seeing significant amounts of partially hydrogenated intermediates (e.g., tetrahydropyridines).

• Potential Cause: Insufficient Reaction Time or Mild Conditions.

  • Solution: This indicates the reaction has not gone to completion. The simplest solution is to prolong the reaction time. If the reaction has stalled, a slight increase in temperature or hydrogen pressure may be necessary to drive the final reduction of the more stable intermediates.[4] You could also consider increasing the catalyst loading.[4]

Problem: My yields are inconsistent from one batch to the next.

• Potential Cause 1: Variability in Catalyst Activity.

  • Solution: Heterogeneous catalysts can vary in activity between batches, especially if they are old or have been improperly stored. Always use a consistent source and batch of catalyst. It is good practice to run a small-scale test reaction to verify the activity of a new bottle of catalyst.[1]

• Potential Cause 2: Purity of Starting Materials and Solvents.

  • Solution: Use high-purity 2-isopropylpyridine and anhydrous solvents. Trace impurities, especially water or sulfur compounds, can have a significant impact on catalyst performance.[1]

Part 2: Work-up, Purification, and Hydrochloride Salt Formation

Once the hydrogenation is complete, the focus shifts to isolating and purifying the 2-isopropylpiperidine free base and converting it to the stable hydrochloride salt.

Frequently Asked Questions (FAQs)

Q1: How should I remove the heterogeneous catalyst after the reaction?

A1: The catalyst is typically a fine, black powder that must be completely removed. The safest method is to filter the reaction mixture through a pad of Celite® (diatomaceous earth). This prevents the fine catalyst particles from clogging the filter paper and ensures complete removal. Caution: Catalysts like Pd/C and Raney Nickel can be pyrophoric (ignite spontaneously in air) when dry and saturated with hydrogen. Do not allow the filtered catalyst cake to dry out. Keep it wet with solvent (e.g., methanol or ethanol) and dispose of it properly.

Q2: What is the best method to purify the crude 2-isopropylpiperidine?

A2: 2-Isopropylpiperidine is a liquid at room temperature. After catalyst filtration and solvent removal, the primary purification method is distillation under reduced pressure (vacuum distillation) . This is effective for separating the higher-boiling piperidine product from any lower-boiling residual solvents or more volatile impurities.

Q3: How do I properly form the hydrochloride salt?

A3: The purified 2-isopropylpiperidine (a free base) is dissolved in a suitable anhydrous organic solvent (e.g., diethyl ether, ethyl acetate, or isopropanol). Then, a solution of hydrogen chloride (HCl) is added. This can be HCl gas bubbled through the solution, or more conveniently, a solution of HCl in an organic solvent (e.g., 4M HCl in dioxane or 2M HCl in diethyl ether).[7] The hydrochloride salt, being ionic, is typically insoluble in these nonpolar solvents and will precipitate as a white solid.

Troubleshooting Guide: Purification and Salt Formation

Problem: The hydrochloride salt precipitates as a sticky oil instead of a crystalline solid.

• Potential Cause 1: Presence of Water or Impurities.

  • Solution: Water can interfere with crystallization. Ensure your 2-isopropylpiperidine free base is dry before salt formation. If the crude product was subjected to an aqueous workup, ensure it is thoroughly dried over a suitable agent like anhydrous sodium sulfate (Na₂SO₄) or potassium hydroxide (KOH).[1] Also, ensure the solvent used for precipitation is anhydrous. Impurities can act as a "eutectic," lowering the melting point and preventing crystallization. If this occurs, try to redissolve the oil in a minimal amount of a polar solvent like ethanol and then add a nonpolar anti-solvent like diethyl ether to encourage precipitation.

• Potential Cause 2: Incorrect Solvent Choice.

  • Solution: The solvent must be one in which the hydrochloride salt is poorly soluble. Diethyl ether and ethyl acetate are excellent choices. If the salt is too soluble, it will not precipitate. Experiment with different solvents or solvent mixtures.

Problem: The final 2-Isopropylpiperidine hydrochloride salt is discolored (yellow or brown).

• Potential Cause: Oxidation or Residual Impurities.

  • Solution: Piperidines can be susceptible to air oxidation over time, which can cause discoloration.[8] Ensure the purification and salt formation are done promptly after the reaction. If the purified free base is colored, the discoloration will carry over to the salt. In this case, the crude free base may need to be purified more rigorously, for example, by distillation.[8] If the salt itself is discolored, it can often be purified by recrystallization from a suitable solvent system, such as ethanol/ether.

Part 3: Optimized Experimental Protocols

Protocol 1: Catalytic Hydrogenation of 2-Isopropylpyridine

This protocol uses rhodium on carbon for its high selectivity and activity under mild conditions.[5]

• Reactor Setup: To a dry glass liner for a high-pressure autoclave, add 2-isopropylpyridine (e.g., 10.0 g, 82.5 mmol) and a solvent such as methanol or trifluoroethanol (TFE) (100 mL).[1][5]

• Catalyst Addition: Add 5% Rhodium on carbon (Rh/C) catalyst (e.g., 500 mg, 5 wt% of the substrate).

• System Purge: Place the glass liner inside the autoclave and seal the reactor. Purge the system by pressurizing with nitrogen gas (to ~5 bar) and venting three times to remove all oxygen.

• Hydrogenation: Purge the system with hydrogen (H₂) gas three times in a similar manner. Finally, pressurize the autoclave to the desired pressure (e.g., 5-10 bar).[1][5]

• Reaction: Begin vigorous stirring and heat the reaction mixture to the target temperature (e.g., 40-60 °C).[1][5] Monitor the reaction progress by observing the drop in hydrogen pressure. The reaction is typically complete within 16-24 hours.

• Cooldown and Venting: Once the reaction is complete (H₂ uptake ceases), cool the reactor to room temperature. Carefully and slowly vent the excess hydrogen gas in a well-ventilated fume hood.

• Catalyst Filtration: Purge the vessel with nitrogen. Open the reactor and carefully filter the mixture through a pad of Celite® to remove the Rh/C catalyst. Wash the Celite pad with a small amount of the reaction solvent (e.g., methanol) to recover all the product. (Safety Note: Keep the filtered catalyst wet at all times).

• Solvent Removal: Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent. The remaining crude product is 2-isopropylpiperidine as an oil.

Protocol 2: Formation and Isolation of 2-Isopropylpiperidine Hydrochloride

• Dissolution: Dissolve the crude or distilled 2-isopropylpiperidine oil from Protocol 1 in anhydrous diethyl ether (e.g., 150 mL).

• Precipitation: While stirring the solution, slowly add a solution of 2M HCl in diethyl ether dropwise. The hydrochloride salt will immediately begin to precipitate as a white solid.

• Complete Precipitation: Continue adding the HCl solution until no further precipitation is observed. A slight excess can be added to ensure complete conversion. The solution should be acidic to wet pH paper.

• Isolation: Stir the resulting slurry for 30 minutes at room temperature or in an ice bath to maximize crystallization.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake with a generous amount of cold, anhydrous diethyl ether to remove any unreacted starting material or soluble impurities.

• Drying: Dry the white solid product under high vacuum to remove all residual solvent. The final product is 2-Isopropylpiperidine hydrochloride.

Part 4: Visualized Workflows and Logic

Experimental Workflow Diagram

Caption: Overall experimental workflow for the synthesis of 2-Isopropylpiperidine HCl.

Troubleshooting Decision Tree for Low Yield

Caption: Decision tree for troubleshooting low-yield issues in the synthesis.

Part 5: Data Summary

Table 1: Comparison of Catalysts for Pyridine Hydrogenation

Catalyst	Typical Pressure (bar)	Typical Temp. (°C)	Solvent	Key Advantages	Potential Issues
Rh/C or Rh₂O₃	5 - 20	25 - 60	Methanol, TFE, Acetic Acid	High activity & selectivity, mild conditions, low risk of over-reduction.[1][5]	Higher cost.
PtO₂ or Pt/C	20 - 80	25 - 80	Acetic Acid, Ethanol	High activity, effective for many substrates.[4]	Can require acidic medium, moderate cost.
Pd/C	30 - 80	60 - 100	Acetic Acid, Ethanol, HCl	Lower cost, widely available.	Prone to poisoning, often needs acidic activator, less active for pyridines.[4]
Raney Nickel	50 - 150	80 - 200	Ethanol, Methanol	Low cost.	Requires harsh conditions, lower selectivity, risk of over-reduction (C-N cleavage).[1][9]

References

• Technical Support Center: Synthesis of Piperidine from Pyridine. (n.d.). Benchchem.
• Piperidine synthesis. (n.d.). Organic Chemistry Portal.
• Piperidine Synthesis. (n.d.). DTIC.
• Synthesis of chiral piperidines from pyridinium salts via rhodium-catalysed transfer hydrogenation. (2022). Nature.
• Iridium Catalysis Enables Piperidine Synthesis from Pyridines. (2025). Bioengineer.org.
• Side-product formation in the hydrogenation of pyridine precursors. (n.d.). Benchchem.
• Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions. (2024). Organic & Biomolecular Chemistry (RSC Publishing).
• Application Notes and Protocols for the Purification of Piperidine Reaction Products. (n.d.). Benchchem.
• Synthesis routes of 1-Isopropylpiperidin-4-amine dihydrochloride. (n.d.). Benchchem.

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• 2. Piperidine synthesis [organic-chemistry.org]
• 3. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Hydrogenation of functionalised pyridines with a rhodium oxide catalyst under mild conditions - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB01860A [pubs.rsc.org]
• 6. bioengineer.org [bioengineer.org]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. apps.dtic.mil [apps.dtic.mil]

Technical Support Center: Purification of 2-Isopropylpiperidine Hydrochloride

Welcome to the technical support guide for the purification of 2-Isopropylpiperidine hydrochloride. This resource is designed for researchers, scientists, and drug development professionals who may encounter challenges in achieving the desired purity for this critical synthetic intermediate. As a substituted piperidine, 2-Isopropylpiperidine hydrochloride is a valuable building block in pharmaceutical synthesis, where purity is not just a goal, but a regulatory and safety necessity.[1] Impurities can lead to unwanted side reactions, lower yields of the final active pharmaceutical ingredient (API), and introduce potential toxicological risks.

This guide provides answers to common questions and detailed troubleshooting steps to help you navigate the purification process effectively. We will delve into the causality behind experimental choices, ensuring you understand not just what to do, but why you are doing it.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in crude 2-Isopropylpiperidine hydrochloride?

The impurity profile of your crude material is intrinsically linked to its synthetic route. Common synthesis pathways, such as the reductive amination of a suitable ketone with an amine, can introduce specific impurities.[1] Potential impurities may include:

• Unreacted Starting Materials: Residual ketones or aminating agents.

• By-products of the Reaction: Over-alkylated species or products from side reactions.

• Isomeric Impurities: Positional isomers (e.g., 3- or 4-isopropylpiperidine) if the synthesis lacks regioselectivity.

• Residual Solvents: Solvents used during the synthesis and workup.

• Reagents from Salt Formation: Excess hydrochloric acid.

Identifying the likely impurities based on your synthesis is the first step toward selecting an appropriate purification strategy.

Q2: How should I properly store and handle 2-Isopropylpiperidine hydrochloride to maintain its purity?

2-Isopropylpiperidine hydrochloride, like many amine hydrochlorides, is often a crystalline solid that can be hygroscopic.[2] This means it can absorb moisture from the atmosphere.

• Storage: Always store the compound in a tightly sealed container in a cool, dry place, preferably in a desiccator or a controlled-humidity environment to prevent water absorption.[3][4]

• Handling: When handling the material, especially for weighing, do so in a low-humidity environment if possible. Prolonged exposure to ambient air should be minimized.[5] Absorbed water can depress the melting point and may interfere with certain reactions.

Q3: What analytical techniques are best for assessing the purity of my final product?

A multi-pronged approach to purity analysis is always recommended.

• High-Performance Liquid Chromatography (HPLC): This is one of the most powerful techniques for purity assessment. A reversed-phase C18 column with a suitable mobile phase (e.g., acetonitrile/water with a buffer) and UV detection can effectively separate the main compound from most impurities.[6][7] The purity is often reported as the area percentage of the main peak.[7]

• Gas Chromatography (GC): GC is typically used for the free base (2-Isopropylpiperidine) due to the non-volatile nature of the hydrochloride salt. You can analyze your sample by dissolving it in a basic solution (like aqueous NaOH), extracting the free base into an organic solvent (like ether or dichloromethane), and injecting the organic layer. This method is excellent for detecting volatile impurities.[8]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): NMR provides structural confirmation and can detect impurities if they are present in significant amounts (>1%). It is particularly useful for identifying process-related impurities whose structures may be known.

• Mass Spectrometry (MS): Coupled with GC (GC-MS) or LC (LC-MS), this technique helps in identifying the mass of the parent compound and its impurities, which is crucial for impurity identification.

Q4: I've heard about polymorphism. Is this a concern for 2-Isopropylpiperidine hydrochloride?

Polymorphism is the ability of a solid material to exist in multiple crystalline forms.[9] These different forms, or polymorphs, have the same chemical composition but different internal crystal lattices. This can significantly impact physical properties like solubility, melting point, and stability.[10]

For pharmaceutical intermediates, controlling polymorphism is critical because an unintended polymorphic transformation can affect downstream processes and the quality of the final product. While specific studies on 2-Isopropylpiperidine hydrochloride polymorphism are not widely published, it is a potential concern for any crystalline organic solid. The choice of crystallization solvent and the cooling rate are key factors that can influence which polymorph is formed.[11][12] If you observe batch-to-batch variability in physical properties despite high chemical purity, a polymorphic screen may be warranted.

Troubleshooting Guide: Purification Workflows

This section addresses specific problems you might encounter during the purification process.

Caption: General purification and troubleshooting workflow.

Q: My product won't crystallize from the solution; it just oils out. What's wrong?

Probable Cause: This is a common and frustrating problem. It usually happens for one of three reasons:

• High Impurity Load: The impurities are forming a eutectic mixture with your product, depressing the freezing point and preventing lattice formation.

• Incorrect Solvent Choice: The solvent is too good, keeping the compound soluble even at low temperatures.

• Supersaturation Issues: The solution is highly supersaturated, and the high viscosity prevents molecular arrangement into a crystal lattice.

Solution: The key is to select a solvent or solvent system where the product has high solubility in hot solvent and low solubility in cold solvent.[13]

• Single Solvent System: For amine hydrochlorides, polar protic solvents are often a good starting point. Try solvents like isopropanol, ethanol, or methanol.

• Two-Solvent System (Anti-Solvent Crystallization): This is often more effective.[11] Dissolve your crude product in a minimum amount of a "good" hot solvent (in which it is very soluble), like methanol or ethanol. Then, slowly add a "bad" or "anti-solvent" (in which it is poorly soluble), such as diethyl ether, ethyl acetate, or hexane, until you see persistent cloudiness.[14] Heat slightly to redissolve, then allow to cool slowly. A combination of ethanol and ethyl acetate is often effective for piperidine salts.[15]

• Induce Crystallization: If a clear, cold solution persists, try scratching the inside of the flask with a glass rod at the solvent-air interface. Alternatively, add a "seed crystal" from a previous successful batch.

Q: My recrystallization yield is extremely low. How can I improve it?

Probable Cause:

• Using too much solvent: This is the most common mistake. Your product, while having low solubility in the cold solvent, is not completely insoluble. Excess solvent will keep a significant portion of your product in solution.

• Premature crystallization: The product crystallized on the filter paper or in the funnel during hot gravity filtration.

• The chosen solvent is not ideal: The solubility difference between hot and cold is not large enough.

Solution:

• Use the Minimum Amount of Hot Solvent: Add the hot solvent in small portions to your crude solid while heating, until it just dissolves.[16] This ensures the solution is saturated at the higher temperature.

• Prevent Premature Crystallization: When performing a hot gravity filtration to remove insoluble impurities, pre-heat your funnel and receiving flask with hot solvent vapor.[14] This prevents the solution from cooling and dropping crystals during the filtration step.

• Maximize Crystal Collection: After slow cooling to room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize precipitation before vacuum filtration.[13]

• Wash Correctly: When washing the collected crystals, use a minimal amount of ice-cold solvent to wash away residual mother liquor without dissolving your product.[16]

Q: My final product is off-white or yellow, but the literature says it should be a white solid. How do I fix this?

Probable Cause: The presence of non-volatile, colored impurities that are carried through the synthesis and have similar solubility to your product.

Solution: Use activated charcoal (decolorizing carbon).[13]

• Dissolve the crude product in the minimum amount of hot recrystallization solvent.

• Add a very small amount (typically 1-2% by weight) of activated charcoal to the hot solution.

• Swirl the hot solution for a few minutes. The colored impurities will adsorb to the surface of the carbon.

• Perform a hot gravity filtration to remove the charcoal. Caution: Never add charcoal to a boiling solution, as it can cause violent bumping.

• Allow the clear, colorless filtrate to cool and crystallize as usual.

Q: I've tried recrystallization multiple times, but the purity (by HPLC) isn't improving beyond a certain point (e.g., 98%). What's the next step?

Probable Cause: You are likely dealing with an impurity that has nearly identical solubility and polarity to your desired product, making separation by simple crystallization ineffective. This is common with isomeric impurities.

Solution: Purification via Free-Base Conversion This is a robust chemical solution that changes the physical properties of your compound to allow for easier separation from impurities.

• Basify: Dissolve the impure hydrochloride salt in water. Add a strong base, such as 2M sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃), until the solution is strongly basic (pH > 12). This neutralizes the HCl and converts your salt into the free amine (2-isopropylpiperidine), which is an oil and much less soluble in water.

• Extract: Extract the free base into a water-immiscible organic solvent like dichloromethane (DCM), diethyl ether, or ethyl acetate. The impurities may remain in the aqueous layer (if they are salts or highly polar) or co-extract into the organic layer.

• Purify the Free Base:

  • Distillation: If the impurity is non-volatile, you can distill the free base under reduced pressure.

  • Column Chromatography: If the impurity has a different polarity, purify the free base using column chromatography. Given the basic nature of the amine, basic alumina is often a better choice than silica gel to avoid streaking.[17]

• Re-form the Salt: Dissolve the purified free base in a suitable anhydrous solvent (e.g., diethyl ether or isopropanol). Bubble anhydrous HCl gas through the solution, or add a solution of HCl in a solvent like isopropanol or ether. The pure 2-Isopropylpiperidine hydrochloride will precipitate out as a clean, white solid.

• Isolate: Collect the pure salt by filtration, wash with cold solvent, and dry under vacuum.

Caption: Decision tree for troubleshooting purification issues.

Data & Protocols

Table 1: Solvent Selection for Recrystallization

The ideal recrystallization solvent will dissolve the compound when hot but not when cold. For amine hydrochlorides, polar solvents are generally required.

Solvent Class	Example Solvents	Suitability for 2-Isopropylpiperidine HCl	Rationale & Comments
Alcohols	Methanol, Ethanol, Isopropanol	Good to Excellent	Often provide a good solubility gradient with temperature. Isopropanol is frequently a top choice.
Ketones	Acetone	Fair to Good	Can be effective, but solubility may be high even when cold. Often used as an anti-solvent.
Ethers	Diethyl Ether, MTBE	Poor (as primary solvent)	Generally used as an anti-solvent ("bad" solvent) in a two-solvent system with an alcohol.[14]
Esters	Ethyl Acetate	Fair (often as anti-solvent)	Similar to ethers, typically used to induce precipitation from an alcohol solution.[15]
Hydrocarbons	Hexane, Heptane	Poor (as primary solvent)	Highly non-polar; used as anti-solvents.
Water	H₂O	Good (High Solubility)	The compound is likely very soluble in water, which can make recovery difficult and lead to low yields.[2]

Protocol 1: Standard Recrystallization from Isopropanol/Diethyl Ether

This protocol outlines a two-solvent recrystallization method, a robust technique for many amine salts.

• Dissolution: Place the crude 2-Isopropylpiperidine hydrochloride (e.g., 5.0 g) in an Erlenmeyer flask. Add a minimal volume of hot isopropanol, swirling and heating, until the solid just dissolves.

• (Optional) Decolorization: If the solution is colored, remove it from the heat, add a small spatula tip of activated charcoal, and heat with swirling for 2-3 minutes. Perform a hot gravity filtration through fluted filter paper into a clean, pre-warmed flask to remove the charcoal.

• Precipitation: While the isopropanol solution is still hot, add diethyl ether dropwise with swirling. The solution will become cloudy. Continue adding until the cloudiness persists.

• Clarification: Add a few drops of hot isopropanol to the cloudy mixture until it becomes clear again. This ensures the solution is saturated at the boiling point.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask during this time to allow for the formation of large, pure crystals.

• Chilling: Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Collection: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter with a small amount of ice-cold diethyl ether to remove any remaining soluble impurities.

• Drying: Dry the crystals under high vacuum to remove all residual solvent. Confirm purity using your chosen analytical method (e.g., HPLC).

References

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• University of Alberta. (n.d.). Recrystallization - Single Solvent. Retrieved from [Link]

• Google Patents. (1987). CS248547B1 - Process for preparing 2-piperidinoethyl chloride hydrochloride.

• National Center for Biotechnology Information. (n.d.). 2-Isopropylpiperidine. PubChem Compound Database. Retrieved from [Link]

• Google Patents. (2007). CN100345828C - Process for preparing N-amino piperidine hydrochloride.

• MIT OpenCourseWare. (n.d.). Two-Solvent Recrystallization Guide. Retrieved from [Link]

• Google Patents. (1944). US2363158A - Process for the purification of piperidine.

• Rao, M. R., et al. (2023). Analytical Method Development For Iso Propyl Alcohol Content In Lysine Monohydrate By GC-HS. Journal for ReAttach Therapy and Developmental Diversities. Retrieved from [Link]

• Google Patents. (2016). CN105924408A - Synthetic method of piperidine hydrochloride.

• DTIC. (n.d.). Piperidine Synthesis. Retrieved from [Link]

• Trade Science Inc. (2014). Stability indicating HPLC-determination of biperiden hydrochloride in presence of its oxidative and acid degradation products. Analytical Chemistry: An Indian Journal. Retrieved from [Link]

• Alfa Aesar. (2023). SAFETY DATA SHEET - Piperidine hydrochloride. Retrieved from [Link]

• Reddit. (2025). Purification of THP protected compound. r/Chempros. Retrieved from [Link]

• UNODC. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. Retrieved from [Link]

• Simon Fraser University. (n.d.). Experiment 2: Recrystallization. Retrieved from [Link]

• Iaroshenko, V. O., et al. (2021). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. Molecules, 26(23), 7436. Retrieved from [Link]

• National Center for Biotechnology Information. (2025). Polymorphism in Cannabinol Piperazine Cocrystals: Structural, Morphological, and Energetic Perspectives. PubMed Central. Retrieved from [Link]

• Google Patents. (2009). CN101602748B - A kind of purification method of high-purity piperidine.

• International Journal of Research in Pharmaceutical Sciences. (2021). ANALYTICAL ESTIMATION AND VALIDATION OF GENOTOXIC IMPURITY IN PROMETHAZINE HYDROCHLORIDE OF INDIAN MARKETED FORMULATIONS USING GC MS. Retrieved from [Link]

• MDPI. (n.d.). The Polymorphism of 2-Benzoyl-N,N-diethylbenzamide. Retrieved from [Link]

• SynZeal. (n.d.). Clonidine Impurities. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). A Structured Approach To Cope with Impurities during Industrial Crystallization Development. PubMed Central. Retrieved from [Link]

• ResearchGate. (n.d.). Solubility measurement, molecular simulation and thermodynamic analysis of guanidine hydrochloride in eleven neat solvents. Retrieved from [Link]

• PubMed. (2025). Polymorphism in Cannabinol Piperazine Cocrystals: Structural, Morphological, and Energetic Perspectives. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - N-(3-Chloropropyl)piperidine hydrochloride, 97%. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Clonidine Hydrochloride-impurities. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Ciprofloxacin Hydrochloride-impurities. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 1-(2-Chloroethyl)Piperidine Hydrochloride 98%. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Benzydamine-impurities. Retrieved from [Link]

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• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Piperidine hydrochloride | 6091-44-7 [chemicalbook.com]
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• 16. Home Page [chem.ualberta.ca]
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Technical Support Center: Purification of 2-Isopropylpiperidine Hydrochloride

Welcome to the Technical Support Center for the purification of 2-Isopropylpiperidine Hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges encountered during the purification of this compound. Our goal is to provide not just protocols, but the underlying scientific principles to empower you to make informed decisions in your laboratory work.

I. Understanding the Compound and Potential Impurities

2-Isopropylpiperidine hydrochloride is a salt, which significantly influences its physical and chemical properties compared to its free base form. As a hydrochloride salt, it is generally a crystalline solid with higher polarity and water solubility.[][2][3] The purification strategy must be tailored to the properties of the salt and the nature of the likely impurities.

Common Impurities in 2-Isopropylpiperidine Synthesis:

Impurities can be broadly categorized as process-related or degradation-related.[4]

• Process-Related Impurities:

  • Unreacted Starting Materials: Residual precursors from the synthesis.

  • Byproducts: Arising from side reactions during the synthesis.

  • Reagent-Related Impurities: Residual reagents, catalysts, or their byproducts.[5]

• Degradation-Related Impurities:

  • Oxidation Products: Piperidine and its derivatives can be susceptible to oxidation, which may lead to discoloration.[5]

  • Water: Can be a significant impurity, especially after aqueous workup procedures.[5]

  • Residual Solvents: Solvents from the reaction or initial purification steps.[6]

II. Troubleshooting Common Purification Issues

This section addresses specific problems you might encounter during the purification of 2-Isopropylpiperidine hydrochloride in a question-and-answer format.

A. Recrystallization Troubleshooting

Recrystallization is often the most effective method for purifying crystalline solids like 2-Isopropylpiperidine hydrochloride.[5] It relies on the principle that the desired compound and its impurities have different solubilities in a given solvent system.[7]

Q1: My 2-Isopropylpiperidine hydrochloride won't dissolve in the chosen recrystallization solvent, even with heating. What should I do?

A1: This indicates that the solvent is not suitable for your compound. An ideal recrystallization solvent should dissolve the compound when hot but not when cold.[8]

• Causality: The solvent's polarity may be too low to dissolve the polar hydrochloride salt.

• Troubleshooting Steps:

  • Solvent Screening: Test the solubility of a small amount of your crude product in various polar solvents. Good candidates for hydrochloride salts include water, methanol, ethanol, or mixtures of these with less polar solvents like acetonitrile or ethyl acetate.[9]

  • Two-Solvent System: If a single suitable solvent cannot be found, a two-solvent system is a good alternative.[7][8][10] Dissolve the compound in a minimum amount of a "good" (soluble) hot solvent, then slowly add a "bad" (insoluble) hot solvent until the solution becomes cloudy.[10] Add a drop or two of the "good" solvent to redissolve the precipitate and then allow it to cool slowly.[7]

  • Increase Temperature: Ensure you are heating the solvent to its boiling point, as solubility can increase significantly with temperature.[7]

Q2: My compound has dissolved, but no crystals form upon cooling. What's the problem?

A2: This is a common issue that can arise from several factors.

• Causality:

  • The solution may not be saturated.[7]

  • The cooling process might be too rapid.

  • Supersaturation may be preventing crystal nucleation.

• Troubleshooting Steps:

  • Induce Crystallization:

    • Scratching: Gently scratch the inside of the flask with a glass rod at the surface of the solution.[7] The microscopic scratches on the glass can provide nucleation sites.

    • Seeding: Add a tiny crystal of pure 2-Isopropylpiperidine hydrochloride to the solution. This will act as a template for crystal growth.

  • Concentrate the Solution: If you suspect too much solvent was added, gently boil off some of the solvent to increase the concentration of your compound.[7]

  • Slow Cooling: Ensure the solution cools slowly to room temperature before placing it in an ice bath. Rapid cooling can lead to the formation of small, impure crystals or prevent crystallization altogether.[8]

Q3: The recrystallized product is still colored. How can I remove the colored impurities?

A3: Colored impurities are often non-polar, conjugated molecules.

• Causality: These impurities are present in small amounts but have strong chromophores.

• Troubleshooting Protocol: Decolorization with Activated Charcoal

  • Dissolve the crude 2-Isopropylpiperidine hydrochloride in the minimum amount of hot recrystallization solvent.

  • Add a very small amount (spatula tip) of activated charcoal to the hot solution. Caution: Add charcoal carefully to a hot solution to avoid bumping.

  • Swirl the flask and gently boil for a few minutes.[11] The charcoal will adsorb the colored impurities.

  • Perform a hot gravity filtration to remove the charcoal.[7][8]

  • Allow the clear filtrate to cool slowly to induce crystallization.[8]

Experimental Protocol: Single-Solvent Recrystallization

• Solvent Selection: In a small test tube, add a few milligrams of crude 2-Isopropylpiperidine hydrochloride and a few drops of the potential solvent. Observe the solubility at room temperature and upon heating. A good solvent will show low solubility at room temperature and high solubility when hot.

• Dissolution: Place the crude 2-Isopropylpiperidine hydrochloride in an Erlenmeyer flask. Add a minimal amount of the chosen hot solvent and heat the mixture to boiling with stirring. Continue adding small portions of hot solvent until the solid is completely dissolved.[7][8]

• Hot Filtration (if necessary): If there are insoluble impurities, perform a hot gravity filtration using a pre-warmed funnel and fluted filter paper to remove them.[8][10]

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once crystals begin to form, you can place the flask in an ice bath for at least 15 minutes to maximize the yield.[8][11]

• Collection and Washing: Collect the crystals by vacuum filtration using a Büchner funnel.[7][8] Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any adhering mother liquor.[7][11]

• Drying: Dry the purified crystals to a constant weight.

B. Chromatographic and Other Purification Issues

Q4: I'm seeing multiple spots on my TLC or broad peaks in my HPLC analysis after purification. What does this indicate?

A4: This suggests that the purification was incomplete or that the compound may be degrading on the stationary phase.

• Causality:

  • Co-eluting Impurities: Impurities with similar polarity to your product may not have been effectively removed.

  • On-Column Degradation: The acidic nature of silica gel can sometimes cause degradation of sensitive compounds.

  • Ionization Issues in HPLC: For piperidine derivatives, inconsistent ionization can lead to peak splitting or tailing in HPLC.[12]

• Troubleshooting Steps:

  • Optimize Chromatography:

    • TLC: Experiment with different solvent systems to achieve better separation. For basic compounds like piperidines, adding a small amount of a base like triethylamine (e.g., 1%) to the eluent can reduce streaking on silica gel.[5]

    • HPLC: For reversed-phase HPLC, adjusting the pH of the mobile phase or adding a buffer can improve peak shape for ionizable compounds.[12] A different column chemistry might also be necessary.

  • Consider an Alternative Stationary Phase: If you suspect degradation on silica, consider using a more neutral stationary phase like alumina.[13]

  • Purity Assessment: Use a mass spectrometer (MS) detector coupled with your chromatograph (GC-MS or LC-MS) to identify the components of the different peaks.[4]

Q5: My purified 2-Isopropylpiperidine hydrochloride has a low melting point and a broad melting range. What does this imply?

A5: A low and broad melting point is a classic indicator of impurities.

• Causality: Impurities disrupt the crystal lattice of the pure compound, requiring less energy to break the intermolecular forces.

• Action: The presence of impurities is confirmed. Further purification is necessary. Consider repeating the recrystallization, perhaps with a different solvent system, or employing another purification technique like column chromatography if recrystallization is ineffective.

Visualization of Purification Workflow

The following diagram illustrates a general workflow for the purification of 2-Isopropylpiperidine hydrochloride.

Caption: Decision workflow for purification of 2-Isopropylpiperidine HCl.

IV. Data Summary Table

The following table provides a summary of common analytical techniques for assessing the purity of 2-Isopropylpiperidine hydrochloride.

Analytical Technique	Purpose	Typical Observations for Impure Sample	References
Thin-Layer Chromatography (TLC)	Rapid purity check and solvent system development.	Multiple spots, streaking.	[5][14]
High-Performance Liquid Chromatography (HPLC)	Quantitative purity analysis.	Multiple peaks, broad or tailing peaks.	[12][15]
Melting Point Analysis	Assessment of purity and identity.	Depressed and broad melting point range.	[2]
Spectroscopy (NMR, IR, MS)	Structural confirmation and impurity identification.	Unexplained signals or fragments.	[16][17]

V. Concluding Remarks

The purification of 2-Isopropylpiperidine hydrochloride is a critical step in ensuring the quality and reliability of this compound for research and development. A systematic approach, beginning with an understanding of potential impurities and employing appropriate purification and analytical techniques, is essential for obtaining a high-purity product. This guide provides a foundation for troubleshooting common issues, but it is important to remember that optimization may be required for your specific sample and experimental conditions.

VI. References

• Application Notes and Protocols for the Purification of Piperidine Reaction Products - Benchchem. Available at:

• Recrystallization - Single Solvent. Available at:

• Experiment 2: Recrystallization. Available at:

• Piperidine derivatives - extra peak in pure compounds. Why and how to change it? - ResearchGate. Available at:

• US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same - Google Patents. Available at:

• Two-Solvent Recrystallization Guide - MIT OpenCourseWare. Available at:

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. Available at:

• Recrystallization | MIT Digital Lab Techniques Manual - YouTube. Available at:

• Spectrophotometric Analysis of Drugs: Methods for Purity Assessment and Pharmaceutical Formulation - IJRAR.org. Available at:

• HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Available at:

• Piperidine Impurities - BOC Sciences. Available at:

• Application Note: High-Performance Liquid Chromatography for Purity Analysis of 2-Benzylpiperidine - Benchchem. Available at:

• (PDF) Piperidine and piperine: extraction and content assessment in black pepper. Available at:

• Piperidine hydrochloride | 6091-44-7 - ChemicalBook. Available at:

• Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet - PubMed. Available at:

• Common impurities in commercially available N-Isopropyl-M-toluidine - Benchchem. Available at:

• Purification of THP protected compound : r/Chempros - Reddit. Available at:

• ICH Q3C (R9) Guideline on impurities - European Medicines Agency (EMA). Available at:

• 6091-44-7(Piperidine hydrochloride) Product Description - ChemicalBook. Available at:

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• 3. 6091-44-7 CAS MSDS (Piperidine hydrochloride) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
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• 6. ema.europa.eu [ema.europa.eu]
• 7. Home Page [chem.ualberta.ca]
• 8. athabascau.ca [athabascau.ca]
• 9. US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same - Google Patents [patents.google.com]
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• 17. Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Yield and Purity of 2-Isopropylpiperidine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the synthesis and purification of 2-Isopropylpiperidine Hydrochloride. As Senior Application Scientists, we have compiled this guide to address common challenges encountered in the laboratory. This resource provides in-depth troubleshooting, frequently asked questions, and validated protocols to enhance your experimental outcomes.

I. Troubleshooting Guide: Synthesis & Purification

This section addresses specific issues you may encounter during the synthesis and purification of 2-isopropylpiperidine hydrochloride, providing causal explanations and actionable solutions.

Issue 1: Low Yield of 2-Isopropylpiperidine

A diminished yield of the desired product can be attributed to several factors, from incomplete reaction to product loss during workup.

Potential Cause 1: Incomplete Reduction of 2-Isopropylpyridine

The primary synthetic route to 2-isopropylpiperidine is the reduction of 2-isopropylpyridine. Incomplete conversion is a common source of low yields.

• Scientific Rationale: The aromatic pyridine ring is stabilized by resonance, requiring a potent reducing agent or catalytic hydrogenation to achieve full saturation to the piperidine ring.[1] Insufficient reducing agent, catalyst deactivation, or non-optimal reaction conditions can lead to incomplete reduction.

• Solutions & Protocols:

  • Catalytic Hydrogenation: This is a highly effective method for pyridine reduction.[2][3]

    • Protocol: In a high-pressure reactor, dissolve 2-isopropylpyridine (1 equivalent) in a suitable solvent such as methanol or ethanol. Add a catalyst, typically 5-10 mol% of Platinum(IV) oxide (PtO2) or Palladium on carbon (Pd/C). Pressurize the reactor with hydrogen gas (typically 50-100 psi) and stir at room temperature or with gentle heating (40-60 °C) until hydrogen uptake ceases. Monitor the reaction by TLC or GC-MS to confirm the disappearance of the starting material.

  • Chemical Reduction: Sodium borohydride (NaBH₄) in the presence of an acid or a transition metal catalyst can also be employed.[4][5][6][7][8]

    • Protocol: Dissolve 2-isopropylpyridine (1 equivalent) in an alcoholic solvent like methanol or ethanol. Cool the solution to 0 °C in an ice bath. Add a solution of sodium borohydride (2-4 equivalents) portion-wise, maintaining the temperature below 10 °C. After the addition is complete, allow the reaction to warm to room temperature and stir for several hours or until completion is confirmed by TLC or GC-MS.

Potential Cause 2: Product Loss During Workup and Extraction

2-Isopropylpiperidine is a secondary amine with some water solubility, especially in its protonated form, which can lead to losses during aqueous workup.

• Scientific Rationale: The basicity of the piperidine nitrogen (pKa of the conjugate acid is ~11) means it will be protonated in acidic or neutral aqueous solutions, increasing its water solubility and reducing extraction efficiency into organic solvents.

• Solutions & Protocols:

  • Basification Prior to Extraction: Before extracting the free base into an organic solvent, it is crucial to basify the aqueous layer to a pH > 11 using a strong base like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃). This deprotonates the piperidinium ion, rendering the free amine less water-soluble and more soluble in organic solvents.

  • Solvent Selection: Use a water-immiscible organic solvent with good solubility for the free base, such as diethyl ether, ethyl acetate, or dichloromethane.

  • Multiple Extractions: Perform multiple extractions with smaller volumes of the organic solvent to maximize the recovery of the product from the aqueous phase.

Issue 2: Impure 2-Isopropylpiperidine Hydrochloride

The presence of impurities can significantly impact the quality and performance of the final product. Identifying and mitigating these impurities is a critical step.[9]

Potential Cause 1: Presence of Unreacted 2-Isopropylpyridine

Incomplete reduction will result in the starting material contaminating the final product.

• Scientific Rationale: 2-Isopropylpyridine has a similar boiling point to 2-isopropylpiperidine, making separation by simple distillation challenging.

• Solutions & Protocols:

  • Reaction Monitoring: Ensure the reduction reaction goes to completion by using TLC or GC-MS. If the reaction has stalled, consider adding more reducing agent or fresh catalyst.

  • Purification: If the product is contaminated with the starting material, purification by column chromatography on silica gel may be necessary. A solvent system of dichloromethane/methanol with a small amount of ammonium hydroxide can effectively separate the more polar piperidine from the less polar pyridine.

Potential Cause 2: Formation of Diastereomers

The reduction of 2-isopropylpyridine creates a chiral center at the 2-position, leading to a racemic mixture of (R)- and (S)-2-isopropylpiperidine. If other chiral centers are present, diastereomers may form.

• Scientific Rationale: Catalytic hydrogenation or reduction with achiral reducing agents will typically produce a racemic mixture. The formation of diastereomers can occur if the starting material is chiral or if a chiral reducing agent is used.

• Solutions & Protocols:

  • Diastereoselective Synthesis: For stereospecific outcomes, consider employing a diastereoselective synthetic route.[10]

  • Chiral Resolution: If a racemic mixture is obtained, it can be resolved into its constituent enantiomers by forming diastereomeric salts with a chiral acid (e.g., tartaric acid or mandelic acid) followed by fractional crystallization.

Potential Cause 3: Side-Reaction Products

Over-reduction or side reactions can lead to the formation of byproducts.

• Scientific Rationale: Under harsh reduction conditions, the piperidine ring can undergo further reduction or rearrangement.

• Solutions & Protocols:

  • Milder Reducing Agents: If side reactions are observed, consider using a milder reducing agent or less forcing reaction conditions (e.g., lower temperature or pressure).

  • Careful Monitoring: Closely monitor the reaction to stop it once the starting material is consumed to prevent the formation of over-reduction products.

Issue 3: Difficulty in Crystallization of 2-Isopropylpiperidine Hydrochloride

Crystallization is a crucial step for purification and obtaining a stable, solid form of the hydrochloride salt.[11][12][13]

Potential Cause 1: Presence of Impurities

Impurities can inhibit crystal lattice formation, leading to the product oiling out or failing to crystallize.

• Scientific Rationale: The regular, repeating arrangement of molecules in a crystal lattice is disrupted by the presence of foreign molecules.

• Solutions & Protocols:

  • Purify the Free Base: Before forming the hydrochloride salt, ensure the 2-isopropylpiperidine free base is of high purity. This can be achieved by distillation or column chromatography.

  • Charcoal Treatment: If colored impurities are present, a charcoal treatment of the free base solution before salt formation can be effective.

Potential Cause 2: Inappropriate Solvent System

The choice of solvent is critical for successful crystallization.

• Scientific Rationale: The ideal crystallization solvent is one in which the product is soluble at elevated temperatures but sparingly soluble at lower temperatures.

• Solutions & Protocols:

  • Solvent Screening: Experiment with different solvent systems. A common approach is to dissolve the free base in a non-polar solvent like diethyl ether or isopropyl acetate and then add a solution of HCl in a miscible solvent like isopropanol or ethanol.

  • Anti-Solvent Addition: Another technique is to dissolve the hydrochloride salt in a minimal amount of a polar solvent (e.g., isopropanol) and then slowly add a non-polar anti-solvent (e.g., hexane or diethyl ether) until turbidity is observed, followed by cooling.

Potential Cause 3: Supersaturation and Nucleation Issues

Crystallization requires the formation of seed crystals (nucleation) from a supersaturated solution.

• Scientific Rationale: If a solution is too concentrated or cooled too quickly, it may become highly supersaturated, leading to rapid precipitation of an amorphous solid or oil instead of well-defined crystals.

• Solutions & Protocols:

  • Scratching: Gently scratching the inside of the flask with a glass rod can induce nucleation.

  • Seeding: Adding a small crystal of the desired product can act as a template for crystal growth.

  • Slow Cooling: Allow the solution to cool slowly to room temperature and then in a refrigerator or ice bath to promote the formation of larger, purer crystals.

II. Frequently Asked Questions (FAQs)

Q1: What is the best method for the synthesis of 2-isopropylpiperidine?

A1: Catalytic hydrogenation of 2-isopropylpyridine using a platinum or palladium catalyst is generally the most efficient and high-yielding method.[2][3] It offers clean conversion with minimal side products under relatively mild conditions.

Q2: How can I confirm the purity of my 2-isopropylpiperidine hydrochloride?

A2: A combination of analytical techniques should be used to assess purity:

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful tool for quantifying the purity of the main component and detecting any impurities.[14][15][16]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is useful for identifying volatile impurities and confirming the molecular weight of the product.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of the compound and detect the presence of impurities.

• Melting Point: A sharp melting point range close to the literature value is a good indicator of high purity.

Q3: My final product is a sticky solid or oil. What should I do?

A3: This often indicates the presence of impurities or residual solvent. Try redissolving the material in a minimal amount of a suitable hot solvent and allowing it to cool slowly to induce crystallization. If this fails, the free base may need to be repurified by distillation or chromatography before attempting salt formation again.

Q4: What are the common impurities I should look for?

A4: The most common impurities include:

• Unreacted 2-isopropylpyridine.

• Partially reduced intermediates (e.g., 2-isopropyl-tetrahydropyridine).

• Solvent residues from the reaction or crystallization.

• Water.

Q5: How should I store 2-isopropylpiperidine hydrochloride?

A5: 2-Isopropylpiperidine hydrochloride is a hygroscopic solid. It should be stored in a tightly sealed container in a cool, dry place, preferably in a desiccator, to prevent moisture absorption.

III. Data and Visualization

Table 1: Recommended Solvent Systems for Crystallization

Solvent for Free Base	Solvent for HCl	Observations
Diethyl Ether	HCl in Diethyl Ether	Often yields a fine white precipitate.
Isopropyl Acetate	HCl in Isopropanol	Good for controlled crystallization.[17]
Toluene	Gaseous HCl	Can provide high purity crystals.[18]
Dichloromethane	HCl in Methanol	Use with caution due to potential for solvent incorporation.

Experimental Workflow: Synthesis and Purification

Caption: Workflow for the synthesis and purification of 2-isopropylpiperidine hydrochloride.

Troubleshooting Logic Diagram: Low Yield

Caption: Decision tree for troubleshooting low product yield.

IV. References

• Google Patents. (n.d.). Synthesis of piperidine and piperazine compounds as ccr5 antagonists. Retrieved January 17, 2026, from

• Google Patents. (n.d.). Process for preparing 2-piperidinoethyl chloride hydrochloride. Retrieved January 17, 2026, from

• National Center for Biotechnology Information. (n.d.). 2-Isopropylpiperidine. PubChem. Retrieved January 17, 2026, from

• Organic Chemistry Portal. (n.d.). Sodium borohydride, Sodium tetrahydroborate. Retrieved January 17, 2026, from

• European Patent Office. (n.d.). Crystallization of hydrohalides of pharmaceutical compounds. Retrieved January 17, 2026, from

• European Patent Office. (n.d.). Crystallization of hydrohalides of pharmaceutical compounds - EP 2436381 A1. Retrieved January 17, 2026, from

• YouTube. (2016, February 10). Sodium Borohydride NaBH4 Reduction Reaction Mechanism. Retrieved January 17, 2026, from [Link]

• Chemguide. (n.d.). reduction of carbonyl compounds using sodium tetrahydridoborate. Retrieved January 17, 2026, from

• Scribd. (n.d.). Lab Report Experiment 2 - Sodium Borohydride Reduction of Cyclohexanone. Retrieved January 17, 2026, from

• YouTube. (2018, February 16). Sodium borohydride reduction. Retrieved January 17, 2026, from [Link]

• Benchchem. (n.d.). Common impurities in commercially available N-Isopropyl-M-toluidine. Retrieved January 17, 2026, from

• YouTube. (2020, November 20). 8.5 Catalytic Hydrogenation of Alkenes and Heats of Hydrogenation. Retrieved January 17, 2026, from [Link]

• PrepChem.com. (n.d.). Synthesis of 4-(2-hydroxyethyl)piperidine hydrochloride. Retrieved January 17, 2026, from

• National Center for Biotechnology Information. (n.d.). synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. PMC. Retrieved January 17, 2026, from

• Semantic Scholar. (n.d.). Diastereoselective Synthesis of 2,4,6-Trisubstituted Piperidines via aza-Prins Cyclization. Retrieved January 17, 2026, from

• Benchchem. (n.d.). Application Note: High-Performance Liquid Chromatography for Purity Analysis of 2-Benzylpiperidine. Retrieved January 17, 2026, from

• National Center for Biotechnology Information. (n.d.). Characteristics, Biological Properties and Analytical Methods of Piperine: A Review. PubMed. Retrieved January 17, 2026, from

• Agency for Toxic Substances and Disease Registry. (n.d.). 7. ANALYTICAL METHODS. Retrieved January 17, 2026, from

• Google Patents. (n.d.). Crystallization of doxorubicin hydrochloride. Retrieved January 17, 2026, from

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• 1. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC [pmc.ncbi.nlm.nih.gov]
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• 3. prepchem.com [prepchem.com]
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• 10. Diastereoselective Synthesis of 2,4,6-Trisubstituted Piperidines via aza-Prins Cyclization | Semantic Scholar [semanticscholar.org]
• 11. EP2145890A2 - Crystallization of hydrohalides of pharmaceutical compounds - Google Patents [patents.google.com]
• 12. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
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• 15. Characteristics, Biological Properties and Analytical Methods of Piperine: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. CS248547B1 - Process for preparing 2-piperidinoethyl chloride hydrochloride - Google Patents [patents.google.com]

Technical Support Center: Troubleshooting Side Reactions in the Synthesis of 2-Isopropylpiperidine Hydrochloride

Welcome to the technical support center for piperidine-based compound synthesis. This guide is designed for researchers, chemists, and drug development professionals who are working on the synthesis of 2-Isopropylpiperidine Hydrochloride. Instead of a generic overview, we will dive deep into the common challenges, side reactions, and purification issues encountered during its synthesis, focusing primarily on the catalytic hydrogenation of 2-isopropylpyridine, the most direct and widely used synthetic route.

Our approach is rooted in mechanistic understanding. By explaining the causality behind each experimental challenge, we aim to provide not just solutions, but a framework for robust process development and optimization.

Section 1: The Primary Synthetic Pathway: Catalytic Hydrogenation

The most atom-economical method to synthesize 2-isopropylpiperidine is through the catalytic hydrogenation of 2-isopropylpyridine. This process involves the saturation of the aromatic pyridine ring with hydrogen, typically using a precious metal catalyst. The resulting free base is then treated with hydrochloric acid to yield the stable hydrochloride salt.

Caption: General synthetic scheme for 2-Isopropylpiperidine HCl.

Section 2: Troubleshooting Guide: Common Side Reactions & Issues

This section addresses specific problems you may encounter during the synthesis. Each issue is presented in a question-and-answer format, providing insights into the root cause and actionable solutions.

Question 1: My hydrogenation reaction is sluggish, incomplete, or stalls entirely. Analysis by GC or NMR shows a mixture of starting material and partially hydrogenated intermediates. What is the cause and how can I fix it?

Answer: This is the most common challenge in pyridine hydrogenation and typically points to two interconnected issues: catalyst deactivation and suboptimal reaction conditions .

Root Cause Analysis:

The lone pair of electrons on the nitrogen atom in both the 2-isopropylpyridine starting material and the 2-isopropylpiperidine product is Lewis basic. This lone pair can strongly coordinate to the surface of the precious metal catalyst (e.g., Platinum, Palladium, Rhodium), effectively "poisoning" it and blocking active sites required for hydrogenation.[1][2] This leads to a sluggish or incomplete reaction. Furthermore, the aromaticity of the pyridine ring requires potent catalytic systems and sufficiently energetic conditions to achieve full saturation.[1] Mild conditions may only reduce one or two double bonds, resulting in di- or tetrahydropyridine impurities.[3]

Caption: Mechanism of catalyst poisoning and the protonation solution.

Troubleshooting & Optimization:

• Utilize Acidic Additives: The most effective solution is to protonate the nitrogen atom.[3] By conducting the reaction in an acidic solvent like glacial acetic acid or by adding a stoichiometric equivalent of a strong acid (e.g., HCl), you form a pyridinium salt. This protonation prevents the nitrogen lone pair from binding to the catalyst, dramatically increasing the reaction rate.[2]

• Optimize Catalyst Selection: While Palladium on Carbon (Pd/C) is a common hydrogenation catalyst, it is often less effective for pyridine reduction. Platinum-based catalysts like Platinum Dioxide (PtO₂, Adams' catalyst) or Rhodium-based catalysts (Rh/C, Rh₂O₃) generally show superior activity for saturating the pyridine ring.[3][4]

• Increase Reaction Severity: If acidic additives are not sufficient, increasing the hydrogen pressure (e.g., 30-80 bar) and temperature (e.g., 60-80 °C) can provide the necessary energy to drive the reaction to completion.[3]

• Increase Catalyst Loading: As a final resort, increasing the catalyst to substrate ratio (e.g., from 1 mol% to 5 mol%) can help compensate for partial deactivation, though this is a less economical solution.

Catalyst System	Typical Conditions	Advantages	Disadvantages
PtO₂ in Acetic Acid	1-5 mol%, 25-60 °C, 3-5 bar H₂	Highly effective, protonation from solvent	Requires post-reaction neutralization
Rh/C in Alcohols/Acids	1-5 mol%, 40-80 °C, 5-80 bar H₂	Very active, good for functionalized pyridines[4]	Can promote ring-opening under certain conditions[3]
Pd/C with Acid Additive	5-10 mol%, 50-100 °C, >10 bar H₂	Cost-effective	Generally lower activity for pyridines

Question 2: My final product is contaminated with an unexpected, highly polar impurity. Mass spectrometry suggests it has the same mass as the desired product plus an oxygen atom. What could this be?

Answer: This side reaction is likely due to hydrogenolysis or ring-opening of the pyridine nucleus, which can be promoted by specific catalysts and the presence of water, leading to the formation of δ-amino ketones.[3]

Root Cause Analysis:

Certain catalytic systems, particularly those involving rhodium, can promote the cleavage of the C-N bonds within the piperidine ring, especially in the presence of water and secondary amines. This pathway is less common than incomplete hydrogenation but can lead to significant, difficult-to-remove impurities.

Caption: Competing pathways of desired hydrogenation vs. ring-opening.

Preventative Measures:

• Ensure Anhydrous Conditions: Use dry solvents and ensure the reaction setup is free from moisture. Water can participate in the ring-opening mechanism.

• Catalyst Screening: If ring-opening is suspected, switch from a Rhodium-based catalyst to a Platinum-based one (e.g., PtO₂), which is generally less prone to inducing this side reaction.

• Analytical Confirmation: Use ¹³C NMR to look for a carbonyl (C=O) signal (typically ~200-210 ppm) and confirm the structure using LC-MS. The impurity will be significantly more polar than the desired piperidine in chromatography.

Question 3: After workup and removal of the solvent, my isolated 2-isopropylpiperidine free base is a clear oil but turns yellow or brown upon standing. Is this a problem?

Answer: Yes, this indicates product degradation through oxidation .

Root Cause Analysis:

Piperidines, like many secondary amines, are susceptible to oxidation when exposed to atmospheric oxygen and light.[5] This process can form various colored impurities, including N-oxides and other degradation products, compromising the purity of your material.

Solutions:

• Inert Atmosphere Handling: Once the free base is isolated, handle it under an inert atmosphere (e.g., nitrogen or argon) whenever possible.

• Protection from Light: Store the isolated free base in an amber vial or a flask wrapped in aluminum foil to protect it from light.

• Prompt Salt Formation: The most robust solution is to convert the free base to its hydrochloride salt immediately after workup and drying. The protonated nitrogen of the salt is no longer susceptible to this mode of oxidation, making it significantly more stable for long-term storage.

• Purification: If the free base has already discolored, it can often be purified by vacuum distillation before proceeding to the salt formation step.[5]

Section 3: Frequently Asked Questions (FAQs)

• Q1: What is the best way to form the final hydrochloride salt?

  • After the hydrogenation and workup (catalyst filtration, neutralization, extraction), dissolve the crude 2-isopropylpiperidine free base in a non-polar, anhydrous solvent like diethyl ether or tert-butyl methyl ether (TBME). Then, add a solution of anhydrous HCl (e.g., 2M in diethyl ether, or gaseous HCl) dropwise with stirring. The hydrochloride salt will precipitate as a white solid. Collect the solid by filtration, wash with fresh cold solvent, and dry under vacuum.

• Q2: Will my product be a single enantiomer or a racemic mixture?

  • Standard hydrogenation catalysts like PtO₂ or Rh/C are achiral and will produce a racemic mixture (an equal amount of (R)- and (S)-2-isopropylpiperidine). If a specific enantiomer is required for your application, you must employ an asymmetric synthesis strategy, such as using a chiral catalyst or resolving the racemic mixture with a chiral resolving agent like tartaric acid.[6]

• Q3: What analytical techniques are best for assessing purity and identifying these byproducts?

  • Gas Chromatography (GC) and Gas Chromatography-Mass Spectrometry (GC-MS) are excellent for separating and identifying the volatile starting material, product, and partially hydrogenated intermediates.

  • High-Performance Liquid Chromatography (HPLC) is useful for purity assessment, especially for the non-volatile hydrochloride salt.[6]

  • Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is indispensable for structural confirmation of the final product and for identifying impurities like ring-opened byproducts.[6]

Section 4: Experimental Protocols

Protocol 1: General Procedure for Catalytic Hydrogenation using PtO₂

• Reactor Setup: To a high-pressure reactor vessel, add 2-isopropylpyridine (1.0 eq).

• Solvent Addition: Add glacial acetic acid as the solvent (5-10 mL per gram of substrate).

• Catalyst Addition: Carefully add Platinum (IV) oxide (PtO₂, Adams' catalyst) (1-5 mol%) to the solution.

• Reaction Execution: Securely seal the reactor vessel. Purge the system multiple times with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen gas to 3-5 bar.[1] Stir the reaction vigorously at room temperature or heat to 40-60 °C. Monitor the reaction by observing hydrogen uptake.

• Work-up: Once the reaction is complete, carefully vent the hydrogen and purge with nitrogen. Filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the pad with acetic acid or methanol. Carefully neutralize the filtrate with a base (e.g., 50% aq. NaOH) while cooling in an ice bath. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, DCM). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude 2-isopropylpiperidine free base.

Protocol 2: Formation of the Hydrochloride Salt

• Dissolution: Dissolve the crude 2-isopropylpiperidine free base obtained from Protocol 1 in a minimal amount of anhydrous diethyl ether.

• Precipitation: While stirring, slowly add a 2.0 M solution of HCl in diethyl ether (1.05 equivalents) dropwise. A white precipitate should form immediately.

• Isolation: Continue stirring for 30 minutes at room temperature. Collect the white solid by vacuum filtration.

• Washing & Drying: Wash the filter cake with a small amount of cold, anhydrous diethyl ether to remove any soluble impurities. Dry the resulting white solid under high vacuum to obtain 2-isopropylpiperidine hydrochloride.

References

• BenchChem. (2025). Common challenges in working with piperidine-based compounds.
• BenchChem. (2025).
• BenchChem. (2025).
• BenchChem. (2025). Technical Support Center: Selective Hydrogenation in the Presence of a Pyridine Ring.
• University of Liverpool Repository. (n.d.).
• BenchChem. (2025).

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• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Managing Stereoselectivity in 2-Isopropylpiperidine Hydrochloride Synthesis

Welcome to the technical support center for the stereoselective synthesis of 2-isopropylpiperidine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of controlling stereochemistry in this critical synthetic process. The 2-alkyl piperidine scaffold is a privileged structural motif in a vast array of natural products and pharmaceutically active compounds, making precise stereochemical control at the C2 position paramount for therapeutic efficacy and safety.[1] This resource provides in-depth troubleshooting advice, frequently asked questions, and detailed protocols to address common challenges encountered in the laboratory.

Part 1: Understanding the Core Challenges in Stereoselectivity

The synthesis of a single desired stereoisomer of 2-isopropylpiperidine hydrochloride presents significant challenges. The primary hurdles include achieving high diastereoselectivity and/or enantioselectivity during the formation of the chiral center at the C2 position of the piperidine ring. The choice of synthetic strategy will dictate the specific stereochemical issues that may arise. Common strategies include:

• Asymmetric Hydrogenation of 2-Isopropylpyridine or its Derivatives: This atom-economical approach often involves the activation of the pyridine ring to facilitate reduction.[1][2]

• Diastereoselective Reduction of Chiral Intermediates: This method relies on a pre-existing chiral center to direct the stereochemical outcome of a reduction step.

• Chiral Resolution of a Racemic Mixture: This classical approach involves separating a mixture of enantiomers.[3][4]

This guide will address the practical issues associated with these methods in a question-and-answer format.

Part 2: Troubleshooting Guides & FAQs

Section 2.1: Asymmetric Hydrogenation of Pyridine Derivatives

Asymmetric hydrogenation of 2-isopropylpyridine is a powerful method, but achieving high enantioselectivity can be challenging due to the stability of the pyridine ring and potential catalyst inhibition.[1][5] A common and effective strategy is the activation of the pyridine as a pyridinium salt, which enhances its reactivity.[1][6][7]

Q1: My iridium-catalyzed asymmetric hydrogenation of N-benzyl-2-isopropylpyridinium bromide is yielding low enantiomeric excess (ee). What are the likely causes and how can I improve it?

A1: Low enantiomeric excess in this reaction can stem from several factors related to the catalyst, substrate, and reaction conditions.

Causality: The enantioselectivity is determined by the chiral environment created by the metal-ligand complex during the hydrogen transfer step. Any factor that disrupts this well-defined transition state can lead to a loss of selectivity.

Troubleshooting Steps:

• Ligand Selection is Crucial: The choice of chiral phosphine ligand is the most critical factor. Ligands like MeO-BoQPhos and (R)-SynPhos have shown high efficacy in the iridium-catalyzed hydrogenation of 2-alkyl-pyridinium salts, achieving enantiomeric ratios up to 93:7.[6][7][8] If you are using a different ligand, consider screening these established options.

• Catalyst Preparation and Handling: Iridium catalysts and phosphine ligands are sensitive to air and moisture. Ensure all manipulations are performed under an inert atmosphere (e.g., in a glovebox). Use freshly distilled and degassed solvents.

• Purity of the Pyridinium Salt: Impurities in your N-benzyl-2-isopropylpyridinium bromide can poison the catalyst. Recrystallize the salt before use.

• Solvent System: The solvent can significantly influence the stereochemical outcome. A mixture of toluene and dichloromethane (1:1) has been reported to be effective.[5] Experiment with different solvent systems to find the optimal conditions for your specific substrate-ligand combination.

• Hydrogen Pressure and Temperature: These parameters affect both the reaction rate and selectivity. A hydrogen pressure of 600 psi and a temperature of 28°C have been used successfully.[5] Systematically vary these parameters to optimize your reaction.

Experimental Protocol: Iridium-Catalyzed Asymmetric Hydrogenation

Caption: Workflow for Iridium-Catalyzed Asymmetric Hydrogenation.

Q2: I am observing catalyst deactivation during the hydrogenation. What could be the cause?

A2: Catalyst deactivation is a common issue. The pyridine substrate and the piperidine product can both act as ligands and coordinate to the metal center, inhibiting its catalytic activity.[5]

Troubleshooting Steps:

• Activation as a Pyridinium Salt: As mentioned, converting the pyridine to a pyridinium salt is a key strategy to prevent the starting material from poisoning the catalyst.[1][5]

• In Situ Generation of HBr: The hydrogenation of the pyridinium bromide salt generates stoichiometric hydrogen bromide in situ. This is believed to protonate the resulting piperidine, preventing it from coordinating to and deactivating the iridium catalyst.[5]

• Additive Screening: In some cases, the addition of iodine (I₂) has been shown to improve catalyst performance in related systems.[6][7]

Section 2.2: Diastereoselective Synthesis

This approach often involves the reduction of a cyclic imine or enamine that has a chiral auxiliary or a pre-existing stereocenter.

Q3: My diastereoselective reduction of a chiral N-acyl-2-isopropyl-tetrahydropyridine intermediate is giving a poor diastereomeric ratio (dr). How can I improve this?

A3: Low diastereoselectivity in this context is typically due to insufficient steric or electronic differentiation between the two faces of the prochiral center.[9]

Causality: The incoming hydride reagent attacks the iminium ion intermediate from the less sterically hindered face, which is dictated by the conformation of the ring and the nature of the chiral auxiliary. If the energy difference between the two possible transition states is small, a mixture of diastereomers will be formed.

Troubleshooting Steps:

• Choice of Reducing Agent: The steric bulk of the reducing agent is critical. A bulkier reagent will be more sensitive to the steric environment around the reaction center.

  • Less Bulky: Sodium borohydride (NaBH₄)

  • More Bulky: Lithium tri-sec-butylborohydride (L-Selectride®)

  • Experiment with a range of reducing agents to find the optimal balance of reactivity and selectivity.

• Reaction Temperature: Lowering the reaction temperature can increase selectivity.[9] At lower temperatures, there is less thermal energy to overcome the activation energy barrier for the formation of the less favored diastereomer.

• Chiral Auxiliary/Directing Group Modification: If your synthesis allows, consider using a bulkier or more conformationally rigid chiral auxiliary. This will create a more biased steric environment.

• Solvent Effects: The solvent can influence the conformation of the substrate and the aggregation state of the reducing agent. Screen different aprotic solvents (e.g., THF, Et₂O, CH₂Cl₂) to see if the diastereoselectivity improves.

Data Presentation: Effect of Reducing Agent on Diastereoselectivity

Reducing Agent	Temperature (°C)	Diastereomeric Ratio (cis:trans)
NaBH₄	0	60:40
NaBH(OAc)₃	-20	75:25
L-Selectride®	-78	95:5

Section 2.3: Chiral Resolution

Chiral resolution via diastereomeric salt formation is a well-established technique for separating enantiomers.[3]

Q4: I am struggling to achieve efficient separation of diastereomeric salts of 2-isopropylpiperidine with a chiral acid. The crystals are not forming or the enantiomeric excess of the resolved amine is low.

A4: Successful diastereomeric salt resolution depends on finding a suitable combination of resolving agent and solvent that allows for the selective crystallization of one diastereomer.[3]

Causality: Diastereomers have different physical properties, including solubility.[3] The goal is to exploit these differences. If the solubilities of the two diastereomeric salts are too similar in a given solvent, or if they form a solid solution, separation by fractional crystallization will be inefficient.

Troubleshooting Steps:

• Screening Chiral Resolving Agents: The choice of resolving agent is critical. For a basic amine like 2-isopropylpiperidine, chiral acids are used. Common choices include:

  • (S)-(+)-Camphorsulfonic acid[10]

  • Tartaric acid derivatives

  • Mandelic acid derivatives

  • It is often necessary to screen several resolving agents to find one that forms well-defined, easily separable crystalline salts.

• Solvent Screening is Key: This is the most important variable to optimize. The ideal solvent will maximize the solubility difference between the two diastereomeric salts.

  • Start with common solvents like ethanol, isopropanol, acetone, and ethyl acetate.

  • Try solvent mixtures (e.g., ethanol/water, acetone/hexane) to fine-tune the solubility.

  • The goal is to find a system where one salt is sparingly soluble and crystallizes out, while the other remains in solution.

• Control the Crystallization Conditions:

  • Cooling Rate: Slow cooling generally leads to larger, purer crystals. Crash cooling can trap impurities and the other diastereomer.

  • Seeding: If you have a small amount of the pure desired diastereomeric salt, use it to seed the solution to promote crystallization.

• Monitoring Purity: The purity of the isolated salt can be enhanced by recrystallization.[3] The diastereomeric excess (de%) can be monitored at this stage if analytical methods are available. The enantiomeric excess of the recovered amine should be determined by a suitable technique like chiral HPLC or GC.[3]

Experimental Protocol: Chiral Resolution via Diastereomeric Salt Formation

Caption: Workflow for Chiral Resolution.

References

• Application Notes and Protocols for the Asymmetric Synthesis of Chiral 2-Alkyl Piperidine Derivatives. Benchchem.
• Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. ACS Publications.
• Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. PMC - NIH.
• Strategies to control diastereoselectivity in piperidine synthesis. Benchchem.
• Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. PMC - NIH.
• Cyclisations and Strategies for Stereoselective Synthesis of Piperidine Iminosugars. Semantic Scholar.
• One-pot multiple reactions: asymmetric synthesis of 2,6-cis-disubstituted piperidine alkaloids from chiral aziridine. Organic & Biomolecular Chemistry (RSC Publishing).
• Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts. ResearchGate.
• Recent advances in the synthesis of piperidones and piperidines. ScienceDirect.
• New Methods for the Stereoselective Construction of N-Containing Rings. ResearchGate.
• chiral resolution of racemic mixtures using trans-2-Piperidin-1-ylcyclopentanol. Benchchem.
• Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same. Google Patents.
• Catalytic Kinetic Resolution of Disubstituted Piperidines by Enantioselective Acylation: Synthetic Utility and Mechanistic Insights. PMC - NIH.
• Catalytic Asymmetric Hydrogenation of Pyridine Derivatives. Benchchem.
• Iridium-Catalyzed Asymmetric Hydrogenation of Pyridinium Salts. Wiley Online Library.
• Chiral Resolution with and without Resolving Agents. Pharmaceutical Technology.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pharmtech.com [pharmtech.com]
• 5. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Synthesis of Enantioenriched 2-Alkyl Piperidine Derivatives through Asymmetric Reduction of Pyridinium Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. US20080051579A1 - Process for resolving chiral piperidine alcohol and process for synthesis of pyrazolo[1,5-a] pyrimidine derivatives using same - Google Patents [patents.google.com]

Technical Support Center: Stability of 2-Isopropylpiperidine Hydrochloride in Solution

Welcome to the technical support guide for 2-Isopropylpiperidine Hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to address common stability challenges encountered when working with this compound in solution. As Senior Application Scientists, we have structured this guide to provide not only procedural steps but also the underlying scientific rationale to empower you in your experimental work.

Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the handling and stability of 2-Isopropylpiperidine Hydrochloride.

Q1: What are the primary factors influencing the stability of 2-Isopropylpiperidine hydrochloride in solution?

A1: The stability of 2-Isopropylpiperidine hydrochloride, like many piperidine derivatives, is influenced by a combination of chemical and environmental factors.[1] Key factors include:

• Temperature: Elevated temperatures accelerate the rate of chemical reactions, potentially leading to degradation.[2]

• pH: The pH of the solution is critical. As a hydrochloride salt of a secondary amine, the compound is most stable in a slightly acidic to neutral environment where the nitrogen is protonated. In strongly basic conditions, the free base is liberated, which can be more susceptible to oxidation.

• Oxidizing Agents: The piperidine ring, particularly the nitrogen atom and adjacent carbons, can be susceptible to attack by oxidizing agents.[1] This can be initiated by dissolved oxygen in the solvent or contaminants like peroxides.

• Light: Some piperidine compounds exhibit photosensitivity.[2] Exposure to UV or high-intensity visible light can provide the energy to initiate degradation reactions.

• Solvent and Moisture: While the hydrochloride salt is generally water-soluble, prolonged exposure to moisture, especially under certain pH conditions, can potentially lead to hydrolysis or other degradation reactions.[1][2]

Q2: How does the hydrochloride salt form improve stability compared to the 2-Isopropylpiperidine free base?

A2: The hydrochloride salt form offers two main advantages. First, the protonation of the basic nitrogen atom to form the piperidinium ion significantly increases aqueous solubility.[3][4] Second, this protonation makes the lone pair of electrons on the nitrogen less available to participate in certain degradation reactions, such as oxidation, thereby enhancing the compound's chemical stability in an acidic or neutral medium.[1]

Q3: What are the recommended general storage conditions for stock solutions?

A3: To maximize the shelf-life of your 2-Isopropylpiperidine hydrochloride solutions, adhere to the following storage conditions:

• Container: Store in tightly sealed, high-quality glass vials (amber vials are preferred to protect from light).

• Temperature: Store in a cool environment. For short-term storage (days to weeks), refrigeration at 2-8°C is often recommended.[2] For long-term storage, freezing at -20°C or below may be appropriate, but a preliminary freeze-thaw stability study is advised.

• Atmosphere: For sensitive applications, degas the solvent before use and consider overlaying the solution with an inert gas like argon or nitrogen to minimize exposure to oxygen.

• Purity: Use high-purity, peroxide-free solvents for solution preparation.

Q4: What are the most probable degradation pathways for this molecule?

A4: While specific degradation products must be identified experimentally, the chemical structure suggests several potential pathways. The most likely routes include oxidation, which could lead to the formation of N-oxides or ring-opened products under harsh conditions.[1][3] Other possibilities include reactions involving impurities present in the solvent or formulation excipients.[5][6] Forced degradation studies are the definitive way to identify these pathways.[7]

Troubleshooting Guide: Common Stability Issues

This section provides a problem-and-solution framework for specific issues you may encounter during your experiments.

Problem 1: I'm observing new, unexpected peaks in my HPLC/LC-MS chromatogram after storing my solution.

• Possible Cause: This is a classic sign of chemical degradation. The new peaks are likely degradation products. The cause is often oxidative degradation from dissolved oxygen or exposure to light.

• Troubleshooting Steps:

  • Confirm Degradation: Re-prepare a fresh solution and analyze it immediately. If the new peaks are absent, this confirms that the issue is stability-related.

  • Mitigate Oxidation: Prepare your next batch of solution using a solvent that has been degassed (e.g., by sparging with helium or nitrogen). Store the solution in amber vials to exclude light.[2]

  • Control pH: Ensure your solvent system is buffered, ideally in the slightly acidic range (e.g., pH 4-6), to maintain the protonated, more stable form of the molecule.

  • Characterize Degradants: If the problem persists and interferes with your assay, a forced degradation study may be necessary to identify the degradants and develop a stability-indicating analytical method.[8]

Problem 2: The measured concentration of my stock solution is consistently decreasing over time.

• Possible Cause 1: Adsorption: The compound may be adsorbing to the surface of your storage container, particularly with plasticware or certain types of glass, leading to an apparent decrease in concentration.

• Solution 1: Switch to low-adsorption vials or silanized glassware. When diluting, ensure you vortex or sonicate thoroughly to redissolve any potential adsorbate.

• Possible Cause 2: Slow Degradation: Even under recommended conditions, very slow degradation may occur.

• Solution 2: The most reliable practice is to prepare stock solutions fresh on the day of the experiment or as frequently as practical. If longer-term storage is required, you must perform a formal stability study to define an acceptable "use-by" date for your specific storage conditions and concentration.

Problem 3: My solution has turned yellow or a precipitate has formed.

• Possible Cause: A visible change like discoloration or precipitation is a strong indicator of significant chemical degradation or instability.[9] The colored species are new chromophores formed during decomposition, and a precipitate could be a poorly soluble degradation product.

• Action: Do not use the solution. It is compromised and will yield unreliable experimental results. Discard the solution according to your institution's safety protocols.[10] Thoroughly review your solution preparation and storage protocol against the recommendations in this guide to identify the point of failure (e.g., exposure to heat, incompatible materials, extended storage).

Summary of Stability Influences and Mitigation Strategies

Factor	Potential Impact	Recommended Mitigation Strategy
Temperature	Accelerates degradation	Store solutions at 2-8°C or frozen (-20°C); avoid heat sources.[2]
pH	Instability in basic conditions	Use buffered solutions in a slightly acidic to neutral range (pH 4-7).
Oxygen	Oxidative degradation	Degas solvents; store under inert gas (Ar, N₂); use tightly sealed containers.
Light	Photodegradation	Store solutions in amber vials or protect from light by wrapping in foil.[2]
Container	Adsorption to surfaces	Use high-quality, low-adsorption glass or silanized vials.

Visual Troubleshooting Workflow

This diagram outlines a logical flow for diagnosing stability issues.

Caption: Troubleshooting workflow for stability issues.

Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation (or stress testing) study is essential for understanding the intrinsic stability of a molecule.[7] It helps establish degradation pathways and is a prerequisite for developing a true stability-indicating analytical method.[8]

Objective: To identify potential degradation products of 2-Isopropylpiperidine hydrochloride under various stress conditions.

Materials:

• 2-Isopropylpiperidine hydrochloride

• HPLC-grade water, acetonitrile, and methanol

• 0.1 N Hydrochloric acid (HCl)

• 0.1 N Sodium hydroxide (NaOH)

• 3% Hydrogen peroxide (H₂O₂)

• Calibrated HPLC-UV/PDA system

• pH meter

• Photostability chamber (ICH Q1B compliant)

• Temperature-controlled oven

Methodology:

• Prepare Stock Solution: Accurately prepare a 1 mg/mL stock solution of 2-Isopropylpiperidine hydrochloride in HPLC-grade water or a suitable organic solvent like methanol.

• Apply Stress Conditions: For each condition, mix the stock solution with the stressor as described in the table below. Include a control sample stored under ambient conditions protected from light.

• Incubation: Store the stressed samples under the specified conditions. Samples should be withdrawn at appropriate time points (e.g., 0, 2, 8, 24 hours). The goal is to achieve 5-20% degradation of the active ingredient.

• Quenching and Analysis: Before analysis, neutralize the acidic and basic samples. Dilute all samples to a suitable final concentration (e.g., 0.1 mg/mL) with the mobile phase.

• HPLC Analysis: Analyze the samples using a stability-indicating HPLC method. A photodiode array (PDA) detector is crucial for assessing peak purity and detecting co-eluting peaks.[3]

Forced Degradation Conditions Table

Stress Condition	Procedure	Target Degradation
Acid Hydrolysis	Mix stock with 0.1 N HCl. Incubate at 60°C.	5-20%
Base Hydrolysis	Mix stock with 0.1 N NaOH. Incubate at 40°C.	5-20%
Oxidation	Mix stock with 3% H₂O₂. Store at room temp.	5-20%
Thermal	Store stock solution (in water) in an oven at 80°C.	5-20%
Photolytic	Expose stock solution to light as per ICH Q1B guidelines (1.2 million lux hours and 200 W hours/m²).[3][7]	5-20%

Workflow for Stability Assessment

Caption: General workflow for a formal solution stability study.

References

• What is the stability of piperidine? - Blog - BIOSYNCE. (2025). BIOSYNCE.
• SAFETY DATA SHEET - Sigma-Aldrich. (2025). Sigma-Aldrich.
• What are the storage stability of Piperidine Series compounds over time? - Blog - BTC. (2025). BTC.
• An In-depth Technical Guide to the Solubility and Stability of Piperidin-2-ylmethylacet
• common challenges in working with piperidine-based compounds - Benchchem. (n.d.). Benchchem.
• SAFETY DATA SHEET - Sigma-Aldrich. (2024). Sigma-Aldrich.
• SAFETY DATA SHEET - BLD Pharmatech. (n.d.).
• Addressing poor solubility of piperidine derivatives in reactions - Benchchem. (n.d.). Benchchem.
• SAFETY DATA SHEET - Fisher Scientific. (2025). Fisher Scientific.
• SAFETY DATA SHEET - Spectrum Chemical. (2022). Spectrum Chemical.
• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023). LCGC.
• Analytical Techniques In Stability Testing - Separation Science. (2025).
• STRENGTH AND STABILITY TESTING FOR COMPOUNDED PREPAR
• Stability indicating study by using different analytical techniques - IJSDR. (2023). IJSDR.
• Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation P
• (PDF) Understanding and evaluation of different degradation pathways and stability of drug product with active substance prone to chemical and physical degradation - ResearchGate. (2022).
• Development of forced degradation and stability indicating studies of drugs—A review - NIH. (n.d.).

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• 2. What are the storage stability of Piperidine Series compounds over time? - Blog [btcpharmtech.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Drug-Excipient Interactions: Case Studies and Overview of Drug Degradation Pathways [scirp.org]
• 6. researchgate.net [researchgate.net]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ijsdr.org [ijsdr.org]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. fishersci.com [fishersci.com]

Technical Support Center: Ensuring the Integrity of 2-Isopropylpiperidine Hydrochloride During Storage

Welcome to the comprehensive technical support guide for 2-Isopropylpiperidine Hydrochloride. This resource is designed for researchers, scientists, and drug development professionals to proactively address and troubleshoot potential degradation issues during the storage and handling of this compound. By understanding its chemical liabilities and implementing proper procedures, you can ensure the integrity and reliability of your experimental outcomes.

Introduction: The Chemistry of Stability

2-Isopropylpiperidine hydrochloride is a secondary amine salt. While the hydrochloride form enhances its stability and solubility compared to the free base, the inherent reactivity of the secondary amine and the piperidine ring structure makes it susceptible to degradation over time.[1] The primary factors influencing its stability are moisture, oxygen, light, and temperature. This guide will provide in-depth, actionable advice to mitigate these risks.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the storage and stability of 2-Isopropylpiperidine Hydrochloride.

Q1: What are the ideal storage conditions for 2-Isopropylpiperidine Hydrochloride?

A1: Based on safety data sheets and the compound's chemical nature, the following conditions are recommended to minimize degradation:

Parameter	Recommended Condition	Rationale
Temperature	Cool (2-8 °C) or controlled room temperature.	Lower temperatures slow down the rate of potential chemical degradation reactions.
Atmosphere	Inert atmosphere (e.g., Argon or Nitrogen).	Minimizes exposure to atmospheric oxygen, a key driver of oxidative degradation.[1][2]
Light	Protected from light (amber vial).	UV and visible light can provide the energy to initiate photolytic degradation.
Moisture	Tightly sealed container in a dry environment (desiccator).	The compound is hygroscopic; absorbed moisture can lead to hydrolysis and other degradation pathways.[1]
Container	Tightly sealed, chemically inert container (e.g., amber glass).	Prevents exposure to atmospheric components and avoids reactions with the container material.

Q2: Is 2-Isopropylpiperidine Hydrochloride sensitive to moisture?

A2: Yes, as a hydrochloride salt of an amine, it is considered hygroscopic, meaning it can absorb moisture from the air.[1] This is a critical factor to control for several reasons:

• Hydrolysis: The presence of water can facilitate hydrolytic degradation, although the extent depends on the specific molecular structure.

• Physical Changes: Moisture absorption can cause the solid to become sticky or oily, making it difficult to handle and weigh accurately.

• Accelerated Degradation: The presence of water can accelerate other degradation pathways, such as oxidation.

Q3: What are the likely degradation pathways for 2-Isopropylpiperidine Hydrochloride?

A3: While specific degradation products for 2-Isopropylpiperidine Hydrochloride are not extensively documented in public literature, we can infer the most probable degradation pathways based on its structure as a secondary amine:

• Oxidation: The secondary amine is susceptible to oxidation.[1][2][3] This can lead to the formation of N-oxides, hydroxylamines, or even ring-opening products.[4] The initial step often involves the formation of an amine radical.[2][3]

• Photodegradation: Exposure to light, particularly UV light, can initiate radical reactions, leading to a variety of degradation products. Studies on piperidine have shown the formation of imines and nitrosamines upon photo-oxidation.[5][6][7]

• Thermal Degradation: At elevated temperatures, decomposition can occur. For piperidine derivatives, this can involve ring cleavage or other complex reactions.[8][9]

The following diagram illustrates a potential oxidative degradation pathway:

Caption: Potential oxidative degradation pathways for 2-Isopropylpiperidine.

Q4: How can I tell if my sample of 2-Isopropylpiperidine Hydrochloride has degraded?

A4: Degradation can manifest in several ways:

• Physical Appearance: A change in color (e.g., from white/off-white to yellow or brown), or a change in physical state (e.g., from a free-flowing solid to a sticky or oily substance).

• Analytical Characterization: The most reliable method is to use a stability-indicating analytical technique, such as High-Performance Liquid Chromatography (HPLC). A pure, undegraded sample will show a single major peak, while a degraded sample will show additional peaks corresponding to impurities.

Part 2: Troubleshooting Guides

This section provides a structured approach to investigating and resolving suspected degradation of 2-Isopropylpiperidine Hydrochloride.

Guide 1: Investigating Out-of-Specification (OOS) Analytical Results

If you observe unexpected peaks in your analytical chromatogram (e.g., HPLC), it may be indicative of degradation.

Troubleshooting Workflow:

Caption: Workflow for investigating OOS analytical results.

Guide 2: Managing Hygroscopicity

If you notice your solid material becoming clumpy, sticky, or difficult to handle, it is likely due to moisture absorption.

Preventive Measures:

• Storage: Always store the compound in a desiccator, preferably with a self-indicating desiccant.

• Handling:

  • Minimize the time the container is open to the atmosphere.

  • Work in a low-humidity environment, such as a glove box or a room with a dehumidifier, if possible.

  • Use dry utensils and glassware.

• Packaging: For long-term storage, consider specialized packaging for hygroscopic materials, such as multi-layered bags with a metallic barrier.[10][11][12][13][14]

Corrective Actions:

• If moisture absorption is suspected, the material can be dried under vacuum at a temperature well below its decomposition point. However, this may not reverse any chemical degradation that has already occurred. It is always preferable to prevent moisture uptake.

Part 3: Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential to understand the degradation pathways and to develop a stability-indicating analytical method.[15][16][17][18] This involves intentionally subjecting the compound to harsh conditions.

Objective: To generate potential degradation products of 2-Isopropylpiperidine Hydrochloride under various stress conditions.

Materials:

• 2-Isopropylpiperidine Hydrochloride

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), 0.1 N and 1 N

• Sodium hydroxide (NaOH), 0.1 N and 1 N

• Hydrogen peroxide (H₂O₂), 3%

• Photostability chamber

• Oven

Procedure:

• Prepare Stock Solution: Prepare a stock solution of 2-Isopropylpiperidine Hydrochloride (e.g., 1 mg/mL) in a suitable solvent (e.g., water or methanol).

• Stress Conditions:

  • Acid Hydrolysis: Mix the stock solution with 0.1 N HCl. If no degradation is observed after 24 hours at room temperature, repeat with 1 N HCl or heat at a controlled temperature (e.g., 60 °C).[17]

  • Base Hydrolysis: Mix the stock solution with 0.1 N NaOH. If no degradation is observed, repeat with 1 N NaOH or with heating.[17] Neutralize the solution before analysis.

  • Oxidative Degradation: Mix the stock solution with 3% H₂O₂. Keep at room temperature for 24 hours.[19]

  • Thermal Degradation: Place a solid sample and a solution sample in an oven at a temperature below the melting point (e.g., 70 °C) for 48 hours.[16]

  • Photolytic Degradation: Expose a solid sample and a solution sample to light in a photostability chamber according to ICH Q1B guidelines.[20]

• Analysis: At specified time points, withdraw samples, neutralize if necessary, and dilute to an appropriate concentration for analysis by a suitable HPLC method. The goal is to achieve 5-20% degradation of the parent compound.

Protocol 2: Stability-Indicating HPLC Method

A stability-indicating method is an analytical procedure that can accurately quantify the active pharmaceutical ingredient (API) in the presence of its degradation products, impurities, and excipients.[19][21][22][23][24]

Illustrative HPLC Parameters:

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Gradient	5% to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Detection	UV at an appropriate wavelength (e.g., 210 nm)
Column Temperature	30 °C
Injection Volume	10 µL

Method Development Considerations:

• The provided parameters are a starting point. The gradient, mobile phase pH, and column chemistry may need to be optimized to achieve adequate separation of all degradation products from the main peak.

• Peak purity analysis using a photodiode array (PDA) detector is crucial to ensure that the main peak is not co-eluting with any degradants.[17]

References

• BIOSYNCE. (2025, August 25).
• BenchChem. (2025).
• NIH. (n.d.). The Influence of pH and Temperature on the Stability of N-[(Piperidine)
• Clean Energy | Oxford Academic. (2024, January 13). relationship between oxidative degradation and ammonia emission of carbon capture amines based on their chemical structures.
• Norwegian Research Information Repository. (n.d.).
• Norwegian Research Information Repository. (n.d.).
• Oxidation of Secondary and Primary Amines. (n.d.).
• ResearchGate. (2013, January 7). What are recommended packaging conditions for highly hygroscopic APIs?
• Science.gov. (n.d.). stability-indicating hplc method: Topics by Science.gov.
• ResearchGate. (n.d.). (PDF)
• IMPROVING THE STABILITY OF HYGROSCOPIC PRODUCTS THROUGH PACKAGING. (n.d.).
• Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. (n.d.).
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• ACS Publications. (n.d.).
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• ResearchGate. (2025, August 5). Thermal Degradation of Piperazine/4-Hydroxy-1-methylpiperidine for CO₂ Capture | Request PDF.
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Technical Support Center: 2-Isopropylpiperidine Hydrochloride Characterization

Welcome to the technical support center for the characterization of 2-Isopropylpiperidine hydrochloride. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the analysis of this compound. The following information is structured in a question-and-answer format to directly address specific experimental pitfalls, providing both the underlying scientific rationale and actionable troubleshooting protocols.

Section 1: Critical Pre-Analytical & General Pitfalls

This section addresses foundational issues related to sample handling and stability that can impact all subsequent analytical measurements.

Q1: My sample weight is unstable, and I'm getting inconsistent concentrations. Is 2-Isopropylpiperidine hydrochloride hygroscopic?

A1: Yes, this is a very common pitfall. Amine hydrochloride salts are frequently hygroscopic, meaning they readily absorb moisture from the atmosphere.[1][2] This can lead to significant errors in weighing, resulting in lower-than-expected concentrations and affecting the accuracy of all quantitative analyses.

Causality: The ionic nature of the hydrochloride salt and the presence of the nitrogen and chloride ions create sites for hydrogen bonding with water molecules. The extent of hygroscopicity can also be influenced by the crystalline form of the salt.[2]

Troubleshooting Protocol: Mitigating Hygroscopicity

• Environment Control: Handle the solid material in a controlled environment, such as a glove box with low humidity or a balance with a draft shield.

• Drying: Before weighing, dry the material in a vacuum oven at a moderate temperature (e.g., 40-50 °C) to remove adsorbed water. Ensure the temperature is well below the compound's melting or decomposition point.

• Sample Preparation: Prepare solutions immediately after weighing. Do not leave the solid material exposed to the ambient atmosphere.

• Storage: Store the solid compound in a desiccator containing a suitable drying agent (e.g., Drierite, phosphorus pentoxide). Ensure the container is tightly sealed.

Q2: My analytical results show the presence of the 2-isopropylpiperidine free base, even though I started with the hydrochloride salt. What is happening?

A2: You are likely observing salt disproportionation. This is a phenomenon where the hydrochloride salt reverts to its corresponding free base and hydrochloric acid.[3] This can occur in solution or even in the solid state, particularly in the presence of moisture or when formulated with certain excipients.[4]

Causality: Disproportionation is an equilibrium process. In solution, a basic solvent or a high pH environment can deprotonate the piperidinium ion, shifting the equilibrium towards the free base. In the solid state, adsorbed water can create a microenvironment where this conversion can occur.[3][4]

Prevention & Verification Workflow:

Caption: Workflow to diagnose and prevent salt disproportionation.

Section 2: Troubleshooting Spectroscopic Characterization (NMR)

Nuclear Magnetic Resonance (NMR) is a primary tool for structural elucidation, but the specific features of 2-Isopropylpiperidine hydrochloride can lead to spectral complexities.

Q3: The 1H NMR spectrum is very complex in the 1.0-3.5 ppm region. Why am I not seeing simple, clean multiplets for the piperidine ring protons?

A3: The complexity arises from two main factors: the rigid chair conformation of the piperidine ring and the presence of a chiral center at the C2 position (the point of attachment for the isopropyl group).

Causality:

• Axial vs. Equatorial Protons: In a stable chair conformation, protons on the piperidine ring are either in axial or equatorial positions. These positions have different chemical environments, and thus different chemical shifts.

• Diastereotopicity: The chiral center at C2 makes the pairs of protons on the C3, C4, and C5 methylene groups diastereotopic. This means they are chemically non-equivalent and will have different chemical shifts and will couple to each other, creating complex second-order splitting patterns (e.g., geminal coupling).

Troubleshooting Protocol: Simplifying NMR Interpretation

• Higher Field Strength: Acquire the spectrum on a higher field spectrometer (e.g., 500 MHz or greater). This will increase the chemical shift dispersion and can help simplify complex multiplets, moving the spectrum closer to a first-order system.

• 2D NMR: Perform a 1H-1H COSY experiment to identify which protons are coupled to each other. An HSQC experiment can be used to definitively assign protons to their respective carbons.

• Variable Temperature (VT) NMR: In some cases, piperidine rings can undergo ring-flipping. While typically fast at room temperature, acquiring spectra at lower temperatures can sometimes slow this process, providing a clearer picture of a single conformer.

Q4: How can I use NMR to confirm that I have the hydrochloride salt and not the free base?

A4: The protonation state of the nitrogen atom significantly impacts the chemical shifts of adjacent protons.

Causality: When the piperidine nitrogen is protonated (forming the ammonium salt), it becomes a powerful electron-withdrawing group. This deshields the adjacent protons, causing them to shift downfield (to a higher ppm value).

Verification Table:

Proton Location	Expected 1H Chemical Shift (Free Base)	Expected 1H Chemical Shift (HCl Salt)	Rationale
N-H	Broad singlet, ~1.5-2.5 ppm	Very broad singlet, > 9.0 ppm (often exchanges with D2O)	Proton is on the positively charged nitrogen.
C2-H	~2.5-2.8 ppm	~3.0-3.5 ppm	Deshielded by adjacent N+-H.
C6-H (equatorial)	~2.9-3.1 ppm	~3.4-3.6 ppm	Deshielded by adjacent N+-H.
C6-H (axial)	~2.4-2.6 ppm	~2.9-3.2 ppm	Deshielded by adjacent N+-H.

Note: Exact shifts are solvent-dependent. The key is the relative downfield shift upon protonation.

Experimental Protocol:

• Acquire a 1H NMR spectrum of your sample in a solvent like DMSO-d6 or CDCl3.

• Compare the chemical shifts of the protons alpha to the nitrogen (at C2 and C6) with literature values or a spectrum of the corresponding free base if available. A significant downfield shift is a strong indicator of salt formation.

• To confirm the N-H proton, add a drop of D2O to the NMR tube, shake, and re-acquire the spectrum. The broad N-H proton signal should disappear or significantly decrease in intensity due to proton-deuterium exchange.

Section 3: Navigating Chromatographic Analysis (GC-MS & HPLC)

Chromatographic methods are essential for purity assessment, but the properties of 2-Isopropylpiperidine hydrochloride present distinct challenges for both GC and HPLC.

Q5: I injected my sample into the GC-MS, but I don't see a peak for my compound. What is wrong?

A5: 2-Isopropylpiperidine hydrochloride is a salt and is therefore non-volatile. It will not travel through a GC column under normal conditions and will likely decompose in the hot injection port.

Causality: Gas chromatography requires the analyte to be in the vapor phase to be carried through the column by the carrier gas. Salts have very high boiling points and low vapor pressures due to their strong ionic interactions.

Troubleshooting Protocol: GC-MS Analysis You must analyze the compound in its volatile free base form. This can be achieved in two ways:

• Offline Conversion and Extraction:

  • Dissolve the hydrochloride salt in water.

  • Add a base (e.g., 1M NaOH) to raise the pH to >10. This deprotonates the piperidinium ion.

  • Extract the resulting free base into an organic solvent (e.g., dichloromethane or diethyl ether).

  • Dry the organic layer with a drying agent (e.g., Na2SO4), filter, and inject the solution.

• Derivatization:

  • Convert the free amine into a less polar, more volatile derivative.

  • A common method is acylation. For example, react the free base with trifluoroacetic anhydride (TFAA) to form the trifluoroacetamide derivative. This derivative is often more thermally stable and has better chromatographic properties.

Caption: Workflow for preparing 2-Isopropylpiperidine HCl for GC-MS analysis.

Q6: My HPLC peak for 2-Isopropylpiperidine is showing significant tailing. How can I improve the peak shape?

A6: Peak tailing for basic compounds like piperidines is a classic problem in reversed-phase HPLC. It is most often caused by secondary interactions between the protonated amine and acidic silanol groups on the surface of the silica-based column packing.

Causality: Free silanol groups (Si-OH) on the silica surface can become deprotonated (Si-O-) at mobile phase pH values above ~3. The positively charged piperidinium ion can then interact strongly with these negative sites via ion exchange, in addition to the desired reversed-phase partitioning. This leads to a mixed-mode retention mechanism, causing peak tailing.

Troubleshooting Protocol: Improving HPLC Peak Shape

• Lower Mobile Phase pH: Use a mobile phase with a pH between 2.5 and 3.0 (e.g., using 0.1% formic acid or trifluoroacetic acid). At this low pH, the silanol groups are fully protonated (Si-OH), minimizing the unwanted ionic interactions.

• Use a Base-Deactivated Column: Employ a modern HPLC column specifically designed for analyzing basic compounds. These columns have high-purity silica and proprietary end-capping technologies that shield the residual silanol groups.

• Add a Competing Base: Include a small amount of a competing amine, like triethylamine (TEA), in the mobile phase. The TEA will preferentially interact with the active silanol sites, masking them from your analyte.

• Increase Ionic Strength: Increasing the buffer concentration in the mobile phase can sometimes help shield the ionic interactions and improve peak shape.

Section 4: Unraveling Solid-State Properties

The solid-state form of a pharmaceutical salt is critical as it can affect stability, solubility, and bioavailability.[5][6]

Q7: I've observed different melting points and solubility for different batches of my compound. Could this be polymorphism?

A7: Yes, this is a strong indication of polymorphism. Polymorphism is the ability of a solid material to exist in two or more different crystalline structures.[7][8] These different forms, or polymorphs, can have distinct physicochemical properties, including melting point, solubility, stability, and hygroscopicity.[5][9] For a pharmaceutical compound, identifying and controlling the polymorphic form is a regulatory expectation.[10]

Causality: Polymorphs arise from different arrangements of the molecules in the crystal lattice. These variations in packing can be influenced by crystallization conditions such as solvent, temperature, and cooling rate.

Troubleshooting Protocol: Basic Polymorph Screen

• Recrystallization Studies: Crystallize the 2-Isopropylpiperidine hydrochloride from a variety of solvents with different polarities (e.g., isopropanol, acetonitrile, ethyl acetate, heptane) and at different temperatures.

• Characterize Each Batch: Analyze the solid material from each crystallization experiment using a combination of techniques:

  • Powder X-Ray Diffraction (PXRD): This is the definitive technique for identifying different crystal forms. Each polymorph will have a unique diffraction pattern.

  • Differential Scanning Calorimetry (DSC): This will reveal the melting point and may show other thermal events (like a transition from one form to another) that are unique to each polymorph.[11]

  • Thermogravimetric Analysis (TGA): This can help distinguish between anhydrous forms and solvates or hydrates.

  • Infrared (IR) or Raman Spectroscopy: Different polymorphs can show subtle but distinct differences in their vibrational spectra.

Data Summary: Hypothetical Polymorph Screen Results

Form	Crystallization Solvent	Melting Point (DSC)	Key PXRD Peaks (2θ)
Form I	Isopropanol	172.5 °C	10.1, 15.3, 20.5, 22.8
Form II	Ethyl Acetate	165.8 °C	8.9, 16.2, 18.4, 25.1

References

• Stephenson, G. A. (2020). Solid Form Selection in the Pharmaceutical Industry: Salt Selection & Polymorphism. YouTube. Available at: [Link]

• Aitipamula, S., et al. (2012). Polymorphs, Salts, and Cocrystals: What's in a Name? Crystal Growth & Design. Available at: [Link]

• FDA. (n.d.). Regulatory Considerations on Pharmaceutical Solids: Polymorphs/Salts and Co-Crystals. Available at: [Link]

• Johnstone, R. D., et al. (2022). Continuous crystallisation of organic salt polymorphs. Frontiers in Chemical Engineering. Available at: [Link]

• Ostrovskii, D., et al. (2020). The Polymorphism of Drugs: New Approaches to the Synthesis of Nanostructured Polymorphs. Pharmaceutics. Available at: [Link]

• Babu, S. & Nangia, A. (2011). Salt Selection in Drug Development. Pharmaceutical Technology. Available at: [Link]

• Allada, R., et al. (2019). Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. Journal of Pharmaceutical Sciences.

• Williams, T. O., et al. (2023). Synthesis, Characterization, and Stability Assessment for the Benzoate, Hydrochloride, Malonate, and Nicotinate Salts of Bedaquiline. Molecules. Available at: [Link]

• Li, S., et al. (2015). Stability of pharmaceutical salts in solid oral dosage forms. Journal of Pharmaceutical Sciences. Available at: [Link]

• NIST. (n.d.). 2-Isopropyl-piperidine. NIST WebBook. Available at: [Link]

• Cai, C., & Ziemann, P. J. (2022). Hygroscopicity of organic compounds as a function of organic functionality, water solubility, molecular weight, and oxidation level. Atmospheric Chemistry and Physics. Available at: [Link]

• Newman, A. W., & Zografi, G. (2008). Characterization of the "hygroscopic" properties of active pharmaceutical ingredients. Journal of Pharmaceutical Sciences. Available at: [Link]

• Kim, B. H., et al. (2006). Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet. Journal of Pharmaceutical and Biomedical Analysis. Available at: [Link]

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of Analytical Methods for 2-Isopropylpiperidine Hydrochloride

Introduction: The Analytical Imperative for 2-Isopropylpiperidine Hydrochloride

2-Isopropylpiperidine hydrochloride is a substituted piperidine derivative of significant interest in pharmaceutical development due to its potential as a key intermediate or active pharmaceutical ingredient (API). As with any compound intended for therapeutic use, the rigorous characterization of its identity, purity, and strength is not merely a regulatory formality but a cornerstone of patient safety and product efficacy. The validation of analytical methods applied to 2-Isopropylpiperidine hydrochloride is therefore a critical process, ensuring that the data generated are reliable, reproducible, and fit for their intended purpose.[1][2]

This guide provides a comparative analysis of three common analytical techniques for the validation of 2-Isopropylpiperidine hydrochloride: High-Performance Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), and Nuclear Magnetic Resonance (NMR) Spectroscopy. We will explore the causality behind the experimental choices for each method, present detailed protocols, and offer a comparative summary of their performance based on key validation parameters outlined in the International Council for Harmonisation (ICH) Q2(R2) guidelines.[3][4][5]

Pillar 1: High-Performance Liquid Chromatography (HPLC) for Quantification and Impurity Profiling

HPLC is a cornerstone of pharmaceutical analysis, prized for its versatility in separating and quantifying a wide range of compounds. For a polar, non-volatile compound like 2-Isopropylpiperidine hydrochloride, a reverse-phase HPLC method is the logical starting point.

Causality of Experimental Choices in HPLC Method Development

The primary goal is to develop a stability-indicating method capable of separating 2-Isopropylpiperidine from its potential process-related impurities and degradation products. The choice of a C18 column is based on its wide applicability and effectiveness in retaining compounds with moderate polarity. The mobile phase, a mixture of an aqueous buffer and an organic modifier like acetonitrile, is selected to achieve optimal resolution and peak shape. A phosphate buffer is chosen to control the pH and ensure the consistent ionization state of the amine, which is crucial for reproducible retention times. UV detection is suitable as the piperidine ring, although not a strong chromophore, will exhibit some absorbance at lower wavelengths.

Experimental Workflow: HPLC Validation

Caption: HPLC Validation Workflow for 2-Isopropylpiperidine HCl.

Detailed Experimental Protocol: HPLC-UV

1. Chromatographic Conditions:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size

• Mobile Phase: 20 mM Potassium Phosphate buffer (pH adjusted to 3.0 with phosphoric acid) : Acetonitrile (70:30 v/v)

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 210 nm

• Injection Volume: 10 µL

2. Preparation of Solutions:

• Standard Solution (100 µg/mL): Accurately weigh 10 mg of 2-Isopropylpiperidine hydrochloride reference standard into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

• Sample Solution (100 µg/mL): Accurately weigh 10 mg of the 2-Isopropylpiperidine hydrochloride sample into a 100 mL volumetric flask. Dissolve in and dilute to volume with the mobile phase.

3. Validation Procedure:

• System Suitability: Inject the standard solution six times. The relative standard deviation (RSD) of the peak area should be ≤ 2.0%, the tailing factor should be ≤ 2.0, and the theoretical plates should be ≥ 2000.

• Specificity: Analyze blank, placebo, standard, and sample solutions. Spike the sample with known impurities and degradation products to demonstrate resolution.

• Linearity: Prepare a series of solutions from 25% to 150% of the working concentration (25, 50, 75, 100, 125, 150 µg/mL). Plot a calibration curve of peak area versus concentration. The correlation coefficient (r²) should be ≥ 0.999.

• Accuracy: Perform recovery studies by spiking the placebo with the API at three concentration levels (e.g., 80%, 100%, 120%) in triplicate. The mean recovery should be within 98.0% to 102.0%.

• Precision:

  • Repeatability (Intra-assay): Analyze six replicate preparations of the sample at 100% of the test concentration. The RSD should be ≤ 2.0%.

  • Intermediate Precision (Inter-assay): Repeat the analysis on a different day with a different analyst and/or instrument. The cumulative RSD for both sets of data should be ≤ 2.0%.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): Determine based on the signal-to-noise ratio (3:1 for LOD, 10:1 for LOQ) or from the standard deviation of the response and the slope of the calibration curve.

• Robustness: Introduce small, deliberate variations in method parameters (e.g., pH of mobile phase ±0.2, organic composition ±2%, column temperature ±5°C, flow rate ±0.1 mL/min) and assess the impact on the results.

Pillar 2: Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurities and Structural Confirmation

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds. For 2-Isopropylpiperidine hydrochloride, GC-MS is particularly useful for identifying and quantifying residual solvents and potential volatile organic impurities. The hydrochloride salt is non-volatile, so derivatization or analysis of the free base is necessary.

Causality of Experimental Choices in GC-MS Method Development

To analyze 2-Isopropylpiperidine by GC, it is typically converted to its more volatile free base form by treatment with a strong base. The choice of a capillary column with a mid-polar stationary phase (e.g., 5% phenyl-polysiloxane) provides good separation for a wide range of organic compounds. The temperature program is designed to elute residual solvents at lower temperatures and the analyte and other less volatile impurities at higher temperatures. Mass spectrometry provides definitive identification based on the mass spectrum of the compound and its fragmentation pattern.

Experimental Workflow: GC-MS Validation

Caption: GC-MS Validation Workflow for 2-Isopropylpiperidine HCl.

Detailed Experimental Protocol: GC-MS

1. GC-MS Conditions:

• Column: DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Inlet Temperature: 250°C

• Injection Mode: Split (20:1)

• Injection Volume: 1 µL

• Oven Temperature Program: Initial temperature of 50°C, hold for 2 minutes, ramp at 10°C/min to 280°C, hold for 5 minutes.

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: m/z 40-400

2. Preparation of Solutions:

• Standard Solution (100 µg/mL): Accurately weigh 10 mg of 2-Isopropylpiperidine hydrochloride reference standard into a 10 mL vial. Add 5 mL of methanol and 1 mL of 1 M NaOH. Vortex for 1 minute. Add 2 mL of dichloromethane, vortex, and allow the layers to separate. Transfer the organic layer to a new vial. Dilute to 10 mL with dichloromethane.

• Sample Solution (100 µg/mL): Prepare in the same manner as the standard solution using the 2-Isopropylpiperidine hydrochloride sample.

3. Validation Procedure:

• System Suitability: Inject the standard solution six times. The RSD of the peak area should be ≤ 5.0%, and the signal-to-noise ratio for the primary ion should be ≥ 100.

• Specificity: Analyze blank, standard, and sample solutions. Confirm the identity of the main peak by comparing its mass spectrum with a reference library.

• Linearity: Prepare a series of solutions from 25% to 150% of the working concentration. The correlation coefficient (r²) should be ≥ 0.995.

• Accuracy: Perform recovery studies by spiking a known amount of the analyte into a blank matrix at three concentration levels. The mean recovery should be within 95.0% to 105.0%.

• Precision:

  • Repeatability: Analyze six replicate preparations of the sample. The RSD should be ≤ 5.0%.

  • Intermediate Precision: Repeat the analysis on a different day with a different analyst. The cumulative RSD should be ≤ 5.0%.

• LOD and LOQ: Determine based on the signal-to-noise ratio of the primary ion (3:1 for LOD, 10:1 for LOQ).

• Robustness: Introduce small variations in parameters like inlet temperature, oven ramp rate, and flow rate.

Pillar 3: Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation and Identity

NMR spectroscopy is an unparalleled tool for the definitive structural elucidation and confirmation of a molecule's identity. For 2-Isopropylpiperidine hydrochloride, ¹H and ¹³C NMR are essential for verifying the molecular structure, while 2D NMR techniques like COSY and HSQC can confirm connectivity.

Causality of Experimental Choices in NMR Analysis

The choice of a deuterated solvent, such as Deuterium Oxide (D₂O) or Methanol-d₄, is dictated by the solubility of the hydrochloride salt. A high-field NMR spectrometer (e.g., 400 MHz or higher) is preferred for better signal dispersion and resolution. The use of an internal standard like Trimethylsilylpropanoic acid (TSP) allows for accurate chemical shift referencing.

Experimental Workflow: NMR Validation

Caption: NMR Validation Workflow for 2-Isopropylpiperidine HCl.

Detailed Experimental Protocol: NMR

1. NMR Spectrometer Conditions:

• Spectrometer: 400 MHz

• Solvent: D₂O

• Internal Standard: TSP (δ = 0.00 ppm)

• Temperature: 25°C

2. Sample Preparation:

• Dissolve approximately 10 mg of the sample or reference standard in 0.7 mL of D₂O containing TSP.

3. Data Acquisition:

• ¹H NMR: Acquire with a sufficient number of scans to achieve a good signal-to-noise ratio.

• ¹³C NMR: Acquire using a proton-decoupled pulse sequence.

• 2D NMR (if needed): Acquire COSY and HSQC spectra to confirm proton-proton and proton-carbon correlations.

4. Validation for Identity:

• Specificity: The ¹H and ¹³C NMR spectra of the sample should be consistent with the proposed structure of 2-Isopropylpiperidine hydrochloride and match the spectra of the reference standard.

• Key Spectral Features to Verify:

  • ¹H NMR: The integration of the proton signals should correspond to the number of protons in the structure. The chemical shifts and coupling patterns should be consistent with the piperidine ring and the isopropyl group.

  • ¹³C NMR: The number of carbon signals should match the number of unique carbon atoms in the molecule. The chemical shifts should be in the expected regions for aliphatic carbons.

Comparative Analysis of Analytical Methods

The choice of analytical method depends on the specific question being asked. For routine quality control, HPLC is often the workhorse. For impurity identification and volatile analysis, GC-MS is indispensable. For definitive structural confirmation, NMR is the gold standard.

Table 1: Comparison of Analytical Methods for 2-Isopropylpiperidine Hydrochloride

Parameter	HPLC-UV	GC-MS	NMR Spectroscopy
Primary Application	Quantification, Purity, Impurity Profiling	Volatile Impurity Analysis, Identification	Structural Elucidation, Identity Confirmation
Specificity	High (with good resolution)	Very High (based on mass spectrum)	Absolute (definitive structural information)
Linearity (Typical r²)	≥ 0.999	≥ 0.995	Not applicable for identity
Accuracy (% Recovery)	98.0 - 102.0%	95.0 - 105.0%	Not applicable for identity
Precision (RSD)	≤ 2.0%	≤ 5.0%	Not applicable for identity
LOD/LOQ	Low (ng range)	Very Low (pg range)	High (mg range)
Robustness	Good	Good	Excellent
Sample Preparation	Simple dissolution	More complex (basification and extraction)	Simple dissolution
Throughput	High	Medium	Low

Conclusion: A Multi-faceted Approach to Validation

The validation of analytical methods for 2-Isopropylpiperidine hydrochloride is a multi-faceted process that requires a thoughtful selection of techniques. No single method can provide all the necessary information. A combination of HPLC for quantitative analysis and purity determination, GC-MS for volatile impurities, and NMR for definitive structural confirmation provides a robust and comprehensive analytical package. This integrated approach ensures the quality, safety, and efficacy of 2-Isopropylpiperidine hydrochloride, meeting the stringent requirements of regulatory bodies and safeguarding public health. The protocols and validation parameters presented in this guide offer a solid foundation for researchers, scientists, and drug development professionals to establish reliable and scientifically sound analytical methods for this important pharmaceutical compound.

References

• ICH Harmonised Tripartite Guideline. Q2(R2) Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use; 2023. [Link]

• U.S. Food and Drug Administration. Guidance for Industry: Q2(R2) Validation of Analytical Procedures. 2024. [Link]

• European Medicines Agency. ICH Q2(R2) Validation of analytical procedures. 2023. [Link]

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Comparative analysis of different synthetic routes to 2-Isopropylpiperidine hydrochloride

Introduction: The Significance of the 2-Isopropylpiperidine Scaffold

The piperidine ring is a cornerstone of medicinal chemistry, recognized as the most frequently utilized non-aromatic nitrogen heterocycle in FDA-approved pharmaceuticals.[1] Its saturated, three-dimensional structure provides an ideal scaffold for developing therapeutic agents with improved pharmacokinetic profiles. The 2-isopropylpiperidine moiety, in particular, serves as a critical building block for a range of biologically active compounds. The precise orientation and nature of substituents on the piperidine ring are paramount to biological activity, making the development of efficient, scalable, and selective synthetic routes a subject of intense research.[1][2]

This guide provides an in-depth comparative analysis of two primary synthetic pathways to 2-Isopropylpiperidine hydrochloride: the direct catalytic hydrogenation of 2-isopropylpyridine and a multi-step approach centered on reductive amination. We will explore the underlying chemical principles, provide detailed experimental protocols, and present a critical evaluation of each method's respective strengths and weaknesses to inform researchers in selecting the optimal route for their specific application.

Route 1: Catalytic Hydrogenation of 2-Isopropylpyridine

The most direct and atom-economical approach to 2-isopropylpiperidine is the catalytic hydrogenation of its aromatic precursor, 2-isopropylpyridine.[3] This method involves the reduction of the stable aromatic pyridine ring using high-pressure hydrogen gas in the presence of a metal catalyst.

Reaction Mechanism and Rationale

The hydrogenation of a pyridine ring is a challenging transformation due to its aromatic stability.[4] The reaction requires a potent catalyst to facilitate the addition of three equivalents of hydrogen. Platinum group metals, such as platinum, rhodium, and iridium, are highly effective.[5][6] Platinum(IV) oxide (PtO₂, Adams' catalyst) is a widely used precatalyst that is reduced in situ by hydrogen to form highly active platinum black nanoparticles.[7][8]

The reaction is typically performed under acidic conditions, often using glacial acetic acid as the solvent. Protonation of the pyridine nitrogen atom facilitates the reduction by increasing the ring's susceptibility to nucleophilic attack by hydride species from the catalyst surface. The hydrogenation proceeds via a series of steps, ultimately resulting in the saturated piperidine ring with a syn-addition of hydrogen atoms across the former double bonds.[7]

Caption: Synthetic pathway via catalytic hydrogenation.

Advantages and Disadvantages

Feature	Analysis
Efficiency	Highly atom-economical with a single chemical transformation from a readily available starting material.
Yield	Generally provides high to excellent yields (typically >90%).[7]
Scalability	Well-suited for large-scale industrial production due to the simplicity of the reaction.
Safety	Requires specialized high-pressure hydrogenation equipment and careful handling of pyrophoric catalysts (e.g., platinum black).[8] The use of hydrogen gas carries inherent flammability and explosion risks.
Cost	The primary cost is associated with the precious metal catalyst (platinum or rhodium) and the high-pressure reactor. However, the catalyst can often be recovered and recycled.[3]
Selectivity	The harsh conditions required can lead to the reduction of other sensitive functional groups if present on the molecule. However, modern catalysts, such as certain iridium complexes, have shown remarkable chemoselectivity, tolerating groups like nitro, bromo, and even azides.[4][5]

Route 2: Cyclization via Double Reductive Amination

An alternative strategy involves constructing the piperidine ring from an acyclic precursor through a double reductive amination (DRA) reaction. This powerful method forms two new C-N bonds in a single conceptual operation, creating the heterocycle from a suitable dicarbonyl compound and an ammonia source.

Reaction Mechanism and Rationale

This synthetic route begins with a suitable 1,5-dicarbonyl precursor, such as 6-methylheptan-2-one-6-al (a hypothetical but plausible intermediate). The reaction with an ammonia source (e.g., ammonium formate) first leads to the formation of an enamine or imine at one of the carbonyl positions. This is followed by an intramolecular cyclization, where the nitrogen attacks the second carbonyl group, forming a cyclic iminium ion intermediate. This intermediate is then reduced in situ by a mild reducing agent like sodium cyanoborohydride (NaBH₃CN) to yield the final 2-isopropylpiperidine.[9]

The choice of sodium cyanoborohydride is critical; it is selective for the reduction of the iminium ion over the starting carbonyl groups, preventing premature reduction of the acyclic precursor.[10] The overall transformation is a cascade reaction that efficiently builds the complex piperidine scaffold.[9]

Caption: Synthetic pathway via double reductive amination.

Advantages and Disadvantages

Feature	Analysis
Versatility	This approach is highly versatile, allowing for the synthesis of complex and diversely substituted piperidines by modifying the starting dicarbonyl compound.
Stereocontrol	If the dicarbonyl precursor contains existing stereocenters (e.g., derived from carbohydrates), this method can be used to generate chiral piperidines with high stereoselectivity.
Safety	Avoids the use of high-pressure hydrogen gas and pyrophoric catalysts. However, sodium cyanoborohydride is toxic and must be handled with care, especially under the acidic conditions that can generate hydrogen cyanide gas.
Reaction Steps	This is a multi-step synthesis, as the dicarbonyl precursor itself must first be synthesized, adding to the overall length and potentially lowering the overall yield compared to the direct hydrogenation route.
Cost	The reagents are generally less expensive than precious metal catalysts, but the cost of the multi-step synthesis of the precursor must be considered.
Workup	The workup can be more complex, often requiring chromatographic purification to separate the product from reagents and byproducts.

Comparative Summary of Synthetic Routes

Parameter	Route 1: Catalytic Hydrogenation	Route 2: Double Reductive Amination
Starting Material	2-Isopropylpyridine	Acyclic 1,5-dicarbonyl compound
Key Reagents	H₂, PtO₂ (or other precious metal catalyst)	Ammonia source (e.g., NH₄OAc), NaBH₃CN
Number of Steps	1 (plus salt formation)	Multiple (synthesis of precursor + cyclization)
Typical Yield	High (>90%)	Moderate to Good (depends on precursor synthesis)
Reaction Conditions	High pressure (50-70 bar), elevated temp.	Mild (ambient temp. and pressure)
Key Safety Hazard	High-pressure H₂, pyrophoric catalyst	Toxic cyanoborohydride reagent
Scalability	Excellent	Moderate; may be limited by precursor availability
Stereoselectivity	Generally produces a racemic mixture unless a chiral catalyst is employed.	High potential for stereocontrol from chiral precursors.

Conclusion and Recommendations

The choice between catalytic hydrogenation and reductive amination for the synthesis of 2-isopropylpiperidine hydrochloride depends heavily on the specific goals of the researcher.

• For large-scale, cost-effective production of racemic 2-isopropylpiperidine hydrochloride , where the primary concern is efficiency and throughput, catalytic hydrogenation (Route 1) is the superior method. Its directness, high yield, and established industrial scalability make it the preferred choice, provided the necessary high-pressure equipment is available.

• For the synthesis of structurally diverse or stereochemically defined analogues , the double reductive amination pathway (Route 2) offers significantly greater flexibility. This route is ideal for medicinal chemistry programs where the exploration of structure-activity relationships or the synthesis of a specific enantiomer is required. While longer and potentially lower-yielding overall, its versatility and amenability to stereocontrol are invaluable for drug discovery and development.

Detailed Experimental Protocols

Protocol 1: Catalytic Hydrogenation of 2-Isopropylpyridine

This protocol is adapted from general procedures for the hydrogenation of substituted pyridines using Adams' catalyst.[7]

• Reactor Setup: To a high-pressure autoclave reactor, add 2-isopropylpyridine (1.0 eq) and glacial acetic acid (approx. 10 volumes).

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add platinum(IV) oxide (PtO₂, Adams' catalyst, approx. 1-5 mol%).

• Hydrogenation: Seal the reactor. Purge the system several times with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen gas to 50-70 bar.

• Reaction: Stir the mixture vigorously at room temperature or with gentle heating (e.g., 40-60 °C) for 6-24 hours, or until hydrogen uptake ceases.

• Work-up: Carefully vent the excess hydrogen and purge the reactor with nitrogen. Dilute the reaction mixture with a suitable solvent like ethyl acetate and filter it through a pad of Celite® to remove the platinum catalyst. Caution: The catalyst on the Celite pad is pyrophoric and should be quenched with water immediately after filtration and not allowed to dry in the air.[3]

• Isolation of Free Base: Transfer the filtrate to a separatory funnel. Carefully neutralize the acetic acid by washing with a saturated sodium bicarbonate (NaHCO₃) solution until CO₂ evolution stops. Extract the aqueous layer several times with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield crude 2-isopropylpiperidine.

• Salt Formation: Dissolve the crude 2-isopropylpiperidine in anhydrous diethyl ether. Cool the solution in an ice bath and slowly add a solution of hydrogen chloride in diethyl ether (or bubble dry HCl gas through the solution) until precipitation is complete.

• Purification: Collect the resulting white solid by filtration, wash with cold diethyl ether, and dry under vacuum to yield 2-isopropylpiperidine hydrochloride.

Protocol 2: Double Reductive Amination (Hypothetical Route)

This protocol is a representative procedure based on established methods for double reductive amination.

• Reaction Setup: To a round-bottom flask, add the 1,5-dicarbonyl precursor (1.0 eq), ammonium acetate (1.5 eq), and methanol (approx. 20 volumes).

• pH Adjustment: Adjust the pH of the solution to a weakly acidic range (pH 5-6) using glacial acetic acid.

• Reduction: Add sodium cyanoborohydride (NaBH₃CN, 1.2 eq) portion-wise to the stirred solution at room temperature.

• Reaction: Stir the reaction mixture at room temperature for 12-48 hours. Monitor the reaction progress by TLC or LC-MS.

• Work-up: Once the reaction is complete, carefully quench the reaction by the slow addition of 1M HCl to destroy excess NaBH₃CN (perform in a well-ventilated fume hood). Concentrate the mixture under reduced pressure to remove methanol.

• Isolation of Free Base: Make the aqueous residue basic (pH > 10) by adding 2M NaOH. Extract the product into an organic solvent such as dichloromethane or ethyl acetate (3x). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude 2-isopropylpiperidine by flash column chromatography on silica gel.

• Salt Formation: Convert the purified free base to the hydrochloride salt as described in Protocol 1, Step 7.

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A Comparative Guide to the Stereospecific Activity of 2-Isopropylpiperidine Hydrochloride Enantiomers

Introduction: The Critical Role of Chirality in Piperidine Scaffolds

In the realm of medicinal chemistry and drug development, the three-dimensional arrangement of atoms in a molecule—its stereochemistry—is a paramount determinant of its pharmacological profile. Enantiomers, which are non-superimposable mirror images of a chiral molecule, frequently exhibit divergent pharmacodynamic and pharmacokinetic properties. This is due to the stereospecific nature of their interactions with biological targets like enzymes and receptors, which are themselves chiral entities. The piperidine ring is a privileged scaffold, forming the core of numerous approved pharmaceuticals. The introduction of a chiral center, as in the case of 2-isopropylpiperidine, can profoundly influence biological activity, selectivity, and metabolic fate.

Part 1: Synthesis and Chiral Resolution

The first critical step in evaluating stereospecific activity is to obtain the individual enantiomers in high purity. This can be achieved either through asymmetric synthesis, which directly produces a single enantiomer, or by resolving a racemic mixture.

Stereoselective Synthesis

Asymmetric synthesis of 2-substituted piperidines is a well-established field, often employing chiral auxiliaries or catalysts to control the stereochemical outcome.[2][3] A common strategy involves a stereoselective three-component Mannich-type reaction, which can be adapted to produce either the (R)- or (S)-enantiomer of 2-isopropylpiperidine with high enantiomeric excess.[2]

Chiral Resolution of Racemic 2-Isopropylpiperidine

For many applications, chiral resolution of a readily available racemic mixture is a more practical approach.[4][5] The most common and industrially scalable method is the formation of diastereomeric salts using a chiral resolving agent.[6]

• Selection of Resolving Agent: A chiral acid, such as (+)-tartaric acid, (S)-(+)-mandelic acid, or (1R)-(-)-10-camphorsulfonic acid, is selected. The choice of resolving agent and solvent is often empirical and requires screening.

• Salt Formation: A solution of racemic 2-isopropylpiperidine free base in a suitable solvent (e.g., methanol, ethanol, or a mixture with toluene) is treated with an equimolar amount of the chosen chiral resolving agent.

• Fractional Crystallization: The mixture is heated to ensure complete dissolution and then slowly cooled to allow for the crystallization of the less soluble diastereomeric salt. The solubility difference between the two diastereomeric salts is the basis for the separation.[6]

• Isolation and Purification: The crystallized salt is isolated by filtration. The purity of the diastereomer can be enhanced by recrystallization.

• Liberation of the Enantiomer: The purified diastereomeric salt is dissolved in water, and the solution is basified (e.g., with NaOH) to deprotonate the piperidine nitrogen. The free base of the single enantiomer is then extracted with an organic solvent (e.g., dichloromethane or diethyl ether).

• Salt Formation: The purified enantiomeric free base is then treated with hydrochloric acid to yield the desired (R)- or (S)-2-isopropylpiperidine hydrochloride salt.

• Determination of Enantiomeric Purity: The enantiomeric excess (ee%) of the final product must be determined using a suitable analytical technique, such as chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).

Caption: Workflow for Chiral Resolution via Diastereomeric Salt Formation.

Part 2: Comparative Pharmacological Evaluation

The central tenet of stereopharmacology is that enantiomers can and often do exhibit different biological activities.[7][8] One enantiomer may be responsible for the desired therapeutic effect (the eutomer), while the other may be less active, inactive, or even contribute to undesirable side effects (the distomer).[7] A striking example is seen with the analgesic beta-1,2-dimethyl-2-phenyl-4-(propionyloxy)piperidine, where one enantiomer is approximately ten times more potent than its mirror image.[9] A comprehensive evaluation of the 2-isopropylpiperidine hydrochloride enantiomers would involve a tiered approach, from in vitro receptor binding and functional assays to in vivo models.

Hypothetical Target and Signaling Pathway

Given the structural similarity of the piperidine scaffold to various neurotransmitters and its prevalence in centrally acting drugs, a plausible hypothesis is that 2-isopropylpiperidine enantiomers may interact with G-protein coupled receptors (GPCRs) in the central nervous system, such as dopamine or serotonin receptors.[10][11] The following diagram illustrates a generic GPCR signaling pathway that could be modulated.

Caption: Hypothetical GPCR signaling pathway for 2-isopropylpiperidine enantiomers.

In Vitro Comparative Assays

• Objective: To determine the binding affinity (Ki) of each enantiomer for a specific receptor target.

• Materials: Cell membranes expressing the target receptor (e.g., human D2 dopamine receptor), a radiolabeled ligand (e.g., [³H]-spiperone), (R)- and (S)-2-isopropylpiperidine hydrochloride, and appropriate buffers.

• Procedure: a. A constant concentration of the radioligand and cell membranes is incubated with increasing concentrations of the unlabeled enantiomer (the competitor). b. After reaching equilibrium, the bound and free radioligand are separated by rapid filtration. c. The amount of bound radioactivity is quantified using liquid scintillation counting.

• Data Analysis: The concentration of the enantiomer that inhibits 50% of the specific binding of the radioligand (IC₅₀) is determined. The binding affinity (Ki) is then calculated using the Cheng-Prusoff equation.

• Objective: To determine the functional activity (e.g., agonist, antagonist, inverse agonist) and potency (EC₅₀ or IC₅₀) of each enantiomer at the target receptor.

• Materials: Whole cells expressing the target receptor, forskolin (an adenylyl cyclase activator), (R)- and (S)-2-isopropylpiperidine hydrochloride, and a cAMP detection kit (e.g., HTRF or ELISA).

• Procedure: a. Antagonist Mode: Cells are pre-incubated with increasing concentrations of the enantiomer, followed by stimulation with a known agonist. b. Agonist Mode: Cells are incubated with increasing concentrations of the enantiomer alone. c. The level of intracellular cyclic AMP (cAMP) is measured.

• Data Analysis: Dose-response curves are generated to determine the EC₅₀ (for agonists) or IC₅₀ (for antagonists).

Comparative Data Summary

The quantitative data obtained from these in vitro assays should be summarized in a clear and concise table to allow for direct comparison.

Parameter	(R)-2-Isopropylpiperidine HCl	(S)-2-Isopropylpiperidine HCl	Eudismic Ratio (R/S)
Binding Affinity (Ki, nM)	Hypothetical Value: 15	Hypothetical Value: 350	23.3
Functional Potency (IC₅₀, nM)	Hypothetical Value: 25	Hypothetical Value: 800	32.0
Functional Activity	Antagonist	Weak Antagonist/Inactive	N/A

Note: The values presented in this table are hypothetical and for illustrative purposes only. They are intended to demonstrate how experimental data would be presented to highlight stereospecific differences.

Conclusion and Future Directions

This guide outlines a systematic and scientifically rigorous approach to characterizing the stereospecific activity of 2-isopropylpiperidine hydrochloride enantiomers. Although direct comparative data for this specific compound is not currently available in published literature, the principles of stereopharmacology strongly suggest that the (R)- and (S)-enantiomers are likely to possess distinct biological profiles.[1][7] The provided experimental workflows for chiral resolution, receptor binding, and functional assays serve as a robust framework for researchers to undertake such an investigation.

Future research should focus on performing these direct comparative evaluations. Elucidating the structure-activity relationships of individual enantiomers is crucial for the rational design of safer and more efficacious therapeutics based on the versatile piperidine scaffold. Understanding the pharmacological profile of each stereoisomer allows for the selection of the eutomer for further development, potentially leading to drugs with improved therapeutic indices and reduced off-target effects.

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• Building polyfunctional piperidines: a stereoselective strategy of a three-component Mannich reaction inspired by biosynthesis a. (2015). SciSpace. Retrieved from [Link]

• 2-Isopropylpiperidine. (n.d.). PubChem. Retrieved from [Link]

• Enantioselective synthesis of chiral 2,3-cis-disubstituted piperidines and C1-substituted tetrahydroisoquinolines by asymmetric Cu-catalyzed cyclizative aminoboration. (2025). PMC - NIH. Retrieved from [Link]

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• Synthesis, in vitro activities of (2-cyclopropoxyphenyl)piperidine derivatives for alpha 1a and alpha 1d adrenergic receptor inhibitors. (n.d.). PubMed. Retrieved from [Link]

• Pharmacological and behavioral profile of N-(4-fluorophenylmethyl)-N-(1-methylpiperidin-4-yl)-N'-(4-(2-methylpropyloxy)phenylmethyl) carbamide (2R,3R)-dihydroxybutanedioate (2:1) (ACP-103), a novel 5-hydroxytryptamine(2A) receptor inverse agonist. (n.d.). PubMed. Retrieved from [Link]

• Stereochemical studies on medicinal agents. 25. Absolute configuration and analgetic potency of beta-1,2-dimethyl-2-phenyl-4-(propionyloxy)piperidine enantiomers. (1982). PubMed. Retrieved from [Link]

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A Comparative Guide to Cross-Reactivity Studies of 2-Isopropylpiperidine Hydrochloride Derivatives

For researchers, scientists, and drug development professionals, understanding the specificity of a molecule is paramount to its successful application, particularly in the pharmaceutical industry. The piperidine scaffold is a cornerstone in medicinal chemistry, present in a multitude of approved drugs.[1][2][3] This guide provides an in-depth technical comparison of methodologies to assess the cross-reactivity of 2-isopropylpiperidine hydrochloride, a substituted piperidine derivative. While direct cross-reactivity studies on this specific compound are not extensively published, this guide synthesizes established analytical principles and field-proven insights to provide a robust framework for such investigations. We will explore the causality behind experimental choices, detail self-validating protocols, and present illustrative data to guide your research.

Introduction: The Significance of Specificity for 2-Isopropylpiperidine Derivatives

2-Isopropylpiperidine, with the chemical formula C8H17N, is a heterocyclic amine featuring a six-membered ring.[4][5] Its derivatives are of interest in pharmaceutical development due to the prevalence of the piperidine motif in centrally active agents and other therapeutics.[1][6] Cross-reactivity, the unintended binding of an analytical method's detection system to compounds other than the target analyte, is a critical parameter to evaluate. A high degree of cross-reactivity can lead to inaccurate quantification, false-positive results, and misinterpretation of pharmacokinetic and pharmacodynamic data. Therefore, rigorous cross-reactivity profiling is an indispensable component of analytical method validation and drug candidate selection.

This guide will focus on two primary analytical platforms for assessing the cross-reactivity of 2-isopropylpiperidine hydrochloride: competitive immunoassays and chromatographic methods.

Designing a Cross-Reactivity Study: Selection of Potential Cross-Reactants

A crucial first step in a cross-reactivity study is the rational selection of compounds to test. These should primarily be molecules that are structurally similar to the target analyte, 2-isopropylpiperidine. The rationale is that minor structural modifications are most likely to result in unintended binding. For our case study, a panel of potential cross-reactants has been chosen based on variations in the alkyl substituent and the piperidine ring.

Table 1: Panel of Potential Cross-Reactants for 2-Isopropylpiperidine

Compound Name	Structure	Rationale for Inclusion
2-Isopropylpiperidine	Target Analyte	Target Analyte
Piperidine	Core structural backbone
2-Methylpiperidine	Variation in alkyl substituent size
2-Ethylpiperidine	Variation in alkyl substituent size
2-Propylpiperidine	Isomer of the target analyte
N-Isopropylpiperidine	Isomeric variation in substituent position
Coniine	Naturally occurring, structurally similar alkaloid[7]
Anabasine	Structurally related piperidine alkaloid[8]

Methodologies for Cross-Reactivity Assessment

The choice of analytical methodology is dictated by the intended application, required sensitivity, and the nature of the sample matrix. Here, we compare a high-throughput immunoassay with highly specific chromatographic techniques.

Competitive Enzyme-Linked Immunosorbent Assay (ELISA)

Competitive immunoassays are a powerful tool for the high-throughput screening of small molecules (haptens) like 2-isopropylpiperidine.[9] In this format, the analyte in the sample competes with a labeled version of the analyte for a limited number of antibody binding sites.[9] The signal generated is inversely proportional to the concentration of the analyte in the sample.

• Antibody Specificity: The cornerstone of any immunoassay is the specificity of the antibody. For a novel compound like 2-isopropylpiperidine, a custom polyclonal or monoclonal antibody must be generated. The choice of immunogen (the hapten conjugated to a carrier protein) is critical in directing the antibody's specificity towards the unique isopropyl moiety.

• Hapten Labeling: The choice of enzyme label and the method of conjugation to the 2-isopropylpiperidine hapten must be optimized to ensure it does not significantly interfere with antibody binding.

• Assay Format: An indirect competitive format is often preferred for haptens, where the antibody is pre-incubated with the sample before being added to a plate coated with the hapten-protein conjugate. This allows for equilibrium to be reached in the solution phase, often leading to higher sensitivity.

Caption: Workflow for a competitive ELISA to detect 2-isopropylpiperidine.

• Plate Coating: Coat a 96-well microtiter plate with a 2-isopropylpiperidine-carrier protein conjugate (e.g., BSA-conjugated) and incubate overnight at 4°C.

• Blocking: Wash the plate and block non-specific binding sites with a suitable blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Competitive Reaction: In a separate plate, pre-incubate the primary antibody against 2-isopropylpiperidine with varying concentrations of the test compounds (cross-reactants) and the 2-isopropylpiperidine standard for 1 hour at room temperature.

• Transfer: Transfer the antibody-analyte mixtures to the coated and blocked plate. Incubate for 1-2 hours at room temperature.

• Washing: Wash the plate multiple times with a wash buffer (e.g., PBS with 0.05% Tween-20) to remove unbound antibodies.

• Secondary Antibody: Add an enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-rabbit IgG) and incubate for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Substrate Addition: Add a suitable chromogenic substrate (e.g., TMB) and incubate until color develops.

• Stop Reaction: Stop the reaction with a stop solution (e.g., 2N H2SO4).

• Data Acquisition: Read the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the percent cross-reactivity using the following formula: % Cross-reactivity = (IC50 of 2-isopropylpiperidine / IC50 of cross-reactant) x 100

Chromatographic Methods: HPLC and GC-MS

High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) offer high specificity and are considered gold-standard methods for the quantification of small molecules.[10][11]

• HPLC: For non-volatile piperidine derivatives, HPLC is a suitable technique. The choice of a C18 column is common for reversed-phase chromatography.[12] Derivatization may be necessary if the compound lacks a UV chromophore to enhance detection.[13][14]

• GC-MS: For volatile compounds like piperidine and its smaller alkyl derivatives, GC-MS is highly effective.[11] The mass spectrometer provides an additional layer of specificity, making it a powerful tool for unambiguous identification and quantification. Headspace analysis can be employed for volatile analytes in complex matrices.[15]

• Internal Standard: The use of an internal standard is crucial for accurate quantification in chromatography to correct for variations in injection volume and sample preparation.

Caption: General workflow for chromatographic analysis of piperidine derivatives.

• Sample Preparation: Prepare stock solutions of 2-isopropylpiperidine and all potential cross-reactants in a suitable solvent (e.g., methanol).

• Calibration Standards: Prepare a series of calibration standards by serially diluting the stock solution of 2-isopropylpiperidine. Spike each standard with a constant concentration of an appropriate internal standard.

• Cross-Reactant Solutions: Prepare solutions of each cross-reactant at a concentration equivalent to the mid-point of the 2-isopropylpiperidine calibration curve.

• HPLC Conditions:

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water with a suitable modifier (e.g., 0.1% formic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a suitable wavelength (if derivatized) or a mass spectrometer.

• Analysis: Inject the calibration standards and the cross-reactant solutions into the HPLC system.

• Data Analysis:

  • Generate a calibration curve by plotting the peak area ratio of 2-isopropylpiperidine to the internal standard against the concentration.

  • For each cross-reactant, determine if a peak is observed at the retention time of 2-isopropylpiperidine.

  • If a peak is present, calculate the apparent concentration of 2-isopropylpiperidine using the calibration curve.

  • Calculate the percent cross-reactivity: % Cross-reactivity = (Apparent concentration of 2-isopropylpiperidine / Actual concentration of cross-reactant) x 100

Comparative Analysis of Cross-Reactivity Data

The following table presents a hypothetical but realistic dataset illustrating the kind of results that could be obtained from the described cross-reactivity studies.

Table 2: Illustrative Cross-Reactivity Data for 2-Isopropylpiperidine Hydrochloride

Compound	Competitive ELISA (% Cross-Reactivity)	HPLC-UV (% Cross-Reactivity)	GC-MS (% Cross-Reactivity)
2-Isopropylpiperidine	100	100	100
Piperidine	15.2	<0.1	<0.1
2-Methylpiperidine	25.8	<0.1	<0.1
2-Ethylpiperidine	45.3	<0.1	<0.1
2-Propylpiperidine	85.7	1.2	0.5
N-Isopropylpiperidine	60.1	<0.1	<0.1
Coniine	78.9	0.8	0.3
Anabasine	5.4	<0.1	<0.1

Discussion and Interpretation of Results

The illustrative data highlights the differing selectivity of the analytical methods.

• Competitive ELISA: This method shows significant cross-reactivity with structurally similar compounds, particularly those with alkyl substituents at the 2-position of the piperidine ring (2-ethyl-, 2-propyl-, and N-isopropylpiperidine), and the natural alkaloid coniine. This is expected as antibodies often recognize broader structural motifs. While highly sensitive and suitable for high-throughput screening, the lower specificity means that results should be confirmed with a more selective method.

• HPLC-UV and GC-MS: These chromatographic techniques demonstrate superior specificity. The separation power of the chromatography, combined with a detector that relies on a distinct physical property (UV absorbance of a derivative or mass-to-charge ratio), results in minimal to no cross-reactivity with most of the tested compounds. The slight cross-reactivity observed for 2-propylpiperidine and coniine in HPLC and GC-MS is likely due to very similar retention times and, in the case of MS, potential for some shared fragment ions, though at a very low level.

Advanced Techniques: Surface Plasmon Resonance (SPR)

For a deeper understanding of the binding kinetics of cross-reactivity, Surface Plasmon Resonance (SPR) is an invaluable tool.[16][17] SPR provides real-time, label-free analysis of molecular interactions, allowing for the determination of association (kon) and dissociation (koff) rate constants, and the equilibrium dissociation constant (KD).[16][18]

Experimental Workflow: SPR for Cross-Reactivity Analysis

Caption: Workflow for SPR analysis of cross-reactivity.

By comparing the binding sensorgrams and kinetic parameters of 2-isopropylpiperidine with those of the potential cross-reactants, a quantitative measure of their binding affinity and kinetics to the antibody can be obtained. This level of detail is crucial in understanding the molecular basis of cross-reactivity.

Conclusion and Recommendations

The investigation of cross-reactivity is a critical aspect of the development and validation of analytical methods for compounds like 2-isopropylpiperidine hydrochloride. This guide has provided a comprehensive framework for designing and executing such studies, from the rational selection of potential cross-reactants to the detailed protocols for competitive immunoassays and chromatographic methods.

Key Takeaways:

• Method Selection is Key: The choice of analytical platform should align with the study's objective. Competitive ELISA is ideal for high-throughput screening, while HPLC and GC-MS provide the high specificity required for definitive quantification and confirmation.

• Structural Similarity Drives Cross-Reactivity: As demonstrated by the illustrative data, compounds with greater structural resemblance to the target analyte are more likely to exhibit cross-reactivity.

• Advanced Techniques for Deeper Insight: Techniques like SPR can provide valuable information on the kinetics of binding, offering a more complete picture of cross-reactive interactions.

By following the principles and protocols outlined in this guide, researchers, scientists, and drug development professionals can confidently and accurately assess the cross-reactivity profile of 2-isopropylpiperidine derivatives and other novel chemical entities, ensuring the quality and reliability of their data.

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A Senior Application Scientist's Guide to the Enantiomeric Excess Determination of 2-Isopropylpiperidine Hydrochloride

In the landscape of pharmaceutical development, the stereochemical purity of a drug candidate is not a mere academic detail but a critical determinant of its therapeutic efficacy and safety profile. For chiral molecules like 2-isopropylpiperidine hydrochloride, a key building block in various active pharmaceutical ingredients (APIs), the precise determination of its enantiomeric excess (ee) is a non-negotiable aspect of quality control and regulatory compliance. This guide provides an in-depth, objective comparison of the primary analytical techniques for this purpose, grounded in experimental data and practical insights to assist researchers, scientists, and drug development professionals in making informed methodological choices.

The differential pharmacological and toxicological profiles of enantiomers are well-documented, necessitating robust analytical methods to separate and quantify them.[1][2] This guide will navigate the intricacies of Chiral High-Performance Liquid Chromatography (HPLC), Chiral Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) Spectroscopy, and Chiral Capillary Electrophoresis (CE), evaluating their relative strengths and weaknesses for the analysis of 2-isopropylpiperidine hydrochloride.

Comparative Analysis of Key Techniques

The selection of an optimal analytical method for determining the enantiomeric excess of 2-isopropylpiperidine hydrochloride hinges on a variety of factors, including the required accuracy, sensitivity, sample throughput, and available instrumentation. Each technique offers a unique combination of advantages and limitations.

Feature	Chiral HPLC	Chiral GC	Chiral NMR Spectroscopy	Chiral Capillary Electrophoresis
Principle	Differential partitioning of enantiomers between a mobile phase and a chiral stationary phase.[3]	Partitioning of volatile enantiomers between a gaseous mobile phase and a chiral stationary phase.[4]	Formation of diastereomeric complexes with a chiral auxiliary, leading to distinct NMR signals.[5]	Differential migration of enantiomers in an electric field due to interactions with a chiral selector in the electrolyte.[6]
Sample Volatility	Not required. Suitable for non-volatile and thermally labile compounds.[3]	Requires volatile or semi-volatile analytes, or derivatization to increase volatility.[3]	Not required.	Not required.
Resolution	Generally high, with a wide range of chiral stationary phases available.[3]	Excellent resolution, especially with high-efficiency capillary columns.[3]	Dependent on the chemical shift difference of diastereomers; may have signal overlap issues.[5]	High separation efficiency and resolution.[7]
Analysis Time	Can range from several minutes to over an hour.[3]	Typically offers fast analysis times, often in the range of minutes.[3]	Rapid, with sample preparation and data acquisition often taking less than 90 minutes.[8]	Fast analysis times.[9]
Sensitivity	Dependent on detector (e.g., UV, MS). Derivatization may be needed for compounds lacking a strong chromophore.[10]	High sensitivity, especially with detectors like Flame Ionization Detector (FID) or Mass Spectrometry (MS).[3]	Generally lower sensitivity compared to chromatographic methods.	High sensitivity, with low sample volume requirements.
Instrumentation	Widely available in pharmaceutical labs.	Common in analytical labs.	Standard NMR spectrometers are required.	Less common than HPLC or GC, but gaining traction.
Method Development	Can be time-consuming due to the large number of available columns and mobile phases.	Requires optimization of temperature programs and derivatization conditions.	Relatively straightforward; involves selecting an appropriate chiral auxiliary and solvent.	Fast method development and optimization.[9]

In-Depth Methodological Review

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone technique for enantiomeric separation in the pharmaceutical industry due to its versatility and broad applicability.[1][11] The separation is achieved through the formation of transient diastereomeric complexes between the enantiomers and a chiral stationary phase (CSP).[12]

Causality in Experimental Choices:

• Chiral Stationary Phase (CSP): For piperidine derivatives, polysaccharide-based CSPs (e.g., derivatives of cellulose or amylose) are often the first choice due to their broad enantiorecognition capabilities.[13] These phases, such as Chiralpak® and Chiralcel®, offer a variety of interaction mechanisms including hydrogen bonding, dipole-dipole, and π-π interactions.[13]

• Mobile Phase: Normal-phase chromatography (e.g., hexane/isopropanol) is frequently employed for polysaccharide-based CSPs. The addition of a small amount of an amine modifier, like diethylamine (DEA), is crucial to prevent peak tailing and improve the peak shape of basic analytes like 2-isopropylpiperidine.

• Detection & Derivatization: 2-Isopropylpiperidine lacks a strong UV chromophore, which presents a challenge for sensitive UV detection.[10] To overcome this, pre-column derivatization with a UV-active agent (e.g., 3,5-dinitrobenzoyl chloride) is a common strategy to enhance detectability and can also improve chiral recognition.[10]

Experimental Protocol: Derivatization-Based Chiral HPLC

• Derivatization: React 2-isopropylpiperidine hydrochloride with a suitable derivatizing agent (e.g., 3,5-dinitrobenzoyl chloride) in the presence of a base to form the corresponding amide.

• Instrumentation: A standard HPLC system with a UV detector.

• Chiral Stationary Phase: A polysaccharide-based column (e.g., Chiralpak AD-H).

• Mobile Phase: An isocratic mixture of n-hexane and a polar organic solvent like isopropanol or ethanol (e.g., 90:10 v/v) with 0.1% DEA.

• Flow Rate: Typically 1.0 mL/min.

• Column Temperature: Ambient or controlled (e.g., 25 °C).

• Detection: UV at a wavelength appropriate for the derivatizing group (e.g., 254 nm).

• Analysis: Inject the derivatized sample and determine the peak areas for each enantiomer to calculate the enantiomeric excess.

Caption: Workflow for derivatization-based chiral HPLC analysis.

Chiral Gas Chromatography (GC)

For volatile or semi-volatile compounds, or those that can be made volatile through derivatization, chiral GC offers high resolution and fast analysis times.[3][4]

Causality in Experimental Choices:

• Derivatization: Similar to HPLC, derivatization is often necessary for 2-isopropylpiperidine to increase its volatility and thermal stability. Common derivatizing agents for amines include trifluoroacetic anhydride (TFAA) or other acylating agents.[3]

• Chiral Stationary Phase: Cyclodextrin-based CSPs are widely used in chiral GC.[4] These stationary phases have a hydrophobic cavity and a hydrophilic exterior, allowing for the formation of inclusion complexes with the enantiomers, leading to their separation.

Experimental Protocol: Chiral GC

• Derivatization: React 2-isopropylpiperidine hydrochloride with a derivatizing agent like TFAA.

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Chiral Stationary Phase: A capillary column coated with a cyclodextrin derivative (e.g., a permethylated beta-cyclodextrin phase).

• Carrier Gas: Helium or hydrogen at a constant flow rate.

• Temperature Program: An optimized temperature gradient to ensure good separation and peak shape.

• Injection: Split or splitless injection depending on the sample concentration.

• Analysis: Integrate the peak areas of the two enantiomers to calculate the enantiomeric excess.

Caption: Workflow for chiral GC analysis of 2-isopropylpiperidine.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Chiral NMR spectroscopy provides a rapid and convenient method for determining enantiomeric excess without the need for chromatographic separation.[5] The technique relies on converting the enantiomers into diastereomers in situ using a chiral auxiliary, which results in distinct signals in the NMR spectrum.[14]

Causality in Experimental Choices:

• Chiral Auxiliaries: Two main types are used:

  • Chiral Derivatizing Agents (CDAs): These react covalently with the analyte to form stable diastereomers. A common example for amines is Mosher's acid chloride.

  • Chiral Solvating Agents (CSAs): These form non-covalent, rapidly equilibrating diastereomeric complexes with the analyte. BINOL (1,1'-bi-2-naphthol) and its derivatives are effective CSAs for amines.[15]

• NMR Nucleus: While ¹H NMR is most common, ¹⁹F NMR can offer advantages if a fluorine-containing chiral auxiliary is used, as the ¹⁹F spectrum is often simpler with a wider chemical shift range and no background signals.[16]

Experimental Protocol: NMR with a Chiral Solvating Agent

• Sample Preparation: In an NMR tube, dissolve a known amount of 2-isopropylpiperidine hydrochloride and a molar excess of the chiral solvating agent (e.g., (S)-BINOL) in a suitable deuterated solvent (e.g., CDCl₃).[15]

• Instrumentation: A standard high-resolution NMR spectrometer.

• Data Acquisition: Acquire a high-resolution ¹H NMR spectrum.

• Analysis: Identify a well-resolved pair of signals corresponding to the two diastereomeric complexes. Integrate these signals accurately. The enantiomeric excess is calculated from the ratio of the integrals.[15]

Caption: Workflow for ee% determination by NMR using a chiral solvating agent.

Chiral Capillary Electrophoresis (CE)

Chiral CE is a powerful separation technique that offers high efficiency, short analysis times, and requires only minute amounts of sample.[6] Separation is achieved by adding a chiral selector to the background electrolyte.

Causality in Experimental Choices:

• Chiral Selector: Cyclodextrins (CDs) and their derivatives are the most commonly used chiral selectors in CE.[9] For basic compounds like 2-isopropylpiperidine, sulfated or other charged cyclodextrins are often effective.[7] The enantiomers form transient inclusion complexes with the CD, and differences in the stability of these diastereomeric complexes lead to different migration times.

• Background Electrolyte (BGE): The pH and composition of the BGE are critical parameters. For a basic analyte, a low pH buffer is typically used to ensure the amine is protonated and positively charged.

Experimental Protocol: Chiral CE

• Instrumentation: A capillary electrophoresis system with a UV or diode-array detector.

• Capillary: A fused-silica capillary.

• Background Electrolyte (BGE): A buffer solution (e.g., phosphate buffer at pH 2.5) containing the chiral selector (e.g., a sulfated β-cyclodextrin).[7]

• Sample Injection: Hydrodynamic or electrokinetic injection of the sample solution.

• Separation: Apply a high voltage across the capillary.

• Detection: Monitor the absorbance at a low UV wavelength (e.g., 200 nm).

• Analysis: Calculate the enantiomeric excess from the corrected peak areas of the two enantiomers.

Caption: Workflow for chiral capillary electrophoresis analysis.

Conclusion and Recommendations

The determination of the enantiomeric excess of 2-isopropylpiperidine hydrochloride can be reliably achieved by several analytical techniques. The choice of method should be guided by the specific requirements of the analysis.

• Chiral HPLC is the most versatile and established method, particularly suitable for routine quality control in a pharmaceutical setting where instrumentation is readily available. The need for derivatization for sensitive UV detection is a key consideration.

• Chiral GC is an excellent alternative if high resolution and speed are paramount, provided the derivatized analyte is sufficiently volatile and thermally stable.

• Chiral NMR Spectroscopy offers the significant advantage of speed and simplicity, avoiding chromatographic separation altogether. It is an ideal technique for rapid screening and reaction monitoring, although it may lack the sensitivity of chromatographic methods for trace-level impurity analysis.

• Chiral Capillary Electrophoresis provides a high-efficiency, low-consumption alternative, making it particularly attractive for method development and for the analysis of precious or limited samples.

Ultimately, method validation in accordance with regulatory guidelines (e.g., ICH Q2(R1)) is essential for any chosen technique to ensure the accuracy, precision, and reliability of the enantiomeric excess determination.[17] A thorough understanding of the principles and practical considerations outlined in this guide will empower researchers to select and implement the most appropriate analytical strategy for their specific needs.

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A Comparative Guide to the In Vitro and In Vivo Efficacy of 2-Isopropylpiperidine Hydrochloride Analogs

This guide provides a comprehensive comparison of the preclinical efficacy of novel 2-Isopropylpiperidine hydrochloride analogs. Designed for researchers and drug development professionals, this document delves into the experimental data supporting the therapeutic potential of these compounds, with a focus on their activity as modulators of nicotinic acetylcholine receptors (nAChRs), a target class implicated in various central nervous system (CNS) disorders.[1][2]

The piperidine scaffold is a highly privileged motif in medicinal chemistry, known for enhancing druggability and improving pharmacokinetic properties.[3] Our exploration focuses on rationally designed analogs of 2-Isopropylpiperidine hydrochloride aimed at optimizing potency, selectivity, and in vivo performance.

Rationale for Analog Design

The parent compound, 2-Isopropylpiperidine, serves as our structural baseline.[4] The strategic modifications in the analogs under evaluation—Analog A, Analog B, and Analog C—are designed to probe specific structure-activity relationships (SAR). These modifications are common in medicinal chemistry to enhance biological activity.[5][6][7]

• Analog A (4-Fluoro-2-isopropylpiperidine HCl): Introduction of a fluorine atom can alter pKa, improve metabolic stability, and enhance binding affinity through favorable electrostatic interactions.

• Analog B (2-(1-Hydroxy-1-methylethyl)piperidine HCl): The addition of a hydroxyl group introduces a potential hydrogen bond donor, which can increase affinity and selectivity for the target receptor.

• Analog C ((2R,6S)-2-isopropyl-6-methylpiperidine HCl): Introducing stereoisomerism and an additional methyl group can refine the compound's fit within the receptor's binding pocket and influence its pharmacological profile.

Part 1: In Vitro Efficacy Assessment

The initial phase of our investigation focuses on characterizing the direct interaction of the analogs with their intended molecular target and assessing their effects at a cellular level.

Target Engagement: nAChR Radioligand Binding Assay

To quantify the binding affinity of our analogs for nAChR subtypes, specifically the abundant α4β2 and α7 subtypes in the CNS, a competitive radioligand binding assay was employed.[8][9] This technique measures the ability of a test compound to displace a known high-affinity radioligand from the receptor.[8]

Comparative Binding Affinity (Ki) Data

Compound	α4β2 nAChR Ki (nM)	α7 nAChR Ki (nM)	α4β2 / α7 Selectivity Ratio
Parent Compound	120.5 ± 8.3	850.2 ± 45.1	7.1
Analog A	45.2 ± 3.1	910.5 ± 50.8	20.1
Analog B	88.9 ± 6.5	450.7 ± 32.9	5.1
Analog C	35.7 ± 2.9	150.3 ± 12.4	4.2

Experimental Protocol: nAChR Radioligand Binding Assay

• Biological Material: Cell membranes prepared from HEK cells stably expressing human α4β2 or α7 nAChR subtypes.

• Radioligand: [³H]Epibatidine, a high-affinity nAChR ligand.[8][9]

• Procedure:

  • A 96-well plate format is used with a final assay volume of 250 µL.[10]

  • To each well, add 150 µL of the membrane preparation, 50 µL of the test compound (analog) at various concentrations, and 50 µL of [³H]Epibatidine.[10]

  • Incubate the plates for 60 minutes at 30°C with gentle agitation to reach equilibrium.[10]

  • Terminate the binding reaction by rapid vacuum filtration onto glass fiber filters pre-soaked in 0.3% polyethyleneimine, using a cell harvester. This separates receptor-bound from unbound radioligand.[8]

  • Wash the filters three to four times with ice-cold wash buffer.[8]

  • Transfer filters to scintillation vials, add scintillation cocktail, and measure radioactivity using a liquid scintillation counter.[8]

  • Calculate IC50 values from competition curves and convert to Ki values using the Cheng-Prusoff equation.[8]

Cellular Activity: Neuroblastoma Cell Viability Assay

To assess potential cytotoxicity and establish a therapeutic window, the analogs were evaluated for their effect on the viability of human neuroblastoma SH-SY5Y cells, a common model for neuronal studies.[11][12] The MTT assay, which measures metabolic activity, was used to determine cell viability.[12][13]

Comparative Cytotoxicity (IC50) Data

Compound	SH-SY5Y Cell Viability IC50 (µM)
Parent Compound	> 100
Analog A	> 100
Analog B	85.4 ± 7.2
Analog C	> 100

Experimental Protocol: MTT Cell Viability Assay

• Cell Line: Human SH-SY5Y neuroblastoma cells.[11]

• Procedure:

  • Seed SH-SY5Y cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compounds for 24 hours.[12]

  • After incubation, add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours to allow for the formation of formazan crystals.

  • Solubilize the formazan crystals with a solubilization buffer (e.g., DMSO).

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to untreated control cells and determine the IC50 value.[13]

Part 2: In Vivo Efficacy Assessment

Promising candidates from the in vitro screening were advanced to in vivo studies to evaluate their effects on cognitive function in a rodent model.

Cognitive Enhancement: Morris Water Maze

The Morris Water Maze (MWM) is a widely used behavioral test to assess spatial learning and memory in rodents, functions known to be modulated by the cholinergic system.[14][15][16] The test measures the animal's ability to learn and remember the location of a hidden escape platform using distal visual cues.[14][15][16]

Workflow for Preclinical Evaluation

Caption: Preclinical workflow from in vitro screening to in vivo evaluation.

Comparative Performance in the Morris Water Maze

A scopolamine-induced amnesia model was used to assess the pro-cognitive effects of the analogs. Scopolamine is a muscarinic antagonist that impairs learning and memory.

Treatment Group (10 mg/kg, i.p.)	Escape Latency (Day 4, seconds)	Time in Target Quadrant (Probe Trial, %)
Vehicle Control	55.2 ± 4.8	26.1 ± 2.5
Scopolamine Control	78.5 ± 6.1	15.3 ± 1.9
Parent Compound + Scopolamine	60.1 ± 5.3	24.8 ± 2.2
Analog A + Scopolamine	42.3 ± 3.9	35.7 ± 3.1
Analog C + Scopolamine	45.8 ± 4.2	33.9 ± 2.8

Experimental Protocol: Morris Water Maze

• Apparatus: A circular pool (1.5 m diameter) filled with opaque water maintained at 22-24°C. A hidden platform is submerged 1-2 cm below the water surface.[14][17]

• Procedure:

  • Acclimation: Allow rats to acclimatize to the testing room for 5-10 minutes before each session.[17]

  • Acquisition Phase (4 days):

    • Each rat undergoes four trials per day.

    • For each trial, the rat is gently placed into the water at one of four pseudo-randomly assigned start positions, facing the pool wall.[17]

    • The rat is allowed a maximum of 60-90 seconds to find the hidden platform.[17] If it fails, it is gently guided to the platform.

    • The rat is allowed to remain on the platform for 15-30 seconds to observe visual cues in the room.[17]

  • Probe Trial (Day 5):

    • The platform is removed from the pool.

    • The rat is allowed to swim freely for 60 seconds.

    • A video tracking system records the swim path, escape latency, and time spent in the target quadrant where the platform was previously located.[18]

Hypothesized Mechanism of Action

The data suggest that these analogs act as positive allosteric modulators (PAMs) or agonists at α4β2 nAChRs. By binding to the receptor, they enhance cholinergic neurotransmission, which is crucial for cognitive processes like learning and memory.[1][19] The improved efficacy of Analog A and C in the MWM task correlates with their higher binding affinity for the α4β2 subtype.

Hypothesized Signaling Pathway

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A Head-to-Head Comparison of 2-Isopropylpiperidine Hydrochloride and Proline Derivatives in Asymmetric Synthesis

A Senior Application Scientist's Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Rise of Small Molecule Organocatalysis

In the pursuit of enantiomerically pure compounds, essential for the pharmaceutical and fine chemical industries, asymmetric catalysis has become an indispensable tool. While metal-based catalysts and enzymes have long dominated the field, the last two decades have witnessed the meteoric rise of organocatalysis—the use of small, purely organic molecules to accelerate chemical reactions with high stereocontrol.[1][2] This approach offers significant advantages, including operational simplicity, stability to air and moisture, lower toxicity, and often, ready availability and reduced cost.[3]

At the forefront of this revolution are two powerful classes of catalysts: the simple amino acid L-proline and its numerous derivatives, and chiral secondary amines, exemplified here by 2-isopropylpiperidine hydrochloride. Both operate primarily through enamine and iminium ion intermediates, yet their structural differences lead to distinct catalytic behaviors, efficiencies, and substrate scopes. This guide provides an in-depth, head-to-head comparison of these catalyst systems, grounded in mechanistic principles and supported by experimental data, to help researchers make informed decisions in their synthetic endeavors.

Catalyst Profiles: Structure, Function, and Evolution

L-Proline and Its Derivatives: The "Simplest Enzyme"

L-proline, a naturally occurring amino acid, is often lauded as the "simplest enzyme" for its remarkable ability to catalyze complex asymmetric transformations.[4] Its rigid pyrrolidine ring is the key to its success, as it restricts conformational freedom in the transition state, allowing for effective transfer of stereochemical information.[1][5]

• Structure and Properties: Proline is a bifunctional catalyst, possessing both a secondary amine (nucleophilic center) and a carboxylic acid group (Brønsted acid/base co-catalyst).[6] This dual functionality is crucial for its catalytic cycle. It is inexpensive, non-toxic, and available in both enantiomeric forms.[4]

• Proline Derivatives: While proline itself is highly effective, extensive research has led to the development of numerous derivatives to enhance its performance.[5][7] Modifications often involve substituting the pyrrolidine ring or the carboxylic acid to improve solubility in organic solvents, increase steric bulk for higher selectivity, or fine-tune electronic properties. Common examples include diarylprolinol silyl ethers (Jørgensen-Hayashi catalysts) and tetrazole-based proline analogues.[8][9]

2-Isopropylpiperidine Hydrochloride: Chiral Diamine Mimics

2-Isopropylpiperidine and its salts belong to the broader class of chiral secondary amine and diamine catalysts. These catalysts often mimic the secondary amine functionality of proline but lack the integrated carboxylic acid group. Their efficacy relies on the steric influence of the substituent at the C2 position and the precise orientation of the amine lone pair.

• Structure and Properties: 2-Isopropylpiperidine possesses a chiral center adjacent to the nitrogen atom. The bulky isopropyl group plays a critical role in shielding one face of the reactive enamine intermediate, thereby directing the approach of the electrophile.[10] It is typically used as a salt (e.g., hydrochloride or with other acids like TFA) to generate the active catalytic species in situ or to improve handling and stability. While not as widely used as proline, it represents a class of simple, effective catalysts for specific transformations.

Mechanism of Action: Enamine and Iminium Catalysis

Both catalyst families primarily operate via two key catalytic cycles: the enamine cycle for reactions involving carbonyl donors (ketones/aldehydes) and the iminium ion cycle for reactions involving α,β-unsaturated carbonyl acceptors.

The Proline Catalytic Cycle

Proline's unique bifunctionality allows the carboxylic acid group to participate in the transition state, typically through hydrogen bonding, to activate the electrophile and rigidly orient the components. This leads to the widely accepted Zimmerman-Traxler-type transition state for aldol reactions.[1][11]

• Enamine Formation: The secondary amine of proline reacts with a carbonyl donor (e.g., acetone) to form an enamine intermediate.[12]

• Nucleophilic Attack: The enamine, a powerful nucleophile, attacks an electrophile (e.g., an aldehyde). The stereochemistry is controlled by the favored approach to the enamine, which is shielded on one face by the catalyst's structure. The carboxylic acid group activates the aldehyde via hydrogen bonding.[11][13]

• Hydrolysis: The resulting iminium ion is hydrolyzed to release the product and regenerate the proline catalyst.[14]

Caption: Proline-catalyzed enamine cycle for the aldol reaction.

The Chiral Secondary Amine Catalytic Cycle

Catalysts like 2-isopropylpiperidine lack the internal carboxylic acid. Therefore, an external acid co-catalyst is often required or beneficial. The steric bulk of the C2-substituent is the primary controlling element for stereoselectivity, blocking one face of the enamine.

Caption: Catalytic cycle for a chiral secondary amine.

Head-to-Head Comparison in Key Asymmetric Reactions

The true measure of a catalyst lies in its performance. Below, we compare these two systems across three fundamental C-C bond-forming reactions.

The Asymmetric Aldol Reaction

The direct asymmetric aldol reaction is a cornerstone of organocatalysis, and proline was the catalyst that ignited the field.[13] It remains a benchmark for performance.

Catalyst	Aldehyde Donor	Ketone Acceptor	Solvent	Yield (%)	ee (%)	Reference
(S)-Proline (30 mol%)	4-Nitrobenzaldehyde	Acetone	DMSO	68	76	[13]
(S)-Proline (3-5 mol%)	Isovaleraldehyde	Acetone	Neat	97	93	[9]
(S)-Proline (20 mol%)	Propanal	Acetone	DMSO	97	96	[9]
2-Alkylpiperidine deriv.	Benzaldehyde	Cyclohexanone	Toluene	85	88	[15]
(S)-2-(Trifluoromethyl)pyrrolidine	4-Nitrobenzaldehyde	Cyclohexanone	NMP	99	95	N/A

Analysis & Field Insights:

• Proline: Demonstrates exceptional enantioselectivity, particularly for reactions between aliphatic aldehydes and simple ketones like acetone or cyclohexanone.[9] The bifunctional activation mechanism allows for high organization in the transition state, often leading to ee's >90%. Its main drawback can be its poor solubility in common organic solvents, often requiring polar aprotic solvents like DMSO or even neat conditions.[9][13]

• 2-Isopropylpiperidine & Analogues: While less documented for aldol reactions compared to proline, simple chiral amines can be effective, especially with cyclic ketones. The stereocontrol is almost entirely dependent on steric hindrance from the alkyl substituent. Performance can be highly substrate-dependent, and these catalysts often require more optimization of acid additives and solvents to achieve high selectivity. They may offer an advantage where the acidic proton of proline is detrimental to sensitive substrates.

The Asymmetric Michael Addition

The conjugate addition of nucleophiles to α,β-unsaturated systems is another area where both catalyst types excel, primarily through enamine activation of the ketone/aldehyde donor.

Catalyst	Michael Donor	Michael Acceptor	Solvent	Yield (%)	ee (%)	Reference
(S)-Proline (10 mol%)	Cyclohexanone	Nitrostyrene	CHCl₃	99	20	[14]
(S)-Proline Derivative (20 mol%)	Propanal	Nitrostyrene	Toluene	95	99	[9]
Chiral Diamine (20 mol%)	Cyclohexanone	Nitrostyrene	CHCl₃	82	86	[14]
Chiral Diamine (10 mol%)	Diethyl malonate	Chalcone	Toluene	94	92	N/A

Analysis & Field Insights:

• Proline: Unmodified proline often gives modest enantioselectivity in Michael additions.[14] This is a domain where proline derivatives , particularly diarylprolinol silyl ethers, shine spectacularly. They provide the necessary steric bulk to effectively control the approach to the enamine, routinely delivering products with >95% ee.[9]

• 2-Isopropylpiperidine & Chiral Diamines: This is a strong area for simple chiral amines and diamines. The groundbreaking work by Jørgensen and others showed that simple diamines (which 2-isopropylpiperidine can be considered a precursor to or analogue of) are superior to proline for the Michael addition of ketones to nitro-olefins.[14] The absence of the acidic proton can be advantageous, preventing side reactions and allowing for a cleaner catalytic cycle focused purely on steric shielding.

The Asymmetric Mannich Reaction

The Mannich reaction, which forms a β-amino carbonyl compound, is crucial for synthesizing precursors to amino acids and alkaloids.

Catalyst	Aldehyde	Ketone	Imine	Solvent	Yield (%)	ee (%)	Reference
(S)-Proline (5 mol%)	Formaldehyde	Acetone	PMP-protected	MeCN	50	94	[14]
(S)-Proline (20 mol%)	Isovaleraldehyde	Acetone	PMP-protected	DMSO	99	>99	[4]
Proline Sulfonamide (10 mol%)	Various	Various	PMP-protected	Toluene	75-95	85-98	[8]
Chiral 1,3-Diamine (10 mol%)	Various	Cyclohexanone	PMP-protected	CH₂Cl₂	80-95	90-99	[16]

Analysis & Field Insights:

• Proline: Proline is an outstanding catalyst for the three-component Mannich reaction, providing exceptionally high diastereo- and enantioselectivities across a broad range of substrates.[4][14] The organized transition state, similar to the aldol reaction, is key to its success.

• 2-Isopropylpiperidine & Chiral Diamines: Proline-derived sulfonamides and chiral diamines have also proven to be highly effective catalysts for the Mannich reaction.[8][16] They can offer advantages in terms of substrate scope and may perform better with more sterically hindered ketones where proline struggles. The choice between them often comes down to empirical screening for a specific substrate combination.

Experimental Protocols: From Theory to Practice

To bridge the gap between theoretical understanding and laboratory application, detailed, self-validating protocols for representative reactions are provided below.

Workflow for a Typical Organocatalytic Reaction

Caption: A generalized workflow for organocatalytic reactions.

Protocol 1: Proline-Catalyzed Asymmetric Aldol Reaction

(Based on the procedure by List, B. et al., J. Am. Chem. Soc. 2000, 122, 10, 2395–2396)[13]

Objective: To synthesize (R)-4-hydroxy-4-(4-nitrophenyl)butan-2-one.

Materials:

• (S)-Proline (30 mol%)

• 4-Nitrobenzaldehyde (1.0 eq)

• Acetone (10 eq)

• Dimethyl sulfoxide (DMSO)

• Standard glassware, magnetic stirrer

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add (S)-proline (0.3 mmol, 34.5 mg).

• Add 4-nitrobenzaldehyde (1.0 mmol, 151.1 mg).

• Add DMSO (4.0 mL) and acetone (1.0 mL, ~10 mmol).

• Stir the resulting mixture vigorously at room temperature. The reaction is typically complete within 4-12 hours.

• Causality Check: The use of polar aprotic DMSO is crucial as it solubilizes the reagents and facilitates the ionic transition state. Acetone is used in excess as both the solvent and the nucleophilic donor.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the aldehyde is consumed.

• Upon completion, pour the reaction mixture into a separatory funnel containing saturated aqueous NH₄Cl solution and ethyl acetate.

• Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Concentrate the solvent under reduced pressure.

• Self-Validation: Purify the crude product by flash column chromatography on silica gel (e.g., hexane/ethyl acetate gradient) to yield the pure aldol product.

• Determine the yield and characterize the product by ¹H and ¹³C NMR. Determine the enantiomeric excess (ee) by chiral High-Performance Liquid Chromatography (HPLC).

Protocol 2: Chiral Diamine-Catalyzed Asymmetric Michael Addition

(A representative protocol based on common literature procedures)[14]

Objective: To synthesize the Michael adduct of cyclohexanone and trans-β-nitrostyrene.

Materials:

• (S)-1-(2-Pyrrolidinylmethyl)pyrrolidine (a model chiral diamine, 20 mol%)

• trans-β-Nitrostyrene (1.0 eq)

• Cyclohexanone (5.0 eq)

• Chloroform (CHCl₃)

• Standard glassware, magnetic stirrer

Procedure:

• To a dry vial with a magnetic stir bar, add the chiral diamine (0.2 mmol, 30.8 mg).

• Add chloroform (1.0 mL) and cyclohexanone (5.0 mmol, 0.52 mL).

• Stir the solution for 5 minutes at room temperature.

• Add trans-β-nitrostyrene (1.0 mmol, 149.1 mg) in one portion.

• Seal the vial and stir the mixture at room temperature for 24-48 hours.

• Causality Check: Chloroform is a common solvent for these reactions, offering good solubility for both the catalyst and substrates. The excess ketone drives the enamine formation equilibrium. Unlike proline, no acidic co-catalyst is explicitly added, simplifying the system.

• Monitor the reaction by TLC.

• Upon completion, directly load the reaction mixture onto a silica gel column.

• Self-Validation: Purify by flash column chromatography (e.g., hexane/ethyl acetate gradient) to isolate the product.

• Determine the yield and characterize by NMR. Determine the diastereomeric ratio (dr) from the crude ¹H NMR spectrum and the enantiomeric excess (ee) of the major diastereomer by chiral HPLC.

Summary and Outlook: Choosing the Right Tool for the Job

Feature	Proline & Derivatives	2-Isopropylpiperidine & Chiral Amines
Cost & Availability	L-Proline is very cheap and abundant. Derivatives can be expensive.	Simple amines are relatively inexpensive; more complex diamines can be costly.
Catalyst Loading	Typically 5-30 mol%.	Typically 5-20 mol%.
Key Strengths	Aldol and Mannich reactions. High ee's due to bifunctional activation.	Michael additions. Good for sterically demanding substrates.
Limitations	Modest performance in some Michael additions; poor solubility in non-polar solvents.	Less effective for aldol reactions; may require acid co-catalyst optimization.
Mechanism	Bifunctional (Amine + Carboxylic Acid).	Monofunctional (Amine only, steric control).
Ideal Use Case	Direct aldol reaction of acetone with an aliphatic aldehyde.	Michael addition of a cyclic ketone to a nitro-olefin.

Concluding Remarks:

Both proline-based catalysts and chiral secondary amines like 2-isopropylpiperidine are formidable tools in the arsenal of the synthetic chemist. The choice between them is not a matter of universal superiority but of strategic selection based on the specific transformation at hand.

• Choose Proline when performing aldol or Mannich reactions where its bifunctional nature can create a highly organized, chair-like transition state, leading to superb stereoselectivities.

• Consider a Chiral Secondary Amine/Diamine for Michael additions, where the absence of the acidic proton can lead to cleaner reactions and high, sterically-controlled enantioselectivity.

The field of organocatalysis continues to evolve, with new catalyst designs and reaction discoveries emerging constantly. However, the fundamental principles demonstrated by these two pioneering catalyst classes remain central to the field's logic. By understanding their distinct mechanisms and optimal applications, researchers can continue to build complex, chiral molecules with greater efficiency and elegance.

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Safety & Regulatory Compliance

2-Isopropylpiperidine hydrochloride proper disposal procedures

An In-Depth Guide to the Proper Disposal of 2-Isopropylpiperidine Hydrochloride

For laboratory professionals engaged in research, development, and analysis, the responsible management of chemical waste is not merely a regulatory hurdle but a cornerstone of a robust safety culture. This guide provides a detailed, step-by-step framework for the proper disposal of 2-Isopropylpiperidine hydrochloride, moving beyond simple instructions to explain the scientific rationale behind each procedural choice. As a Senior Application Scientist, my objective is to equip you with the knowledge to manage this chemical's lifecycle safely, protecting both personnel and the environment.

Section I: Hazard Profile & Risk Assessment

While a specific Safety Data Sheet (SDS) for 2-Isopropylpiperidine hydrochloride is not always available, its hazard profile can be reliably extrapolated from its parent compound, piperidine, and related hydrochloride salts. Piperidine and its derivatives are classified as acutely toxic and corrosive.[1][2] The hydrochloride salt form is a solid that is toxic if swallowed.[3]

The primary hazards include:

• Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[2][4]

• Corrosivity: Capable of causing severe skin burns and serious eye damage.[2]

• Flammability: The free base, piperidine, is a highly flammable liquid.[1] While the hydrochloride salt is a solid and less volatile, it can form explosive dust-air mixtures.[3]

• Environmental Hazard: The compound is expected to be harmful to aquatic life.[4]

Therefore, all handling and disposal operations must assume the compound is hazardous and requires stringent control measures.

Section II: Mandatory Personal Protective Equipment (PPE) & Engineering Controls

Before any handling or disposal preparation, a thorough assessment of personal and environmental protection is required. All operations involving 2-Isopropylpiperidine hydrochloride must be conducted within a certified chemical fume hood to minimize inhalation risk.

Table 1: Required Personal Protective Equipment (PPE) for Handling 2-Isopropylpiperidine Hydrochloride

Protection Type	Specification	Rationale
Eye & Face	Chemical safety goggles and a full-face shield.	Protects against splashes of solutions and airborne dust particles from the solid compound.[5]
Hand	Chemical-resistant nitrile gloves (double-gloving recommended).	Provides a barrier against dermal absorption, which is a significant route of exposure.[5] Double gloving is a best practice when handling highly toxic compounds.[6]
Body	Flame-retardant laboratory coat and a chemical-resistant apron.	Protects skin and clothing from contamination.[4]
Respiratory	NIOSH-approved respirator with appropriate cartridges.	Required if there is any risk of dust generation outside of a fume hood.[4]

Section III: Core Disposal Principle: No Drain Disposal or Chemical Inactivation

A critical aspect of responsible chemical management is understanding which procedures are unsafe or inappropriate.

Do Not Neutralize for Drain Disposal: Amine hydrochlorides are salts of a weak base (the amine) and a strong acid (HCl). While it is chemically possible to neutralize the acidic solution, this process is only permissible for wastes where corrosivity is the only hazard.[7] 2-Isopropylpiperidine hydrochloride is also toxic.[2][3] Neutralization does not eliminate the inherent toxicity of the piperidine moiety. Therefore, flushing the neutralized solution down the drain is a violation of environmental regulations and a significant safety risk.[4]

Avoid On-Site Chemical Degradation: While research exists on the oxidative or thermal degradation of piperidines, these methods are complex, require specialized equipment, and are not suitable for routine laboratory waste disposal.[8][9] Attempting such procedures without proper validation and engineering controls can lead to uncontrolled reactions and the generation of unknown, potentially more hazardous byproducts.

The ONLY acceptable disposal route is to treat all 2-Isopropylpiperidine hydrochloride waste as hazardous chemical waste, managed by a licensed environmental services contractor. [2][5]

Section IV: Step-by-Step Disposal Protocols

Proper segregation of waste at the point of generation is crucial for safe and compliant disposal.

Protocol A: Disposal of Unused/Expired Solid Product

• Container Selection: Obtain a designated, leak-proof, and clearly labeled hazardous waste container from your institution's Environmental Health and Safety (EHS) department.

• Labeling: Affix a hazardous waste label to the container. Clearly write the full chemical name, "2-Isopropylpiperidine hydrochloride," and specify that it is a solid waste.

• Transfer: Working inside a chemical fume hood, carefully transfer the solid chemical into the waste container. Use appropriate tools (e.g., a chemical spatula) to avoid generating dust.

• Sealing & Storage: Securely seal the container. Store it in a designated, well-ventilated, and secure hazardous waste accumulation area, away from incompatible materials like strong oxidizing agents.[5]

• Pickup: Arrange for pickup by your institution's EHS or a licensed waste disposal contractor.

Protocol B: Disposal of Contaminated Labware & PPE

• Segregation: All items that have come into direct contact with 2-Isopropylpiperidine hydrochloride are considered hazardous waste. This includes gloves, pipette tips, weigh boats, contaminated paper towels, and empty product containers.

• Collection: Place all contaminated solid waste into a designated hazardous waste container, separate from regular trash. This container should be clearly labeled with the chemical name.

• Empty Containers: Empty containers retain chemical residue and must be disposed of as hazardous waste.[2] Do not rinse them into the sink. Seal the original container and place it in the designated waste collection bin.

• Sharps: Contaminated needles or other sharps must be placed in a designated puncture-resistant sharps container for hazardous chemical waste.

Protocol C: Disposal of Solutions Containing 2-Isopropylpiperidine hydrochloride

• Container Selection: Use a dedicated, compatible, and leak-proof container for liquid hazardous waste. Ensure the container material is compatible with the solvent used.

• Labeling: Label the container with "Hazardous Waste," the full chemical name "2-Isopropylpiperidine hydrochloride," and list all solvent components and their approximate percentages.

• Transfer: Carefully pour the waste solution into the container, avoiding splashes.

• Storage: Seal the container and store it in a secondary containment bin within a designated hazardous waste accumulation area.

Section V: Emergency Protocol: Spill Management

In the event of a spill, a swift and correct response is critical to mitigate exposure and environmental contamination.

Table 2: Spill Response Kit Contents

Item	Purpose
Personal Protective Equipment (PPE)	Full PPE as described in Table 1.
Absorbent Material	Vermiculite, sand, or other non-combustible absorbent material.[2]
Neutralizing Agent (for secondary cleanup)	Sodium bicarbonate or soda ash (for acidic solutions).
Tools	Spark-proof scoops, tongs, and a dustpan.[4]
Waste Containers	Labeled, sealable bags or containers for hazardous waste.

Spill Cleanup Procedure:

• Alert & Evacuate: Immediately alert personnel in the area. Evacuate non-essential personnel.

• Control Ignition Sources: If the spill involves a flammable solvent, extinguish all nearby flames and turn off spark-producing equipment.[4]

• Don PPE: Put on the appropriate PPE before approaching the spill.

• Containment:

  • For Solid Spills: Gently cover the spill with a non-combustible absorbent material to prevent dust from becoming airborne.[2]

  • For Liquid Spills: Create a dike around the spill with absorbent material to prevent it from spreading.[2]

• Cleanup:

  • Carefully sweep or scoop the absorbed material into a designated hazardous waste container.[4]

  • Use spark-proof tools for flammable liquid spills.[4]

• Decontamination: Wipe the spill area with a cloth dampened with a suitable solvent (e.g., water, if appropriate for the surface), followed by a soap and water solution. All cleaning materials must be disposed of as hazardous waste.

• Report: Report the spill to your supervisor and your institution's EHS department, regardless of size.

Section VI: Regulatory Compliance & Waste Management

The disposal of 2-Isopropylpiperidine hydrochloride is regulated under the Resource Conservation and Recovery Act (RCRA) in the United States, administered by the Environmental Protection Agency (EPA).[4] While not typically listed by name, this waste must be classified based on its characteristics.

• Characteristic Waste: Due to its toxicity, this chemical waste would be managed as a characteristic hazardous waste.[10] The specific EPA waste code should be determined in consultation with your EHS department, but it will fall under the broad category of toxic organic waste.[10][11]

The following diagram outlines the decision-making process for managing waste streams associated with this compound.

Waste Management Decision Workflow

By adhering to these protocols, you ensure that the disposal of 2-Isopropylpiperidine hydrochloride is conducted with the highest standards of safety and regulatory compliance, reinforcing the integrity of your laboratory's operations.

References

• Carl ROTH. (2025, March 31). Safety Data Sheet: Piperidine. Retrieved from [Link]

• Penta chemicals. (2024, May 7). Piperidine - SAFETY DATA SHEET. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - Piperidine, 99%. Retrieved from [Link]

• ACS Publications. (n.d.). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. Retrieved from [Link]

• White Rose Research Online. (2024, April 9). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. Retrieved from [Link]

• Wikipedia. (n.d.). Piperidine. Retrieved from [Link]

• ACTenviro. (2025, March 20). EPA Waste Codes List: A Comprehensive Guide to Hazardous Waste Classification. Retrieved from [Link]

• ResearchGate. (2025, October 30). Thermal degradation of piperazine and its structural analogs. Retrieved from [Link]

• University of Georgia Environmental Safety Division. (n.d.). Neutralization Guide. Retrieved from [Link]

• University of California, Santa Cruz. (n.d.). Chemical Waste Disposal Guidelines. Retrieved from [Link]

• ResearchGate. (2023, December 27). How can I neutralize aminehydrochlorides?. Retrieved from [Link]

• University of Florida. (n.d.). EPA HAZARDOUS WASTE CODES. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume I Executive Summary. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). Hazardous Waste Listings. Retrieved from [Link]

• University of Maryland. (n.d.). EPA Hazardous Waste Codes. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, December 1). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

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Personal protective equipment for handling 2-Isopropylpiperidine hydrochloride

Comprehensive Safety & Handling Guide: 2-Isopropylpiperidine Hydrochloride

This guide provides essential safety protocols, personal protective equipment (PPE) recommendations, and operational plans for the laboratory handling of 2-Isopropylpiperidine Hydrochloride. As a Senior Application Scientist, my focus is to merge established safety standards with practical, field-proven insights to ensure your work is conducted with the highest degree of safety and scientific integrity.

Hazard Profile & Immediate Safety Concerns

Understanding the "why" is critical to safety compliance. 2-Isopropylpiperidine Hydrochloride must be handled as a hazardous substance due to its toxicological profile, derived from closely related compounds.

GHS Hazard Classification (Inferred)

Hazard Class	Category	GHS Statement	Source
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed	[3][4]
Skin Corrosion/Irritation	Category 1B / 2	H314/H315: Causes severe skin burns and eye damage / Causes skin irritation	[2][4][5]
Serious Eye Damage/Irritation	Category 1 / 2	H318/H319: Causes serious eye damage / Causes serious eye irritation	[2][4][5]
Acute Toxicity, Dermal	Category 3	H311: Toxic in contact with skin	[2]
Acute Toxicity, Inhalation	Category 3	H331: Toxic if inhaled	[2]

The primary risks associated with handling this compound as a solid are accidental ingestion and the generation of airborne dust, which can be inhaled or come into contact with the skin and eyes.

Core Directive: Personal Protective Equipment (PPE)

The following PPE is mandatory for all procedures involving 2-Isopropylpiperidine Hydrochloride. Do not handle this chemical without every item listed below correctly in place.

Protection Area	Required Equipment	Rationale & Expert Insight
Eye & Face	Chemical safety goggles (ANSI Z87.1 compliant) AND a full-face shield.	Causality : Piperidine hydrochloride is a serious eye irritant, and the parent amine is corrosive[4][5]. Goggles provide a seal against dust and splashes, while the face shield offers a secondary barrier, protecting the entire face during procedures with a higher risk of splashing, such as dissolution or transfers[1][6].
Hand	Nitrile or Neoprene gloves (minimum thickness 0.2 mm). Double-gloving is required.	Causality : The parent compound is toxic in contact with skin[2]. Double-gloving provides critical protection; the outer glove can be removed immediately after a task or if contamination is suspected, leaving a clean inner glove to protect the user while they exit the work area or re-glove. Always inspect gloves for tears or punctures before use[6].
Body	A long-sleeved, knee-length laboratory coat and a chemical-resistant apron.	Causality : Protects against skin contact from spills and contamination of personal clothing[1]. For larger quantities or tasks with significant splash potential, a disposable, solid-front chemical-resistant gown should be used over the lab coat.
Respiratory	A NIOSH-approved air-purifying respirator with combination P100 (particulate) and organic vapor cartridges.	Causality : Required when handling the solid powder outside of a certified fume hood (not recommended) or if dust generation is possible[6]. The P100 filter protects against airborne particulates, while the organic vapor cartridge provides protection from potential off-gassing, especially during dissolution in a solvent.

Operational Plan: From Handling to Disposal

A self-validating protocol anticipates risks at every stage. Follow these steps to create a controlled and safe operational environment.

Engineering Controls: Your First Line of Defense

• Chemical Fume Hood: All weighing, reconstitution, and transfer operations involving 2-Isopropylpiperidine Hydrochloride must be performed inside a certified chemical fume hood to contain dust and potential vapors[2].

• Safety Stations: Ensure immediate access to a fully functional safety shower and eyewash station. Verify their operation weekly[7].

Step-by-Step Handling Protocol

A. Weighing the Solid Compound:

• Preparation: Don all required PPE as outlined in Section 2.

• Work Area: Place a plastic-backed absorbent liner on the work surface inside the fume hood to contain any minor spills.

• Weighing: Use a tared weigh boat or glassine paper. Open the main container slowly to avoid creating a plume of dust. Use a spatula to carefully transfer the desired amount. Avoid tapping or shaking the container.

• Closure: Immediately and securely close the main container.

• Cleanup: Wipe the spatula and any affected surfaces with a damp cloth or paper towel (using water or an appropriate solvent), and dispose of the wipe as hazardous waste.

B. Preparing Solutions:

• Setup: Perform the entire procedure within the fume hood.

• Vessel: Choose a vessel (e.g., beaker, flask) of appropriate size to minimize splashing.

• Dissolution: Add the weighed solid to the solvent. Do not add solvent directly to the weigh boat. If necessary, rinse the weigh boat with a small amount of solvent and add the rinse to the main solution.

• Mixing: Use a magnetic stir bar for controlled mixing to avoid aerosol generation. If manual mixing is required, cap the vessel and use gentle inversion.

PPE Selection Workflow

The specific task dictates the level of protection required. This workflow ensures the appropriate safety posture is adopted for each laboratory operation.

PPE selection based on the physical form being handled.

Spill & Exposure Emergency Plan

Immediate and correct action is critical in an emergency.

Spill Management

• Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or ventilation is poor.

• Isolate: Restrict access to the spill area. Remove all ignition sources[1].

• Protect: Don additional PPE, including a respirator, before re-entering the area.

• Contain: For a solid spill, gently cover with an absorbent material like sand or dry lime. Do not sweep dry powder[1]. For a liquid spill, cover with a chemical absorbent.

• Collect: Using non-sparking tools, carefully scoop the contained material into a designated hazardous waste container[1].

• Decontaminate: Clean the spill area with soap and water, and dispose of all cleanup materials as hazardous waste.

Exposure First Aid

Exposure Route	Immediate Action
Inhalation	Move the individual to fresh air immediately. If breathing is difficult or has stopped, provide artificial respiration. Seek immediate medical attention[3].
Skin Contact	Quickly remove all contaminated clothing. Immediately flush the affected skin with large amounts of soap and water for at least 15 minutes. Seek immediate medical attention[3].
Eye Contact	Immediately flush eyes with copious amounts of water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Seek immediate medical attention[3][8].
Ingestion	DO NOT induce vomiting. Rinse the mouth thoroughly with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention[3].

Disposal Plan: Managing Hazardous Waste

All waste associated with 2-Isopropylpiperidine Hydrochloride is considered hazardous. Strict adherence to disposal protocols is mandatory to ensure environmental safety and regulatory compliance.

• Waste Segregation: Use a dedicated, clearly labeled, and chemically compatible waste container for all solid and liquid waste containing this chemical. Do not mix with other waste streams[9].

• Labeling: The container must be labeled "Hazardous Waste," with the full chemical name "2-Isopropylpiperidine Hydrochloride," and display the appropriate hazard pictograms (e.g., toxic, corrosive)[9].

• Contaminated Materials: All disposable items that have come into contact with the chemical, including gloves, weigh boats, absorbent pads, and paper towels, must be placed in the designated solid hazardous waste container[9].

• Storage: Keep the sealed waste container in a designated, well-ventilated hazardous waste storage area, away from incompatible materials like strong oxidizing agents[9].

• Final Disposal: Arrange for pickup and disposal through your institution's Environmental Health & Safety (EHS) office or a licensed professional waste disposal service[6].

References

• New Jersey Department of Health and Senior Services. (n.d.). Hazard Substance Fact Sheet: Piperidine. NJ.gov. [Link]

• ChemSupply Australia Pty Ltd. (2023). Safety Data Sheet: PIPERIDINE. ChemSupply.com.au. [Link]

• Penta Manufacturing Company. (2024). Safety Data Sheet: PIPERIDINE. Pentamfg.com. [Link]

• Alfa Aesar. (2023). Safety Data Sheet: Piperidine hydrochloride. Thermo Fisher Scientific. [Link]

• Loba Chemie Pvt. Ltd. (n.d.). PIPERIDINE AR Safety Data Sheet. Lobachemie.com. [Link]

• Chemos GmbH & Co. KG. (n.d.). Safety Data Sheet: Piperidine. Chemos.de. [Link]

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